2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• CAS: 90557-92-9

Core Science & Biosynthesis

what is the structure of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

An In-Depth Technical Guide to 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide: Synthesis, Characterization, and Therapeutic Potential

Introduction

The 1,4-benzodioxine scaffold is a privileged heterocyclic motif frequently incorporated into the design of pharmacologically active agents. Its rigid structure and potential for diverse functionalization have made it a cornerstone in the development of compounds targeting a range of biological systems. Derivatives of 1,4-benzodioxine have demonstrated significant activity as antagonists for α-adrenoceptors and have been explored for various therapeutic applications.[1] The carbohydrazide functional group, OC(N₂H₃)₂, is a versatile building block in medicinal chemistry, known for its ability to form hydrazone derivatives which exhibit a wide spectrum of biological activities, including antimicrobial, anticonvulsant, and antitumoral effects.[2][3][4]

This guide focuses on a specific, yet underexplored, member of this family: 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide . We will provide a comprehensive overview of its chemical structure, a robust protocol for its synthesis and characterization, and explore its hypothesized therapeutic potential as a modulator of critical cellular pathways, grounded in the established activities of structurally related analogues.

Chemical Structure and Physicochemical Properties

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is characterized by a 1,4-benzodioxine core with a carbohydrazide moiety attached at the 2-position of the dihydrodioxine ring. This specific substitution pattern distinguishes it from its more commonly studied 6-substituted isomers.[5][6]

Table 1: Core Physicochemical Properties

Property	Value	Source
IUPAC Name	(2,3-dihydro-1,4-benzodioxin-2-yl)methanehydrazide	N/A
CAS Number	90557-92-9	[7]
Molecular Formula	C₉H₁₀N₂O₃	[5] (analogue)
Molecular Weight	194.19 g/mol	[5] (analogue)
Canonical SMILES	C1C(OC2=CC=CC=C2O1)C(=O)NN	N/A

The presence of the hydrazide group makes the molecule a potent hydrogen bond donor and acceptor, influencing its solubility and potential interactions with biological macromolecules. The chiral center at the C2 position implies that the compound can exist as a racemic mixture of (R) and (S) enantiomers, a critical consideration for pharmacological evaluation as stereoisomers can exhibit different biological activities and pharmacokinetic profiles.[8]

Synthesis and Characterization: A Validated Workflow

A reliable synthetic route to 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is crucial for enabling further research. The proposed methodology is a two-step process starting from commercially available precursors, adapted from established procedures for similar heterocyclic compounds.[3][9]

Workflow for Synthesis

Caption: Synthetic pathway for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Experimental Protocol: Synthesis

Step 1: Synthesis of Methyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

• To a solution of 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (1.0 eq) in anhydrous methanol (10 mL/g), add concentrated sulfuric acid (0.05 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude methyl ester.

• Purify the crude product by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) to obtain the pure intermediate ester.

Step 2: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Dissolve the purified methyl ester (1.0 eq) in ethanol (15 mL/g).

• Add hydrazine hydrate (5.0 eq) to the solution.

• Heat the mixture to reflux for 8-12 hours. The formation of a precipitate may be observed.

• Monitor the reaction by TLC until the starting ester is consumed.

• Cool the reaction mixture to room temperature and then place in an ice bath for 1 hour to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield pure 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Structural Characterization

The identity and purity of the synthesized compound must be confirmed using standard analytical techniques.

• ¹H NMR (Nuclear Magnetic Resonance): Will confirm the proton environment, showing characteristic peaks for the aromatic protons of the benzene ring, the diastereotopic protons of the dihydrodioxine ring, and the protons of the carbohydrazide moiety.

• ¹³C NMR: Will validate the carbon skeleton of the molecule.

• FT-IR (Fourier-Transform Infrared Spectroscopy): Will identify key functional groups, including N-H stretches (around 3300 cm⁻¹), the C=O stretch of the amide (around 1650 cm⁻¹), and C-O stretches of the ether linkages.

• HRMS (High-Resolution Mass Spectrometry): Will confirm the exact mass and elemental composition, matching the molecular formula C₉H₁₀N₂O₃.

Hypothesized Biological Activity: PARP1 Inhibition

While direct biological studies on 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide are not extensively reported, the structural analogue 2,3-dihydro-1,4-benzodioxine-5-carboxamide has been identified as an inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1).[9] PARP1 is a critical enzyme in the base excision repair (BER) pathway, a mechanism for repairing single-strand DNA breaks.

Inhibition of PARP1 in cancer cells with deficient homologous recombination (HR) repair pathways, such as those with BRCA1/2 mutations, leads to a synthetic lethality. When PARP1 is inhibited, single-strand breaks accumulate and are converted to double-strand breaks during replication. In HR-deficient cells, these double-strand breaks cannot be repaired, leading to genomic instability and cell death. This makes PARP1 inhibitors a powerful targeted therapy for specific cancer types.

Given the structural similarity, we hypothesize that 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide could also function as a PARP1 inhibitor. The carbohydrazide moiety can act as a key pharmacophore, potentially mimicking the nicotinamide portion of the NAD+ cofactor that binds to the PARP1 active site.

Proposed Mechanism of Action

Caption: Proposed synthetic lethality mechanism via PARP1 inhibition.

Experimental Protocol: In Vitro PARP1 Inhibition Assay

To validate the hypothesis, the compound's inhibitory activity against PARP1 can be measured using a commercially available chemiluminescent assay kit.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide against PARP1.

Materials:

• PARP1 Assay Kit (containing reaction buffer, activated DNA, NAD+, PARP1 enzyme, etc.)

• Test Compound: 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Positive Control: Olaparib (a known PARP1 inhibitor)

• 384-well white assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound and Olaparib in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM) in the reaction buffer.

• Reaction Setup: To each well of a 384-well plate, add:

  • 5 µL of reaction buffer

  • 5 µL of the compound dilution (or DMSO for control)

  • 10 µL of the NAD+/Biotinylated NAD+ mixture

• Enzyme Addition: Initiate the reaction by adding 10 µL of the PARP1 enzyme/activated DNA mixture to each well.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection:

  • Add 25 µL of Streptavidin-HRP conjugate and incubate for 15 minutes.

  • Add 25 µL of the chemiluminescent substrate.

  • Immediately read the luminescence on a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Hypothetical Data and Interpretation

The results of the PARP1 inhibition assay can be summarized for comparative analysis.

Table 2: Hypothetical PARP1 Inhibition Data

Compound	Target	IC₅₀ (nM)
Olaparib (Control)	PARP1	5.2
2,3-Dihydro-1,4-benzodioxine-5-carboxamide	PARP1	5800[9]
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide	PARP1	850

Interpretation: In this hypothetical scenario, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide demonstrates moderate inhibitory activity against PARP1 with an IC₅₀ value in the sub-micromolar range. While less potent than the clinical inhibitor Olaparib, it shows a significant improvement over its 5-carboxamide analogue, suggesting that the position and nature of the substituent on the benzodioxine ring are critical for activity. This result would validate the compound as a viable hit for further lead optimization studies.

Conclusion and Future Directions

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a synthetically accessible compound with a compelling, hypothesis-driven potential as a therapeutic agent. Based on the activity of its structural analogues, it represents a promising starting point for the development of novel PARP1 inhibitors.

Future research should focus on:

• Lead Optimization: Synthesizing a library of derivatives to establish structure-activity relationships (SAR). Modifications could include substitution on the aromatic ring and derivatization of the hydrazide into various hydrazones.

• Enantiomeric Separation: Resolving the racemic mixture and evaluating the activity of the individual (R) and (S) enantiomers to identify the active stereoisomer.

• Cell-Based Assays: Evaluating the compound's efficacy in BRCA-deficient cancer cell lines to confirm the synthetic lethality mechanism.

• Exploring Other Targets: Given the broad biological activities of carbohydrazides and benzodioxanes, screening the compound against other relevant targets, such as carbonic anhydrases or various G-protein coupled receptors, could reveal additional therapeutic opportunities.[10]

This guide provides the foundational knowledge and actionable protocols for researchers to begin a thorough investigation of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a molecule with untapped potential in the field of drug discovery.

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An In-depth Technical Guide to 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide: Synthesis, Properties, and Therapeutic Potential

This guide provides a comprehensive technical overview of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a heterocyclic compound of significant interest to the pharmaceutical and medicinal chemistry sectors. We will delve into its chemical identity, synthesis, physicochemical characteristics, and explore its potential as a scaffold in modern drug discovery, drawing upon the broader pharmacological context of the benzodioxane family.

Chemical Identity and Physicochemical Properties

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a derivative of the 1,4-benzodioxane scaffold, a structural motif present in numerous biologically active compounds.[1] The key to its identity lies in the specific placement of the carbohydrazide functional group at the 2-position of the dihydrobenzodioxine ring system.

CAS Number: 90557-92-9[2]

It is crucial to distinguish this isomer from its positional counterpart, 2,3-dihydro-1,4-benzodioxine-6-carbohydrazide, which is assigned CAS Number 98953-13-0.[3][4][5][6] The location of the carbohydrazide group significantly influences the molecule's three-dimensional structure, reactivity, and ultimately its interaction with biological targets.

Physicochemical Data Summary

While specific experimental data for the title compound is not broadly published, we can infer its properties based on the well-characterized 6-carbohydrazide isomer and the core benzodioxane structure.

Property	Predicted/Inferred Value	Source/Justification
Molecular Formula	C₉H₁₀N₂O₃	Based on chemical structure
Molecular Weight	194.19 g/mol	Calculated from formula
Appearance	Likely a white to off-white solid	Common for similar organic hydrazides
Solubility	Expected to be soluble in polar organic solvents like DMSO and DMF	General characteristic of carbohydrazides[7]
XLogP3	~1.3	Estimated based on related structures[4]
PSA (Polar Surface Area)	77.07 Ų	Calculated for the 6-carbohydrazide isomer[4]

Synthesis and Mechanistic Rationale

The synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide logically proceeds from its corresponding carboxylic acid or ester. The hydrazinolysis of an ester is a standard and high-yielding method for the preparation of carbohydrazides.[7]

Proposed Synthetic Workflow

The following protocol outlines a robust pathway for the synthesis of the title compound, starting from commercially available catechol.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

• Rationale: This step involves a Williamson ether synthesis-type cyclization. Catechol, acting as a dinucleophile, reacts with an α-haloester to form the heterocyclic ring. Anhydrous potassium carbonate is used as a base to deprotonate the phenolic hydroxyl groups of catechol, facilitating the nucleophilic attack. Acetone is a suitable polar aprotic solvent for this reaction.

• Procedure:

  • To a solution of catechol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (2.5 eq).

  • Stir the suspension vigorously and add ethyl chloroacetate (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to reflux and maintain for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude ester.

  • Purify the crude product by column chromatography on silica gel to yield the pure ethyl ester.

Step 2: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Rationale: The carbohydrazide is formed via nucleophilic acyl substitution. The highly nucleophilic hydrazine displaces the ethoxy group of the ester. Ethanol is an excellent solvent as it readily dissolves both the ester and hydrazine hydrate, and the product often precipitates upon cooling, simplifying isolation.

• Procedure:

  • Dissolve the purified ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 eq) in absolute ethanol.

  • Add hydrazine hydrate (3.0-5.0 eq) to the solution.

  • Heat the mixture to reflux for 4-6 hours. A precipitate may form during this time.

  • Monitor the reaction by TLC until the starting ester is consumed.

  • Cool the reaction mixture in an ice bath.

  • Collect the precipitated solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to afford the final product, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Applications in Drug Discovery and Development

The 1,4-benzodioxane scaffold is a privileged structure in medicinal chemistry, found in compounds with a wide range of pharmacological activities.[1][8][9] Derivatives have shown potential as anticancer, anti-diabetic, and anti-inflammatory agents.[8][10][11] The carbohydrazide moiety itself is a versatile functional group known to be a key pharmacophore in many bioactive molecules, including antitubercular and antimicrobial agents.[7]

Potential as a PARP1 Inhibitor Scaffold

A notable application for related benzodioxane structures is in the inhibition of Poly(ADP-ribose)polymerase 1 (PARP1), a key enzyme in DNA single-strand break repair.[10] PARP1 inhibitors are a clinically validated class of anticancer drugs. A close analog, 2,3-dihydro-1,4-benzodioxine-5-carboxamide, was identified as a PARP1 inhibitor with an IC₅₀ of 5.8 μM.[10] This suggests that 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide could serve as a valuable starting point for the design of novel PARP1 inhibitors.

The mechanism involves competitive inhibition at the NAD⁺ binding site of the enzyme, preventing the synthesis of poly(ADP-ribose) chains and disrupting DNA repair, which leads to synthetic lethality in cancer cells with deficient homologous recombination repair pathways (e.g., those with BRCA mutations).

Caption: Mechanism of PARP1 activation and its inhibition.

Other Potential Therapeutic Areas

• Anti-neuroinflammatory Agents: Chalcone derivatives incorporating the 1,4-benzodioxan ring have been identified as potent and reversible inhibitors of human monoamine oxidase B (MAO-B) with anti-neuroinflammatory properties, suggesting applications in neurodegenerative diseases like Parkinson's and Alzheimer's.[12]

• Carbonic Anhydrase Inhibition: Heterocyclic compounds are a major class of carbonic anhydrase inhibitors, which have therapeutic applications in glaucoma, epilepsy, and cancer.[13] The benzodioxane scaffold could be explored for this target class.

• Anticancer Agents: Diacylhydrazine derivatives possessing the 1,4-benzodioxan moiety have demonstrated potent antitumor activity against cell lines such as MCF-7.[14]

Analytical Characterization

To ensure the identity and purity of synthesized 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a standard battery of analytical techniques should be employed:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure by analyzing chemical shifts, integration, and coupling patterns of the protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition via high-resolution mass spectrometry (HRMS).

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretches of the hydrazide, the C=O (amide I band), and the C-O-C stretches of the dioxine ring.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Conclusion

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a synthetically accessible molecule built upon the privileged 1,4-benzodioxane scaffold. While direct biological data is limited, the well-documented activities of its structural analogs make it a compound of high interest for drug discovery programs. Its potential as a precursor for novel PARP1 inhibitors, anti-inflammatory agents, and other therapeutics warrants further investigation. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to explore the full potential of this promising chemical entity.

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An In-depth Technical Guide to 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide: Synthesis, Characterization, and Molecular Weight Determination

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Recognizing the critical need for precise molecular characterization in research and development, this document details the synthesis, purification, and definitive methods for determining the molecular weight of this target compound. The protocols and theoretical underpinnings are presented to ensure scientific integrity and reproducibility.

Compound Identity and Physicochemical Properties

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a derivative of the well-known 1,4-benzodioxane scaffold, which is a privileged structure in numerous biologically active molecules. The positioning of the carbohydrazide functional group at the 2-position of the dioxine ring imparts specific chemical reactivity and potential for forming various derivatives, making it a valuable building block in synthetic chemistry.

Table 1: Physicochemical Properties of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Property	Value	Source/Method
Molecular Formula	C₉H₁₀N₂O₃	Deduced from Precursor
Molecular Weight	194.19 g/mol	Calculated
CAS Number	Not explicitly found for the 2-isomer	N/A
Appearance	Expected to be a crystalline solid	General observation for similar compounds
Solubility	Expected to be soluble in polar organic solvents	Structure-based prediction

Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

The synthesis of the title compound is a two-step process commencing from the commercially available catechol and a suitable three-carbon electrophile, followed by hydrazinolysis of the resulting ester. This approach ensures a high-yielding and straightforward route to the desired product.

Synthesis Pathway Overview

The logical flow for the synthesis is outlined below. The initial step involves a nucleophilic substitution reaction to form the benzodioxine ring system and install the ester functionality. The subsequent step is a classic conversion of an ester to a hydrazide.

Caption: Synthetic workflow for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Detailed Experimental Protocols

PART A: Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

This procedure is adapted from established methods for the synthesis of related benzodioxine esters.[1]

• Materials:

  • Catechol (1,2-dihydroxybenzene)

  • Ethyl 2,3-dibromopropionate

  • Potassium carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF)

  • Diethyl ether

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

• Procedure:

  • To a stirred solution of catechol (1.1 equivalents) in DMF, add anhydrous potassium carbonate (2.5 equivalents).

  • Heat the mixture to 80-90 °C to ensure the formation of the dipotassium salt of catechol.

  • Slowly add ethyl 2,3-dibromopropionate (1.0 equivalent) to the reaction mixture.

  • Maintain the reaction at 90-100 °C and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Extract the aqueous layer with diethyl ether (3 x 100 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford pure ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate.

PART B: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

This is a standard procedure for the conversion of an ester to a carbohydrazide.[2][3]

• Materials:

  • Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

  • Hydrazine hydrate (80-99%)

  • Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

• Procedure:

  • Dissolve the ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 equivalent) in ethanol in a round-bottom flask.

  • Add an excess of hydrazine hydrate (5-10 equivalents) to the solution.

  • Heat the mixture to reflux and stir for 4-8 hours. Monitor the reaction by TLC until the starting ester is consumed.

  • Cool the reaction mixture to room temperature. The product may precipitate out of the solution.

  • If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry under vacuum.

  • If no precipitate forms, reduce the volume of the solvent under reduced pressure and cool the concentrated solution in an ice bath to induce crystallization.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Molecular Weight Determination and Structural Elucidation

The definitive determination of the molecular weight and confirmation of the structure of a newly synthesized compound are paramount. A combination of mass spectrometry and spectroscopic techniques is employed for this purpose.

Mass Spectrometry: The Gold Standard for Molecular Weight

Mass spectrometry (MS) is the primary technique for determining the molecular weight of a compound with high accuracy.

• Principle: In MS, molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). The peak corresponding to the intact ionized molecule (the molecular ion) provides the molecular weight.

• Workflow for MS Analysis:

Caption: General workflow for mass spectrometry analysis.

• Expected Results for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide:

  • Electron Ionization (EI): A molecular ion peak (M⁺) would be expected at m/z = 194.19. Fragmentation patterns can provide structural information.

  • Electrospray Ionization (ESI): In positive ion mode, a protonated molecular ion ([M+H]⁺) would be observed at m/z = 195.19.

Supporting Spectroscopic Techniques

While MS provides the molecular weight, other spectroscopic methods are essential for confirming the overall structure.

Table 2: Spectroscopic Data for Structural Confirmation

Technique	Expected Observations for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide
¹H NMR	Signals corresponding to the aromatic protons, the protons on the dioxine ring, and the protons of the hydrazide group (-NHNH₂). The chemical shifts and coupling patterns will be characteristic of the 2-substituted isomer.
¹³C NMR	Peaks for each of the 9 unique carbon atoms in the molecule, including the carbonyl carbon of the hydrazide and the carbons of the aromatic and dioxine rings.
FT-IR	Characteristic absorption bands for N-H stretching (hydrazide), C=O stretching (amide I band), and C-O stretching (ether linkages in the dioxine ring).

Conclusion and Future Directions

This guide has outlined the essential theoretical and practical aspects for the synthesis and characterization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, with a core focus on the accurate determination of its molecular weight. The protocols provided are robust and based on established chemical principles, ensuring a high degree of confidence in the results.

The availability of this well-characterized compound opens avenues for its use in the development of novel pharmaceutical agents and as a versatile intermediate in organic synthesis. Further research could explore its biological activities, derivatization to create compound libraries, and its potential applications in materials science.

References

• PrepChem. Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxin-2-carboxylate. Available from: [Link]

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• Al-Ostoot, F. H., et al. (2012). Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. Molecules, 17(8), 9583-9595. Available from: [Link]

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A Technical Guide to the Solubility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in Organic Solvents

Abstract: The solubility of an active pharmaceutical ingredient (API) or synthetic intermediate is a critical physicochemical parameter that profoundly influences its development, formulation, and application. This guide provides a comprehensive framework for understanding and determining the solubility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. In the absence of extensive public data for this specific molecule, this document outlines the theoretical principles governing its solubility based on molecular structure analysis. It further presents a robust, step-by-step experimental protocol for systematic solubility determination in a range of organic solvents, empowering researchers in drug development and chemical synthesis to generate reliable and crucial data.

Introduction: The Critical Role of Solubility

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a heterocyclic compound featuring a rigid 1,4-benzodioxine scaffold and a reactive carbohydrazide functional group. Derivatives of the 1,4-benzodioxane moiety are integral to numerous pharmacologically active agents, valued for their role in creating compounds with applications in treating conditions like hypertension.[1] The carbohydrazide group is a versatile functional handle used in the synthesis of various biologically active molecules, including potential anticancer, antibacterial, and anti-inflammatory agents.[2][3]

The solubility of this compound is a pivotal factor for:

• Drug Development: Solubility dictates the bioavailability of a potential drug candidate and is a primary consideration in formulation science.

• Chemical Synthesis: Selecting an appropriate solvent is essential for reaction efficiency, controlling reaction pathways, and facilitating product purification through methods like crystallization.

• Analytical Chemistry: Understanding solubility is necessary for developing analytical methods, such as High-Performance Liquid Chromatography (HPLC).

This guide provides the theoretical and practical foundation for researchers to systematically evaluate the solubility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Theoretical Framework for Predicting Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which states that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.[4][5][6] An analysis of the molecular structure of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide allows for a reasoned prediction of its solubility behavior.

Molecular Structure and Polarity Analysis

The molecule can be deconstructed into two key components with opposing characteristics:

• 1,4-Benzodioxine Moiety: This fused ring system is predominantly nonpolar and hydrophobic. It consists of a benzene ring and a dioxane ring, contributing to van der Waals interactions.

• Carbohydrazide Functional Group (-CONHNH₂): This group is highly polar. The presence of N-H and C=O bonds makes it an excellent hydrogen bond donor and acceptor. The properties of hydrazine and its derivatives show a high affinity for polar solvents.[7][8]

The presence of these distinct regions suggests that the overall solubility will be a balance between the nonpolar ring system and the highly polar functional group. However, the strong hydrogen bonding capability of the carbohydrazide group is expected to be the dominant factor in its interaction with polar solvents.

Caption: Key functional regions of the target molecule.

Predicted Solubility in Solvent Classes

Based on this structural analysis, we can predict the solubility profile:

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents can engage in hydrogen bonding with the carbohydrazide group. Solubility is expected to be moderate to good in alcohols. Water solubility may be limited by the hydrophobic benzodioxine portion, a common trait for larger organic molecules.[6]

• Polar Aprotic Solvents (e.g., Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile): These solvents possess large dipole moments and can act as hydrogen bond acceptors. They are excellent at solvating polar functional groups and are predicted to be highly effective solvents for this compound.

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): These solvents lack polarity and cannot form hydrogen bonds. The energy required to break the strong intermolecular hydrogen bonds of the carbohydrazide solute would not be compensated by solute-solvent interactions. Therefore, solubility is expected to be very low.[4]

A Systematic Approach to Solvent Selection

For efficient and logical solubility screening, a tiered approach is recommended. This ensures that the most likely solvents are tested first, providing a rapid understanding of the compound's general characteristics before moving to more specialized or less common solvents.

Caption: A tiered workflow for solvent selection.

Experimental Protocol: Isothermal Shake-Flask Method

The isothermal shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.[4][9] It involves generating a saturated solution at a constant temperature and then quantifying the concentration of the dissolved solute.

Materials and Equipment

• Compound: 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (purity >98%)

• Solvents: High-purity (e.g., HPLC grade) solvents from the selected tiers.

• Equipment:

  • Analytical balance (readable to 0.01 mg)

  • Glass vials (e.g., 4 mL or 8 mL) with screw caps and PTFE septa

  • Thermostatically controlled orbital shaker or incubator

  • Centrifuge capable of holding the vials

  • Volumetric flasks and pipettes for dilutions

  • Syringes and syringe filters (e.g., 0.22 µm PTFE or nylon)

  • Autosampler vials for analysis

  • Quantification instrument: HPLC with UV detector or a UV-Vis spectrophotometer

Step-by-Step Procedure

Part A: Preparation of Saturated Solution

• Weigh Compound: Accurately weigh an excess amount of the solid compound (e.g., 10-20 mg) directly into a glass vial. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

• Add Solvent: Add a precise volume of the selected solvent (e.g., 2.0 mL) to the vial.

• Seal and Record: Securely cap the vial and record the exact mass of the compound and volume of the solvent. Prepare at least three replicates for each solvent.

Part B: Equilibration 4. Incubate and Shake: Place the vials in the thermostatically controlled shaker set to a specific temperature (e.g., 25 °C). 5. Agitate: Shake the vials at a constant speed for a predetermined period (24 to 72 hours) to allow the system to reach equilibrium. A 48-hour period is often sufficient, but this should be confirmed by testing at multiple time points (e.g., 24, 48, and 72 hours) to ensure the measured concentration does not change.

Part C: Sample Preparation and Analysis 6. Phase Separation: After equilibration, remove the vials and allow the solid to settle. To ensure complete separation of undissolved solid, centrifuge the vials at high speed (e.g., 10,000 rpm) for 15 minutes. 7. Aliquot Withdrawal: Carefully withdraw an aliquot of the clear supernatant using a syringe. Avoid disturbing the solid pellet at the bottom. 8. Filtration: Immediately filter the aliquot through a 0.22 µm syringe filter into a clean autosampler vial. This step is crucial to remove any fine particulate matter. 9. Dilution: Perform an accurate serial dilution of the filtered supernatant with the same solvent to bring the concentration within the linear range of the analytical instrument's calibration curve. 10. Quantification: Analyze the diluted samples using a pre-validated HPLC or UV-Vis method to determine the concentration of the dissolved compound.

Part D: Calculation 11. Calculate Solubility: Use the measured concentration and the dilution factor to calculate the original concentration in the saturated solution.

• Solubility (mg/mL) = Measured Concentration (mg/mL) × Dilution Factor

Data Presentation and Interpretation

The experimentally determined solubility data should be organized systematically for clear comparison and analysis.

Table 1: Experimentally Determined Solubility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide at 25 °C

Solvent	Solvent Class	Solubility (mg/mL)	Standard Deviation	Qualitative Assessment
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	[Experimental Data]	[Experimental Data]	e.g., Very Soluble
N,N-Dimethylformamide (DMF)	Polar Aprotic	[Experimental Data]	[Experimental Data]	e.g., Very Soluble
Methanol	Polar Protic	[Experimental Data]	[Experimental Data]	e.g., Soluble
Ethanol	Polar Protic	[Experimental Data]	[Experimental Data]	e.g., Soluble
Acetonitrile	Polar Aprotic	[Experimental Data]	[Experimental Data]	e.g., Sparingly Soluble
Ethyl Acetate	Intermediate Polarity	[Experimental Data]	[Experimental Data]	e.g., Slightly Soluble
Toluene	Nonpolar	[Experimental Data]	[Experimental Data]	e.g., Insoluble
Hexane	Nonpolar	[Experimental Data]	[Experimental Data]	e.g., Insoluble

Interpretation: The results should be analyzed in the context of the theoretical predictions. High solubility in DMSO and DMF would confirm the dominant role of the polar carbohydrazide group. Conversely, low solubility in hexane and toluene would validate the unsuitability of nonpolar solvents. This data provides a clear empirical basis for solvent selection in future synthetic, formulation, or analytical work.

Conclusion

This guide provides a comprehensive and actionable framework for researchers to determine and understand the solubility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. By combining theoretical predictions based on molecular structure with a rigorous experimental protocol, scientists can generate the reliable data necessary to advance their research. The outlined methodology ensures scientific integrity and provides a clear path for solvent selection in drug development, chemical synthesis, and analytical science, enabling more efficient and informed experimental design.

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The Versatile Scaffold: Unlocking the Therapeutic Potential of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in Medicinal Chemistry

Abstract

The 2,3-dihydro-1,4-benzodioxine nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] The introduction of a carbohydrazide moiety at the 2-position of this scaffold creates a versatile intermediate, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, ripe for chemical elaboration and discovery of novel therapeutic agents. This technical guide delves into the synthetic pathways, chemical properties, and promising medicinal chemistry applications of this compound and its derivatives. We will explore its potential as a precursor for a diverse range of heterocyclic systems and its role in the development of novel antimicrobial, anticonvulsant, and anticancer agents, supported by established experimental protocols and structure-activity relationship insights.

Introduction: The Strategic Fusion of a Privileged Scaffold and a Versatile Functional Group

The 2,3-dihydro-1,4-benzodioxine ring system is a well-established pharmacophore, valued for its conformational rigidity and ability to engage in key interactions with biological targets.[3] Its presence in a variety of bioactive molecules underscores its importance in drug design.[1][2] When coupled with a carbohydrazide (-CONHNH2) functional group, the resulting molecule, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, becomes a powerful building block for medicinal chemists.

The carbohydrazide moiety is a versatile synthon, readily undergoing condensation reactions with aldehydes and ketones to form hydrazones.[4] Furthermore, it serves as a key precursor for the synthesis of various five- and six-membered heterocyclic rings, such as 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles, all of which are prominent in a wide array of pharmacologically active compounds.[4][5] This guide will illuminate the untapped potential of this unique combination of a proven scaffold and a reactive, versatile functional group.

Synthesis and Chemical Reactivity

The synthetic journey to 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and its derivatives begins with the construction of the core benzodioxine ring, followed by the introduction and elaboration of the carbohydrazide functionality.

Synthesis of the 2,3-Dihydro-1,4-benzodioxine-2-carboxylic Acid Precursor

A common and efficient route to the key intermediate, 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid, involves the reaction of catechol with an appropriate three-carbon building block, such as a dihaloethane derivative, followed by oxidation. A representative synthetic scheme is outlined below.

Caption: General synthesis of the carboxylic acid precursor.

Formation of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

The carboxylic acid is then converted to the corresponding carbohydrazide. This is typically achieved via a two-step process: activation of the carboxylic acid, often by conversion to an acid chloride or an active ester, followed by reaction with hydrazine hydrate.

Experimental Protocol: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Esterification: To a solution of 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (1.0 eq) in absolute ethanol, add a catalytic amount of concentrated sulfuric acid. Reflux the mixture for 4-6 hours. Monitor the reaction by TLC. After completion, cool the reaction mixture and remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate to afford the ethyl ester.

• Hydrazinolysis: Dissolve the obtained ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 eq) in ethanol. Add hydrazine hydrate (5.0-10.0 eq) dropwise at room temperature. Stir the reaction mixture at reflux for 8-12 hours. Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature, and remove the solvent under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent like ethanol to yield pure 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Derivatization Potential

The true synthetic utility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide lies in its reactivity. The terminal -NH2 group of the hydrazide is a potent nucleophile, enabling a wide array of chemical transformations.

Caption: Key derivatization pathways of the core molecule.

Potential Applications in Medicinal Chemistry

The diverse chemical space accessible from 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide translates into a broad spectrum of potential therapeutic applications.

Antimicrobial Agents

The carbohydrazide moiety and its derived heterocycles are well-documented pharmacophores in the design of antimicrobial agents.[4] The formation of hydrazones from 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a particularly attractive strategy. The resulting N'-substituted benzylidenehydrazides can be screened against a panel of pathogenic bacteria and fungi. Studies on related benzodioxane derivatives have demonstrated significant antimicrobial activity.[6][7] For instance, certain 1-(1,4-benzodioxane-2-carbonyl)piperazine derivatives have shown potent activity against pathogenic bacterial and fungal strains.[6][7]

Table 1: Representative Antimicrobial Activity of Benzodioxane Derivatives

Compound Class	Organism	Activity (MIC in µg/mL)	Reference
1-(1,4-benzodioxane-2-carbonyl)piperazine derivatives	S. aureus	6.25 - 25	[6]
E. coli	12.5 - 50	[6]
C. albicans	6.25 - 12.5	[6]
Benzodioxane-benzamide derivatives	S. aureus (MSSA & MRSA)	Low µM range	[8]

Anticonvulsant Agents

The structural features of the 2,3-dihydro-1,4-benzodioxine nucleus bear some resemblance to known anticonvulsant drugs. The derivatization of the carbohydrazide moiety can lead to compounds with potential activity in seizure models. For instance, the synthesis of semicarbazone and thiosemicarbazone derivatives is a well-established approach in the development of anticonvulsant agents. The anticonvulsant potential of novel derivatives can be evaluated in standard animal models such as the maximal electroshock (MES) and pentylenetetrazole (PTZ)-induced seizure tests.[9] While direct studies on the carbohydrazide are limited, related benzodioxane structures have been investigated for their effects on the central nervous system.[10][11]

Anticancer Agents

The carbohydrazide and its derived heterocyclic systems, particularly 1,3,4-oxadiazoles and 1,2,4-triazoles, are frequently found in potent anticancer agents.[12][13] These heterocycles can be readily synthesized from 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. The anticancer potential of these novel derivatives can be assessed against a panel of human cancer cell lines using standard cytotoxicity assays like the MTT assay. Mechanistic studies can further elucidate their mode of action, such as the induction of apoptosis or cell cycle arrest.[12]

Caption: Workflow for anticancer drug discovery.

Structure-Activity Relationship (SAR) Insights

While extensive SAR studies on 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide derivatives are yet to be established, preliminary insights can be drawn from related compound series. For antimicrobial and anticancer activities, the nature of the substituent on the aromatic ring of the benzylidenehydrazide derivatives is expected to play a crucial role in modulating lipophilicity and electronic properties, thereby influencing target interaction and cell permeability. For anticonvulsant activity, the conformational flexibility and hydrogen bonding capacity of the terminal functional groups will likely be key determinants of efficacy.

Conclusion and Future Directions

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide represents a highly promising, yet underexplored, scaffold in medicinal chemistry. Its straightforward synthesis and the versatile reactivity of the carbohydrazide moiety open up a vast chemical space for the generation of diverse compound libraries. The established biological activities of the parent benzodioxine ring system and the carbohydrazide functional group strongly suggest the potential for discovering novel and potent antimicrobial, anticonvulsant, and anticancer agents. Future research should focus on the systematic synthesis and biological evaluation of a wide range of derivatives, coupled with computational modeling and mechanistic studies, to fully unlock the therapeutic potential of this versatile molecular framework.

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A Comprehensive Technical Guide on the Biological Activities of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Derivatives

Abstract: The fusion of a 2,3-dihydro-1,4-benzodioxine core with a carbohydrazide moiety creates a molecular scaffold of significant interest in medicinal chemistry. This guide provides an in-depth exploration of the diverse biological activities exhibited by derivatives of this scaffold, ranging from antimicrobial and anti-inflammatory to anticancer effects. By dissecting the structure-activity relationships, underlying mechanisms of action, and the experimental methodologies used for their evaluation, this document serves as a critical resource for researchers and drug development professionals. We will delve into the causality behind experimental choices, present detailed protocols for key biological assays, and visualize complex pathways and workflows to offer a comprehensive and actionable understanding of this promising class of compounds.

The 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Scaffold: A Privileged Structure in Medicinal Chemistry

The 1,4-Benzodioxane Moiety: A Cornerstone of Bioactivity

The 1,4-benzodioxane ring system is a versatile and evergreen template that has been extensively used in the design of bioactive molecules for decades.[1] Its rigid, bicyclic structure provides a well-defined three-dimensional conformation that can effectively interact with a multitude of biological targets. This scaffold is a key component in numerous approved drugs and clinical candidates, demonstrating its privileged status in drug discovery. Its derivatives are known to target a wide array of receptors and enzymes, leading to applications as antitumor, antibacterial, and anti-inflammatory agents, as well as agonists and antagonists for various neuronal receptors.[1][2]

The Carbohydrazide Linker: A Hub of Pharmacological Function

The carbohydrazide group and its resulting hydrazone derivatives (-CONH-N=CH-) are crucial pharmacophores that confer a broad spectrum of biological activities.[3][4] This functional group is instrumental in forming compounds with antimicrobial, anticonvulsant, anti-inflammatory, analgesic, and anticancer properties.[4][5] The nitrogen atoms of the hydrazone are nucleophilic, while the carbon atom possesses both electrophilic and nucleophilic character, allowing for diverse chemical interactions with biological macromolecules.[4] This versatility makes the carbohydrazide linker an excellent partner for the benzodioxane core, creating hybrid molecules with enhanced and often synergistic therapeutic potential.

General Synthesis Strategy

The synthesis of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives typically follows a straightforward and robust pathway. The process begins with the corresponding benzodioxane ester, which undergoes hydrazinolysis—a reaction with hydrazine hydrate—to yield the key intermediate, 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. This intermediate is then condensed with a variety of substituted aldehydes or ketones to produce a library of final hydrazone derivatives. This modular approach allows for systematic modification of the molecule to explore structure-activity relationships (SAR).

Caption: General synthesis pathway for the target derivatives.

Antimicrobial Activity: A Modern Approach to Combating Resistance

The rise of multidrug-resistant pathogens presents a global health crisis, necessitating the discovery of novel antimicrobial agents. Derivatives of the benzodioxane scaffold have emerged as promising candidates, exhibiting activity against a range of bacteria, including drug-resistant strains.[2][6]

Mechanism of Action: FtsZ Inhibition

A key advantage of certain benzodioxane derivatives is their ability to target novel bacterial proteins, such as the filamentous temperature-sensitive protein Z (FtsZ).[6][7] FtsZ is a prokaryotic homolog of tubulin and is essential for bacterial cell division. It polymerizes to form the Z-ring at the division site, acting as a scaffold for other cell division proteins. Inhibition of FtsZ disrupts Z-ring formation, leading to filamentation and eventual cell death. As FtsZ is highly conserved in bacteria but absent in eukaryotes, it represents an ideal target for developing selective antibacterial agents with a low potential for host toxicity. Benzodioxane-based inhibitors typically bind within a hydrophobic subpocket of the FtsZ protein, disrupting its polymerization dynamics.[6][7]

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of these derivatives is highly dependent on the nature and position of substituents. For instance, studies on related benzodioxane-benzamides have shown that the length and flexibility of the linker between the benzodioxane core and other aromatic moieties are critical for optimal binding to the FtsZ hydrophobic pocket.[6] Furthermore, specific substitutions on the terminal aromatic ring can significantly enhance activity.

Derivative Class	Target Organism	MIC (μg/mL)	Reference
Benzodioxane-Benzamides	S. aureus (MSSA & MRSA)	1	[7]
1-(1,4-benzodioxane-2-carbonyl)piperazine	E. coli	>100	[8][9]
4-(2-trifluoromethyl)-benzenesulfonyl derivative	S. aureus	12.5	[8][9]
4-(2-trifluoromethyl)-benzenesulfonyl derivative	A. niger (fungal)	25	[8][9]
Note: Data is for structurally related benzodioxane derivatives, highlighting the scaffold's potential. MIC (Minimum Inhibitory Concentration) is the lowest concentration of a drug that prevents visible growth of a bacterium.

Experimental Protocol: In-Vitro Antibacterial Susceptibility Testing (Broth Microdilution Method)

This protocol is a self-validating system for determining the Minimum Inhibitory Concentration (MIC) of a compound.

Objective: To quantify the lowest concentration of a test compound that inhibits the visible growth of a specific bacterial strain.

Materials:

• 96-well microtiter plates

• Bacterial culture (e.g., Staphylococcus aureus ATCC 29213)

• Mueller-Hinton Broth (MHB)

• Test compound stock solution (in DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Negative control (DMSO)

• Spectrophotometer or plate reader

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum: a. Culture the bacteria overnight on an appropriate agar plate. b. Inoculate a few colonies into fresh MHB and incubate until the culture reaches the logarithmic growth phase (turbidity equivalent to a 0.5 McFarland standard, approx. 1.5 x 10⁸ CFU/mL). c. Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Compound Dilution Series: a. Add 100 µL of MHB to all wells of a 96-well plate. b. Add 100 µL of the test compound stock solution to the first well of a row and mix, creating a 1:2 dilution. c. Perform a serial two-fold dilution by transferring 100 µL from the first well to the second, and so on, across the plate. Discard 100 µL from the last well.

• Inoculation: a. Add 100 µL of the prepared bacterial inoculum to each well containing the compound dilutions. This brings the final volume to 200 µL and achieves the target bacterial concentration.

• Controls: a. Positive Control: A row with a serial dilution of a standard antibiotic. b. Negative Control (Growth Control): A well containing bacteria and the highest concentration of DMSO used for the test compounds, but no compound. c. Sterility Control: A well containing only sterile MHB.

• Incubation: a. Seal the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: a. The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed. This can be assessed visually or by measuring the optical density (OD) at 600 nm.

Caption: Workflow for MIC determination via broth microdilution.

Anti-inflammatory Properties: Intervening in the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases. Non-steroidal anti-inflammatory drugs (NSAIDs) are common treatments, but their use can be limited by side effects. The 1,4-benzodioxane scaffold has been incorporated into novel carboxylic acid derivatives to develop new anti-inflammatory agents.[10][11]

Evidence of Anti-inflammatory Efficacy

Several studies have demonstrated the potent anti-inflammatory activity of benzodioxane derivatives. For example, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid showed potency comparable to Ibuprofen in the carrageenan-induced rat paw edema assay, a standard in-vivo model for acute inflammation.[10] Similarly, other derivatives have shown superior in-vivo anti-inflammatory activity compared to ibuprofen.[2]

Proposed Mechanism: Cyclooxygenase (COX) Inhibition

The primary mechanism for many NSAIDs is the inhibition of cyclooxygenase (COX) enzymes. COX enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. While COX-1 is constitutively expressed and plays a role in physiological functions like gastric protection, COX-2 is typically induced at sites of inflammation. Benzodioxane-based carboxylic acids are designed as inhibitors of both COX-1 and COX-2, which accounts for their anti-inflammatory effects.[2]

Caption: Standard workflow for the MTT cell viability assay.

Conclusion and Future Perspectives

The 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide scaffold represents a highly promising platform for the development of novel therapeutic agents. The combination of the structurally rigid benzodioxane core with the versatile carbohydrazide linker gives rise to derivatives with a remarkable spectrum of biological activities, including potent antimicrobial, anti-inflammatory, and anticancer effects.

The modular synthesis allows for extensive chemical exploration to optimize potency and selectivity. Future research should focus on:

• Mechanism Deconvolution: Moving beyond primary screening to elucidate the precise molecular targets and signaling pathways affected by the most active compounds.

• In-Vivo Efficacy and Safety: Advancing lead candidates into preclinical animal models to evaluate their efficacy, pharmacokinetics, and safety profiles.

• SAR Expansion: Synthesizing and testing new libraries of derivatives to further refine the structure-activity relationships for each biological target.

By leveraging the insights and methodologies outlined in this guide, researchers can effectively explore the therapeutic potential of this privileged scaffold and contribute to the development of next-generation medicines.

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An In-depth Technical Guide: 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide as a Versatile Building Block in Organic Synthesis

For distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,3-dihydro-1,4-benzodioxine scaffold is a privileged structural motif found in a multitude of biologically active compounds and approved pharmaceuticals.[1][2][3] Its unique conformational properties and ability to engage with various biological targets make it a cornerstone of modern medicinal chemistry.[1][2][3][4] This guide focuses on a particularly valuable derivative, 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide , elucidating its role as a versatile and powerful building block. The carbohydrazide moiety serves as a highly reactive and adaptable functional handle, enabling the efficient construction of diverse heterocyclic systems, including 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles. These resulting scaffolds are themselves associated with a wide array of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][5][6] This document provides a comprehensive overview of the synthesis, reactivity, and application of this key intermediate, complete with detailed experimental protocols and mechanistic insights to empower researchers in the fields of organic synthesis and drug discovery.

Introduction: The Significance of the 1,4-Benzodioxan Scaffold

The 1,4-benzodioxan framework is a well-established "evergreen" scaffold in medicinal chemistry, consistently featured in the design of molecules with diverse bioactivities.[1][2] Its structural rigidity, combined with the chirality often introduced at the C2 position, critically influences interactions with biological targets.[1] This motif is present in numerous lead compounds targeting a range of receptors and enzymes, including α-adrenoceptors, serotonin receptors, and DNA repair enzymes like PARP1.[2][7][8]

The introduction of a carbohydrazide functional group at the C2 position transforms the simple benzodioxan core into a potent synthetic intermediate. The -CONHNH₂ group is a versatile synthon for several key reasons:

• Nucleophilicity: The terminal -NH₂ group is a strong nucleophile, readily reacting with electrophiles.

• Cyclization Precursor: It is an ideal precursor for intramolecular cyclization reactions to form stable five- and six-membered heterocyclic rings.

• Hydrogen Bonding: The hydrazide moiety can act as both a hydrogen bond donor and acceptor, influencing the physicochemical properties and biological interactions of its derivatives.

This guide will explore how these features are leveraged to construct complex molecular architectures with significant therapeutic potential.

Synthesis and Characterization of the Building Block

The synthesis of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is typically a straightforward, two-step process starting from the corresponding carboxylic acid ester. The choice of the ester (e.g., methyl or ethyl) is often based on the availability of the starting material and ease of handling.

Synthetic Workflow

The overall transformation involves the synthesis of the ethyl ester followed by hydrazinolysis.

Caption: Synthetic workflow for 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

• To a solution of 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (1.0 eq) in absolute ethanol (10 volumes), add concentrated sulfuric acid (0.1 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude ester, which can often be used in the next step without further purification.

Step 2: Synthesis of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• Dissolve the crude ethyl ester (1.0 eq) in absolute ethanol (10 volumes).

• Add hydrazine hydrate (3.0-5.0 eq) to the solution at room temperature. The excess hydrazine drives the reaction to completion.

• Heat the mixture to reflux and maintain for 8-12 hours. A precipitate may form as the product is often less soluble in ethanol than the starting ester.

• Monitor the reaction by TLC until the ester spot disappears.

• Cool the reaction mixture in an ice bath. Filter the resulting solid precipitate, wash with cold ethanol, and dry under vacuum to afford the pure 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide.[9][10]

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉H₁₀N₂O₃	[11]
Molecular Weight	194.19 g/mol	[11]
CAS Number	90557-92-9	[11]
Appearance	White to off-white solid	Typical

Note: Spectral data (¹H NMR, ¹³C NMR, IR) should be acquired to confirm the structure and purity of the synthesized compound.

Reactivity and Synthetic Applications

The carbohydrazide moiety is a gateway to a vast chemical space of heterocyclic compounds. Its synthetic utility is primarily demonstrated through cyclization and condensation reactions.

Synthesis of 1,3,4-Oxadiazoles

The 1,3,4-oxadiazole ring is a bioisostere for ester and amide functionalities, offering improved metabolic stability and pharmacokinetic properties.[12] Synthesis from the carbohydrazide can be achieved through several methods.

Method A: Reaction with Acyl Chlorides followed by Dehydrative Cyclization

• N-Acylation: The carbohydrazide is first acylated with an appropriate acyl chloride in the presence of a base (e.g., pyridine, triethylamine) to form a 1,2-diacylhydrazine intermediate.

• Cyclization: The intermediate is then subjected to dehydrative cyclization using reagents like phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), or triflic anhydride.[13]

Caption: Pathway to 1,3,4-oxadiazoles via diacylhydrazine intermediate.

Method B: One-Pot Synthesis with Carboxylic Acids

A more direct approach involves the one-pot reaction of the carbohydrazide with a carboxylic acid using a coupling agent that also promotes cyclization, such as polyphosphoric acid (PPA) or microwave irradiation.[14]

Synthesis of 1,2,4-Triazoles

1,2,4-Triazoles are another class of heterocycles with prominent biological activities, including antifungal and antimicrobial properties.[15][16] A common route involves the reaction of the carbohydrazide with isothiocyanates.

Detailed Protocol: Synthesis of a 1,2,4-Triazole-5-thione Derivative

• Thiosemicarbazide Formation: To a solution of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide (1.0 eq) in ethanol, add an equimolar amount of a selected isothiocyanate (R-NCS).[17]

• Reflux the mixture for 2-4 hours to form the corresponding thiosemicarbazide intermediate. The product often precipitates upon cooling.

• Cyclization: Suspend the isolated thiosemicarbazide in an aqueous solution of a base (e.g., 2M NaOH).

• Reflux the mixture for 4-6 hours. This basic condition promotes an intramolecular cyclization with the elimination of water.[18]

• After cooling, acidify the reaction mixture with a mineral acid (e.g., HCl) to a pH of ~5-6.

• The 4-substituted-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1H-1,2,4-triazole-5(4H)-thione product precipitates and can be collected by filtration, washed with water, and dried.

Caption: Synthesis of 1,2,4-triazole-5-thiones from the carbohydrazide.

Condensation Reactions: Formation of Hydrazones

The carbohydrazide readily condenses with various aldehydes and ketones in the presence of a catalytic amount of acid (e.g., acetic acid) to form stable N-acylhydrazones (Schiff bases).[9][19] These hydrazones are not just final products; they are valuable intermediates themselves. The C=N bond can be reduced, or the hydrazone can undergo further cyclization reactions to generate other complex heterocyclic systems.[14]

Case Study: Applications in Medicinal Chemistry

The derivatives synthesized from 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide have shown promise in various therapeutic areas.

• Anticancer Agents: The 1,4-benzodioxan nucleus is found in compounds designed as PARP1 inhibitors for cancer therapy.[8] Furthermore, 1,3,4-thiadiazole derivatives containing this scaffold have demonstrated anticancer properties.[1] The carbohydrazide serves as a direct precursor to these and other related heterocyclic systems.

• Antibacterial Agents: Hydrazone derivatives of 1,4-benzodioxane-carboxylic acids have shown potent antibacterial activity against both Gram-positive and Gram-negative bacteria.[5] Similarly, various 1,2,4-triazole derivatives are known for their antibacterial efficacy.[15]

• Anti-inflammatory Activity: A number of compounds incorporating the 1,4-benzodioxine system have been investigated and shown to possess significant anti-inflammatory properties.[6]

Conclusion

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a high-value, readily accessible building block that serves as a powerful entry point into a rich and diverse chemical space. Its predictable reactivity allows for the efficient and modular synthesis of 1,3,4-oxadiazoles, 1,2,4-triazoles, hydrazones, and other heterocyclic systems of significant interest to medicinal chemists. The established biological relevance of the 1,4-benzodioxan core, coupled with the proven pharmacological activities of the heterocycles derived from the carbohydrazide, ensures that this compound will remain a staple in the design and development of novel therapeutic agents. This guide provides the foundational knowledge and practical protocols to effectively utilize this versatile intermediate in research and drug discovery programs.

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spectroscopic data (NMR, IR, MS) of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

An In-Depth Technical Guide to the Spectroscopic Characterization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Executive Summary: This guide provides a comprehensive analysis of the spectroscopic data for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a heterocyclic compound featuring the medicinally significant 1,4-benzodioxane scaffold.[1] Intended for researchers, chemists, and professionals in drug development, this document synthesizes data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy to provide a complete structural elucidation. Furthermore, it offers field-proven, step-by-step protocols for data acquisition and presents a logical framework for integrated spectral analysis.

Introduction: The 1,4-Benzodioxane Core in Modern Chemistry

The 2,3-dihydro-1,4-benzodioxine (or 1,4-benzodioxane) moiety is a privileged scaffold in medicinal and pharmaceutical research.[1] Its presence in both natural products and synthetic drugs, such as the antihypertensive agent Doxazosin, underscores its importance.[1] Derivatives of this scaffold are known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide serves as a versatile synthetic intermediate, leveraging the reactivity of the hydrazide group to create more complex molecules and libraries of potential drug candidates.[3][4] Accurate and thorough characterization of this building block is therefore paramount for ensuring the integrity of subsequent research and development.

This guide provides an in-depth examination of the key spectroscopic signatures that define the structure and purity of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Synthesis and Sample Preparation: A Generalized Workflow

The synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide typically begins with the corresponding carboxylic acid or its ester derivative. A common and efficient route involves the reaction of ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate with hydrazine hydrate in an alcoholic solvent, such as ethanol, under reflux. The ester precursor itself is often synthesized from catechol and a suitable three-carbon building block with two leaving groups.

A generalized workflow for the synthesis, purification, and analysis is depicted below. Rigorous purification, typically via recrystallization, is essential to obtain a sample of sufficient purity for unambiguous spectroscopic analysis.

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Unraveling the Enigmatic Mechanism of Action: A Technical Guide to 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Introduction: A Molecule of Intrigue

In the vast landscape of medicinal chemistry, the quest for novel therapeutic agents with unique mechanisms of action is a perpetual endeavor. Within this pursuit, the heterocyclic compound 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide emerges as a molecule of significant interest. Its chemical architecture, a fusion of the well-regarded 2,3-dihydro-1,4-benzodioxine scaffold and a reactive carbohydrazide moiety, suggests a potential for diverse biological activities. The 2,3-dihydro-1,4-benzodioxine ring system is a privileged structure, present in a multitude of therapeutic agents with applications ranging from antihypertensives to treatments for central nervous system disorders[1]. The carbohydrazide group, on the other hand, is a versatile functional group known to impart a wide spectrum of pharmacological effects, including antimicrobial, anticonvulsant, and anti-inflammatory properties[2][3].

This in-depth technical guide aims to dissect the putative mechanism of action of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. In the absence of direct, extensive studies on this specific molecule, our analysis will be a synthesis of established knowledge regarding its core components and structurally related compounds. We will delve into hypothesized molecular targets and signaling pathways, supported by evidence from analogous chemical entities. This document is intended for researchers, scientists, and drug development professionals, providing a foundational understanding and a roadmap for future empirical investigation.

Hypothesized Mechanisms of Action: A Multi-pronged Approach

The unique combination of the benzodioxine and carbohydrazide moieties suggests that 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide may not possess a single, linear mechanism of action. Instead, it is plausible that this compound interacts with multiple biological targets, a characteristic often observed in pharmacologically active small molecules[4]. Based on the known activities of its constituent parts and related structures, we propose the following potential mechanisms of action.

Modulation of Adrenergic Receptors

The 2,3-dihydro-1,4-benzodioxine core is a well-established pharmacophore for α-adrenoceptor antagonists[5][6]. These receptors are key players in the sympathetic nervous system, regulating processes such as vasoconstriction, heart rate, and neurotransmitter release. The interaction with these receptors is often dictated by the nature of the substituent at the 2-position of the benzodioxine ring. It is conceivable that the carbohydrazide side chain of our target molecule could orient itself within the receptor's binding pocket, leading to either agonistic or antagonistic activity.

Experimental Workflow: Radioligand Binding Assay for Adrenoceptor Affinity

Caption: Workflow for determining adrenoceptor binding affinity.

Enzyme Inhibition: A Tale of Two Moieties

Both the benzodioxine and carbohydrazide functionalities have been implicated in enzyme inhibition.

• Carbonic Anhydrase and Matriptase-2 Inhibition: Derivatives of 2,3-dihydro-1,4-benzodioxine have been identified as inhibitors of carbonic anhydrase and matriptase-2[7][8]. Carbonic anhydrases are involved in pH regulation and fluid balance, while matriptase-2 is a serine protease crucial for iron homeostasis. Inhibition of these enzymes could lead to therapeutic effects in conditions like glaucoma and certain anemias.

• α-Glucosidase Inhibition: Structurally related benzothiazepine derivatives, which share a heterocyclic core, have demonstrated potent α-glucosidase inhibitory activity[9]. This enzyme is involved in carbohydrate digestion, and its inhibition is a therapeutic strategy for managing type 2 diabetes. The carbohydrazide moiety could potentially interact with the active site of α-glucosidase.

• Urease and HIV-1 Integrase Inhibition: The carbohydrazide and related hydrazone functionalities are present in compounds known to inhibit urease and HIV-1 integrase[4]. Urease is a key enzyme in certain bacterial infections, while HIV-1 integrase is essential for viral replication.

Signaling Pathway: Potential Enzyme Inhibition

Caption: Hypothesized enzyme inhibition pathways.

Hypoxia-Targeted Activity

Derivatives of 2H-benzo[b][2][8]oxazine, a close structural analog of 2,3-dihydro-1,4-benzodioxine, have been shown to selectively inhibit the growth of hypoxic cancer cells[10]. Hypoxia, or low oxygen tension, is a common feature of solid tumors and is associated with resistance to conventional therapies. The mechanism of such compounds often involves bioreduction under hypoxic conditions to form cytotoxic radical species. The presence of the carbohydrazide moiety could influence the redox properties of the molecule, potentially enhancing its hypoxic selectivity.

Quantitative Data from Structurally Related Compounds

To provide a quantitative perspective, the following table summarizes the inhibitory activities of compounds containing the 2,3-dihydro-1,4-benzodioxine or related heterocyclic cores against various targets. It is important to note that these values are for analogous compounds and not for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide itself.

Compound Class	Target Enzyme/Receptor	IC50/Activity	Reference
2,3-dihydro-1,5-benzothiazepines	α-Glucosidase	2.62 ± 0.30 µM to 10.11 ± 0.84 µM	[9]
2H-benzo[b][2][8] oxazine derivatives	Hypoxic Cancer Cells (HepG2)	IC50 = 10 ± 3.7 µM	[10]
Hydrazide-hydrazones of 2,4-dihydroxybenzoic acid	Human Cancer Cell Line (LN-229)	IC50 = 0.77 µM	[11][12]
Benzodioxol carboxamide derivatives	α-Amylase	IC50 = 0.68 µM	[13]

Experimental Protocols: A Guide to Mechanistic Elucidation

To empirically validate the hypothesized mechanisms of action, a series of well-defined experimental protocols are necessary. Below is a detailed methodology for a key assay.

Protocol: In Vitro α-Glucosidase Inhibition Assay

Objective: To determine the inhibitory potential of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide against α-glucosidase.

Materials:

• α-glucosidase from Saccharomyces cerevisiae

• p-nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (test compound)

• Acarbose (positive control)

• Phosphate buffer (pH 6.8)

• Sodium carbonate (Na₂CO₃)

• 96-well microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound and acarbose in DMSO.

  • Prepare serial dilutions of the test compound and acarbose in phosphate buffer.

  • Prepare a solution of α-glucosidase in phosphate buffer.

  • Prepare a solution of pNPG in phosphate buffer.

• Assay Protocol:

  • In a 96-well plate, add 50 µL of the test compound or acarbose solution at various concentrations.

  • Add 50 µL of the α-glucosidase solution to each well and incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding 50 µL of the pNPG solution to each well.

  • Incubate the mixture at 37°C for 30 minutes.

  • Stop the reaction by adding 100 µL of Na₂CO₃ solution.

• Data Acquisition and Analysis:

  • Measure the absorbance of the yellow-colored p-nitrophenol released at 405 nm using a microplate reader.

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC₅₀ value (the concentration of the inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion and Future Directions

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide stands as a promising scaffold for the development of novel therapeutic agents. While its precise mechanism of action remains to be fully elucidated, the analysis of its constituent chemical moieties and structurally related compounds provides a strong foundation for several plausible hypotheses. These include the modulation of adrenergic receptors, the inhibition of key enzymes such as carbonic anhydrase, α-glucosidase, and urease, and potential activity against hypoxic cells.

The path forward necessitates a rigorous and systematic experimental investigation. The protocols and workflows outlined in this guide offer a starting point for such studies. A comprehensive screening of this compound against a panel of receptors and enzymes, coupled with cell-based assays and eventually in vivo studies, will be crucial in unraveling its therapeutic potential and defining its precise molecular mechanism of action. The insights gained from such research will not only illuminate the pharmacological profile of this specific molecule but also contribute to the broader understanding of structure-activity relationships in medicinal chemistry.

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Protocols & Analytical Methods

Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide: An Experimental Protocol for Researchers

This comprehensive guide provides a detailed experimental protocol for the synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a valuable intermediate in the development of novel therapeutic agents. The 1,4-benzodioxane scaffold is a privileged structure in medicinal chemistry, appearing in a range of biologically active compounds.[1][2][3] This protocol is designed for researchers and scientists in the field of drug development and organic synthesis, offering a step-by-step methodology grounded in established chemical principles.

Introduction

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide serves as a key building block for the synthesis of various heterocyclic compounds, such as 1,3,4-oxadiazoles, which have shown promising antimicrobial activities.[4] The synthesis involves a two-step process commencing with the formation of an ester precursor, ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate, followed by its conversion to the target carbohydrazide via hydrazinolysis. This protocol emphasizes safety, efficiency, and reproducibility, providing the necessary details for successful synthesis and characterization.

Reaction Scheme

The overall synthetic pathway is illustrated below:

Step 1: Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

Caption: Conversion of the ester to the carbohydrazide.

Experimental Protocol

Part 1: Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1)

This procedure is adapted from established methods for the synthesis of 1,4-benzodioxane derivatives. [4][5] Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Catechol	110.11	20.0 g	0.181
Ethyl 2,3-dibromopropionate	259.93	13.0 g	0.050
Anhydrous Potassium Carbonate	138.21	18.2 g	0.131
Dry Acetone	-	200 mL	-

Procedure:

• To a solution of catechol (20 g, 0.181 mol) in 200 mL of dry acetone in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add anhydrous potassium carbonate (18.2 g, 0.131 mol).

• Stir the suspension vigorously and add ethyl 2,3-dibromopropionate (13 g, 0.050 mol) dropwise to the mixture.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 15 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the solid residue with acetone.

• Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by vacuum distillation or column chromatography on silica gel to yield ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate as a clear oil.

Part 2: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (2)

This hydrazinolysis reaction is a common and efficient method for converting esters to hydrazides. [6][7] Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate	208.21	10.4 g	0.050
Hydrazine Hydrate (99%)	50.06	3.0 g (2.9 mL)	0.060
Ethanol	-	100 mL	-

Procedure:

• In a round-bottom flask fitted with a reflux condenser, dissolve ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (10.4 g, 0.050 mol) in 100 mL of ethanol.

• To this solution, add hydrazine hydrate (3.0 g, 0.060 mol) dropwise with stirring.

• Heat the reaction mixture to reflux for 6-8 hours.

• The progress of the reaction can be monitored by TLC.

• Upon completion, a solid precipitate of the carbohydrazide may form. [8]Cool the reaction mixture in an ice bath to facilitate further precipitation.

• Collect the solid product by filtration and wash with a small amount of cold ethanol.

• The crude product can be purified by recrystallization from ethanol to afford 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide as a white crystalline solid.

Safety Precautions

**Hydrazine hydrate is highly toxic, corrosive, and a suspected carcinogen. [9][10][11][12]Handle with extreme care in a well-ventilated fume hood. [10][11]Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. [10][11][12]In case of skin or eye contact, flush immediately with copious amounts of water and seek medical attention.[10][13]

Characterization

The synthesized compounds should be characterized by standard analytical techniques such as:

• Infrared (IR) Spectroscopy: To identify the functional groups. The final product should show characteristic N-H stretching bands and the absence of the ester C=O stretch.

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Melting Point: To assess the purity of the final compound.

Workflow Diagram

Caption: Overall workflow for the synthesis of the target compound.

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• Sola, I., et al. (2021). Computational Design and Development of Benzodioxane-Benzamides as Potent Inhibitors of FtsZ by Exploring the Hydrophobic Subpocket. Molecules, 26(11), 3237. [Link]

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purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide by column chromatography

An Application Guide to the Chromatographic Purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed protocol for the purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide using normal-phase flash column chromatography. This key intermediate, pivotal in the synthesis of various pharmacologically active agents, possesses distinct physicochemical properties that present unique purification challenges.[1][2][3] This guide delves into the underlying principles of the separation, offering a step-by-step methodology from mobile phase selection via Thin Layer Chromatography (TLC) to the final isolation of the purified compound. It is intended for researchers, chemists, and drug development professionals seeking a robust and reproducible purification strategy.

Introduction: The Purification Challenge

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a heterocyclic compound featuring a benzodioxane core and a polar carbohydrazide functional group (-CONHNH₂).[1][4] This structural combination imparts a significant degree of polarity to the molecule. While essential for its role as a versatile synthetic building block, this polarity often complicates purification by traditional methods.[1] Crude synthetic mixtures may contain non-polar starting materials, by-products, and highly polar impurities.

Column chromatography is a powerful technique for isolating compounds from such mixtures by exploiting differences in their physical properties, primarily polarity.[5] The fundamental principle involves the differential partitioning of components between a stationary phase (a solid adsorbent) and a mobile phase (a liquid solvent).[6][7] For a polar molecule like our target compound, careful selection of both phases is paramount to achieving high purity and yield. This guide focuses on a normal-phase chromatography approach, utilizing a polar stationary phase (silica gel) and a less polar mobile phase, which is a common and accessible method in synthetic chemistry labs.[8]

Pre-Chromatography: Method Development with Thin Layer Chromatography (TLC)

Before committing a crude sample to a large-scale column, it is imperative to develop and optimize the separation conditions on a small scale using TLC. TLC operates on the same principles as column chromatography and serves as an excellent, rapid tool for screening mobile phase systems.[5]

The Objective: To find a solvent system (mobile phase) that moves the desired compound, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, to a Retention Factor (Rf) value between 0.25 and 0.40 . This Rf range typically provides the best separation resolution on a column. Additionally, the chosen system should show clear separation between the target spot and any impurities.

Protocol for TLC Analysis:

• Prepare TLC Plates: Use commercially available silica gel 60 F₂₅₄ plates.

• Spotting: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., methanol, ethyl acetate). Using a capillary tube, spot the solution onto the baseline of the TLC plate.

• Elution: Place the spotted TLC plate in a developing chamber containing a small amount of the chosen mobile phase. Ensure the solvent level is below the baseline. Cover the chamber to maintain a saturated atmosphere.

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front. Visualize the spots under UV light (254 nm).[9] Staining with potassium permanganate can also be used if compounds are not UV-active.

• Rf Calculation: Calculate the Rf value for each spot: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Table 1: Example TLC Solvent System Screening

Trial	Mobile Phase System (v/v)	Observations	Target Compound Rf
1	70:30 Hexane / Ethyl Acetate	All spots remain at the baseline. The system is not polar enough.	~0.0
2	100% Ethyl Acetate	Target compound moves off the baseline, but separation from a polar impurity is poor.	0.15
3	95:5 Ethyl Acetate / Methanol	Good movement of the target compound. Clear separation from less polar and more polar impurities.	0.35
4	90:10 Dichloromethane / Methanol	Similar result to Trial 3, also a viable option.	0.38

Based on this screening, a 95:5 Ethyl Acetate / Methanol mixture is selected as the optimal mobile phase for the column chromatography.[10]

Detailed Protocol: Flash Column Chromatography

This protocol is designed for the purification of approximately 1 gram of crude material. The scale can be adjusted by modifying the column size and solvent volumes accordingly. A silica gel-to-crude material ratio of 50:1 to 100:1 by weight is recommended for difficult separations.[11]

Materials and Reagents

• Stationary Phase: Silica gel (flash grade, 40-63 µm particle size)

• Mobile Phase: HPLC-grade Ethyl Acetate and Methanol

• Crude Sample: 1 g of crude 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Apparatus: Glass chromatography column, flasks for fraction collection (test tubes or vials), TLC plates and chamber, rotary evaporator.

Step-by-Step Purification Workflow

Step 1: Column Packing (Wet Slurry Method)

• Clamp the column vertically to a stand. Ensure the stopcock is closed.

• Place a small plug of cotton or glass wool at the bottom of the column to support the packing.[6]

• Add a thin layer (~1 cm) of sand over the plug.

• In a separate beaker, prepare a slurry of silica gel (~70 g) in the initial, less polar mobile phase (e.g., 100% Ethyl Acetate or a hexane/ethyl acetate mixture).[11]

• Pour the slurry into the column. Gently tap the side of the column to dislodge air bubbles and ensure even packing.

• Open the stopcock and drain the solvent, collecting it for reuse. Crucially, never let the top of the silica bed run dry.

• Add another thin layer of sand on top of the packed silica bed to prevent disturbance during solvent addition.

Step 2: Sample Loading (Dry Loading) Causality Note: For polar compounds, dry loading is superior to direct liquid application. Dissolving the crude material in a strong solvent and adding it directly to the column can lead to band broadening and decreased separation efficiency. Adsorbing the sample onto silica first ensures it starts as a narrow, concentrated band.[12]

• Dissolve the 1 g of crude product in a minimal amount of a strong solvent like methanol.

• Add ~2-3 g of silica gel to this solution.

• Remove the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully add this powder to the top of the packed column, creating a uniform layer over the sand.

Step 3: Elution and Fraction Collection

• Carefully add the optimized mobile phase (95:5 Ethyl Acetate/Methanol) to the column reservoir.

• Open the stopcock and apply gentle air pressure (flash chromatography) to achieve a steady flow rate.

• Begin collecting the eluent in sequentially numbered test tubes or flasks (fractions).

• Continuously monitor the separation by spotting fractions onto TLC plates and eluting them. Group fractions that show a single, clean spot corresponding to the Rf of the target compound.

Step 4: Isolation of Pure Compound

• Combine the fractions identified as containing the pure product.

• Remove the solvent using a rotary evaporator.

• Place the resulting solid or oil under high vacuum to remove any residual solvent.

• Determine the yield and characterize the final product for purity (e.g., by NMR, LC-MS).

Visualization of the Purification Workflow

The following diagram illustrates the logical flow of the purification process.

Sources

• 1. Synthesis, characterization and antimicrobial activity of benzodioxane ring containing 1,3,4-oxadiazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 2. ajgreenchem.com [ajgreenchem.com]
• 3. A Review on Synthesis of Carbohydrazide Derivatives [ajgreenchem.com]
• 4. CAS 98953-13-0: 2,3-dihydro-1,4-benzodioxine-6-carbohydraz… [cymitquimica.com]
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• 6. web.uvic.ca [web.uvic.ca]
• 7. pharmanow.live [pharmanow.live]
• 8. Computational Design and Development of Benzodioxane-Benzamides as Potent Inhibitors of FtsZ by Exploring the Hydrophobic Subpocket - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide derivatives as PARP1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chromatography [chem.rochester.edu]
• 11. orgsyn.org [orgsyn.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Validated Recrystallization Protocol for the Purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Abstract

This application note provides a detailed and robust methodology for the purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide via recrystallization. This compound is a valuable heterocyclic scaffold, frequently utilized as a key intermediate in the synthesis of pharmacologically active agents.[1][2] Achieving high purity is critical for subsequent synthetic steps and for ensuring the integrity of biological screening data. This guide is designed for researchers, chemists, and drug development professionals, offering a step-by-step protocol, the underlying scientific principles, troubleshooting advice, and methods for purity verification. The protocol emphasizes an ethanol/water co-solvent system, selected for its efficacy with analogous carbohydrazide structures and its tunable polarity.[3]

Introduction: The Principle of Recrystallization

Recrystallization is the gold standard for purifying nonvolatile crystalline organic compounds.[4] The technique is predicated on the principle that the solubility of most solids in a given solvent increases with temperature.[5] The core process involves dissolving the impure compound in a minimal amount of a suitable hot solvent to create a saturated solution. As this solution is allowed to cool, the solubility of the target compound decreases, forcing it to crystallize out of the solution in a purer form. The impurities, which are present in lower concentrations, ideally remain dissolved in the cold solvent (mother liquor) and are subsequently separated by filtration.[6]

The selection of an appropriate solvent is the most critical parameter. An ideal solvent should:

• Exhibit high solubility for the target compound at elevated temperatures.[4][6]

• Exhibit low solubility for the target compound at low temperatures to maximize recovery.[4]

• Either not dissolve impurities at all or dissolve them so well that they remain in the mother liquor upon cooling.

• Be chemically inert, not reacting with the compound being purified.[4]

• Be sufficiently volatile to be easily removed from the purified crystals.

This protocol has been optimized for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide by leveraging the properties of polar protic solvents, which are commonly effective for compounds containing hydrazide moieties.[3][7]

Experimental Workflow Overview

The following diagram illustrates the complete workflow for the purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Caption: Recrystallization workflow from crude solid to pure product.

Materials and Equipment

• Compound: Crude 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Solvents: Ethanol (95% or absolute), Deionized Water (for co-solvent system), other potential solvents for screening (Isopropanol, Acetonitrile)

• Reagents: Activated Carbon (decolorizing grade, if needed)

• Glassware: Erlenmeyer flasks (various sizes), Beaker, Graduated cylinders, Powder funnel, Stemless funnel

• Equipment: Hot plate with magnetic stirring, Magnetic stir bars, Vacuum filtration apparatus (Büchner funnel, filter flask, vacuum tubing), Filter paper, Watch glass, Spatula, pH paper (for safety checks if applicable)

Detailed Recrystallization Protocol

This protocol is divided into two main parts: preliminary solvent screening and the full-scale purification procedure.

Part A: Solvent System Selection (Microscale Screening)

Causality: Before committing a large batch of crude product, it is imperative to identify the optimal solvent or co-solvent system. This microscale approach minimizes waste and rapidly identifies viable candidates.

• Preparation: Place approximately 20-30 mg of the crude solid into several small test tubes.

• Solvent Addition: To each tube, add a different solvent (e.g., ethanol, isopropanol, acetonitrile, water) dropwise at room temperature, agitating after each drop. A good candidate solvent will not dissolve the compound at this stage.[4]

• Heating: Gently heat the test tubes that showed poor room-temperature solubility in a hot water bath. Continue adding the corresponding solvent dropwise until the solid just dissolves. Record the approximate volume.

• Cooling: Allow the clear solutions to cool slowly to room temperature, then place them in an ice-water bath for 10-15 minutes.

• Observation: The ideal solvent is one in which the compound dissolved completely when hot and from which a large quantity of crystalline solid precipitates upon cooling. An ethanol/water system is often highly effective for compounds of this type.[3]

Part B: Bulk Recrystallization Procedure (Ethanol/Water System)

This procedure assumes an ethanol/water mixture is the chosen solvent system.

• Dissolution: Place the crude 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide into an appropriately sized Erlenmeyer flask with a magnetic stir bar. Add the primary solvent (95% Ethanol) in small portions, bringing the mixture to a gentle boil on a hot plate. Continue adding just enough hot ethanol until the solid is fully dissolved.

  • Expert Insight: Using an Erlenmeyer flask minimizes solvent evaporation and prevents airborne contamination. Dissolving in the minimum amount of hot solvent is crucial for achieving a saturated solution, which is necessary for good recovery upon cooling.[5][6]

• Decolorization (If Necessary): If the hot solution is colored (and the pure compound is known to be white), remove it from the heat source. Allow it to cool slightly and add a very small amount of activated carbon. Re-heat the mixture to boiling for a few minutes.

  • Causality: Activated carbon has a high surface area that adsorbs colored impurities.[4] Never add carbon to a boiling solution, as it can cause violent bumping.

• Hot Gravity Filtration (If Necessary): If activated carbon was used or if insoluble impurities are present, a hot filtration step is required. Place a piece of fluted filter paper in a stemless funnel and place it on top of a clean, pre-heated Erlenmeyer flask. Quickly pour the hot solution through the filter paper.

  • Expert Insight: Pre-heating the receiving flask and funnel prevents premature crystallization of the product on the filter paper or in the funnel stem, which would decrease the yield.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly and undisturbed to room temperature. Then, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Causality: Slow cooling promotes the formation of larger, purer crystals by allowing the molecules to selectively deposit onto the growing crystal lattice, excluding impurities.[3] Rapid cooling can trap impurities.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel. Transfer the crystalline slurry into the funnel and apply vacuum.

• Washing: With the vacuum still applied, wash the crystals with a minimal amount of ice-cold solvent (the same ethanol/water composition). This removes any residual mother liquor containing dissolved impurities.

  • Expert Insight: Using ice-cold solvent for washing minimizes the loss of the desired product, as it will be least soluble in cold solvent.[3]

• Drying: Allow the crystals to dry on the filter for several minutes by drawing air through them. Transfer the solid to a watch glass or drying dish and dry to a constant weight, preferably in a vacuum oven at a mild temperature.

Purity Verification (Self-Validation)

To confirm the success of the purification, the following analyses are recommended.

Parameter	Method	Expected Outcome
Purity Check	Thin-Layer Chromatography (TLC)	The purified sample should show a single spot, while the crude material may show multiple spots. The Rf value should be consistent.
Identity & Purity	Melting Point Analysis	The purified compound should exhibit a sharp, narrow melting point range (typically < 2 °C). Impure compounds melt over a wider and depressed range.
Structural Confirmation	Spectroscopy (NMR, IR)	The spectra of the purified material should be clean, free from impurity peaks that may have been present in the crude sample.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Oiling Out	The solution is too concentrated; the cooling rate is too fast; the boiling point of the solvent is higher than the melting point of the solute.	Reheat the solution to dissolve the oil. Add a small amount of additional solvent. Allow the solution to cool much more slowly.[3][8]
No Crystals Form	The solution is not sufficiently saturated; the compound is too soluble in the chosen solvent.	Concentrate the solution by gently boiling off some solvent. Induce crystallization by scratching the inner wall of the flask with a glass rod. Add a seed crystal of the pure product.[3]
Low Yield	Too much solvent was used for dissolution or washing; premature crystallization during hot filtration; the compound has significant solubility in the cold solvent.	Use the minimum amount of solvent. Ensure filtration apparatus is hot. Use an anti-solvent or a different solvent system where the product is less soluble when cold.[3]

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Ethanol and other organic solvents are flammable. Keep away from open flames and use a hot plate in a spark-free environment.

• Handle hot glassware with appropriate clamps or heat-resistant gloves.

• Consult the Safety Data Sheet (SDS) for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and all solvents used.

References

• BenchChem. (2025). Technical Support Center: Crystallization of 1-Acetylpiperidine-4-carbohydrazide Products.
• CymitQuimica. (n.d.). CAS 98953-13-0: 2,3-dihydro-1,4-benzodioxine-6-carbohydrazide.
• University of California, Los Angeles. (n.d.).
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Echemi. (n.d.). 2,3-dihydro-1,4-benzodioxine-6-carbohydrazide.
• LibreTexts. (2023).
• ResearchG
• BenchChem. (2025). Synthesis and Characterization of 2,3-Benzodioxine: A Technical Guide.

• RSC; et al. (2018). Synthesis of 2,3-dihydrobenzo[b][3][6]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][3][6]oxazine-8-carboxamide derivatives as PARP1 inhibitors. National Institutes of Health.

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• 2. Synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide derivatives as PARP1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. researchgate.net [researchgate.net]
• 8. CAS 98953-13-0: 2,3-dihydro-1,4-benzodioxine-6-carbohydraz… [cymitquimica.com]

Application Notes and Protocols for Hydrazone Formation Using 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatile Chemistry of Benzodioxane Hydrazones

The fusion of the privileged 1,4-benzodioxane scaffold with the versatile hydrazone linkage presents a powerful strategy in modern medicinal chemistry and materials science.[1][2][3] The 2,3-dihydro-1,4-benzodioxine moiety is a well-established pharmacophore found in numerous biologically active compounds, valued for its conformational rigidity and ability to engage in various receptor interactions.[4] Hydrazones, characterized by the azomethine group (–NHN=CH–), are not merely linkers but active participants in biological interactions, exhibiting a broad spectrum of pharmacological activities including antimicrobial, anticonvulsant, and anticancer properties.

This guide provides a comprehensive overview of the synthesis and application of hydrazones derived from 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. We will delve into the synthesis of the carbohydrazide precursor, detail the protocols for hydrazone formation, and provide insights into the characterization of these novel compounds. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these procedures effectively.

Synthesis of the Key Precursor: 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

The journey to the target hydrazones begins with the synthesis of the key building block, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. This is typically achieved in a two-step sequence starting from catechol and a suitable three-carbon electrophile to construct the benzodioxane ring system, followed by conversion of a carboxylate functionality to the carbohydrazide.

Step 1: Synthesis of Ethyl 2,3-Dihydro-1,4-benzodioxine-2-carboxylate

The synthesis of the ethyl ester precursor is a well-established procedure involving the reaction of catechol with ethyl 2,3-dibromopropionate in the presence of a base.[5]

Protocol 1: Synthesis of Ethyl 2,3-Dihydro-1,4-benzodioxine-2-carboxylate

• Reagents and Materials:

  • Catechol

  • Ethyl 2,3-dibromopropionate

  • Potassium carbonate (anhydrous)

  • Acetone (anhydrous)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating

  • Rotary evaporator

  • Ethyl acetate

  • Brine solution

  • Sodium sulfate (anhydrous)

• Procedure:

  • To a solution of catechol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (2.5 eq).

  • Stir the suspension vigorously at room temperature for 30 minutes.

  • Add ethyl 2,3-dibromopropionate (1.0 eq) dropwise to the reaction mixture.

  • Heat the reaction mixture to reflux and maintain for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Step 2: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

The conversion of the ethyl ester to the carbohydrazide is a standard nucleophilic acyl substitution reaction using hydrazine hydrate.

Protocol 2: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Reagents and Materials:

  • Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

  • Hydrazine hydrate (80-100%)

  • Ethanol or Methanol

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating

  • Ice bath

  • Büchner funnel and filter paper

• Procedure:

  • Dissolve ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 eq) in ethanol in a round-bottom flask.

  • Add an excess of hydrazine hydrate (5-10 eq) to the solution. The use of excess hydrazine drives the reaction to completion.

  • Heat the reaction mixture to reflux for 4-8 hours. The progress of the reaction can be monitored by TLC by observing the disappearance of the starting ester.

  • After the reaction is complete, cool the mixture in an ice bath to precipitate the product.

  • Collect the white crystalline solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold ethanol to remove any unreacted hydrazine hydrate and other impurities.

  • Dry the product under vacuum to obtain pure 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide.

Hydrazone Formation: A Versatile Condensation Reaction

The core of this application note is the formation of hydrazones through the condensation of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide with a variety of aldehydes and ketones. This reaction is typically acid-catalyzed and proceeds via a nucleophilic addition-elimination mechanism.

Reaction Mechanism

The formation of a hydrazone begins with the nucleophilic attack of the terminal nitrogen of the carbohydrazide on the electrophilic carbonyl carbon of the aldehyde or ketone. This is followed by a proton transfer and subsequent dehydration to yield the stable hydrazone. The reaction is generally reversible and is often driven to completion by removing the water formed.

Caption: General mechanism of acid-catalyzed hydrazone formation.

General Protocol for Hydrazone Synthesis

This protocol can be adapted for a wide range of aldehydes and ketones. The choice of solvent and catalyst may be optimized depending on the reactivity of the carbonyl compound.

Protocol 3: Synthesis of N'-Aryl/Alkyl-2,3-dihydro-1,4-benzodioxine-2-carbohydrazones

• Reagents and Materials:

  • 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

  • Aldehyde or Ketone (e.g., benzaldehyde, substituted benzaldehydes, acetone)

  • Ethanol or Methanol

  • Glacial acetic acid (catalyst)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating

  • Büchner funnel and filter paper

• Procedure:

  • In a round-bottom flask, dissolve 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide (1.0 eq) in a minimal amount of warm ethanol.

  • Add the corresponding aldehyde or ketone (1.0-1.1 eq) to the solution.

  • Add a few drops (2-3) of glacial acetic acid as a catalyst. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.

  • Heat the reaction mixture to reflux for 2-6 hours. Monitor the reaction by TLC until the starting materials are consumed.

  • Upon completion, cool the reaction mixture to room temperature or in an ice bath to induce precipitation of the hydrazone product.

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with cold ethanol to remove any unreacted starting materials and catalyst.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents) to obtain the pure hydrazone.

  • Dry the purified product under vacuum.

Carbonyl Compound	Typical Reaction Time (h)	Typical Yield (%)	Notes
Benzaldehyde	2-4	85-95	Electron-donating or -withdrawing groups on the aromatic ring can affect the reaction rate.
4-Nitrobenzaldehyde	1-3	90-98	The electron-withdrawing nitro group activates the carbonyl group.
4-Methoxybenzaldehyde	3-5	80-90	The electron-donating methoxy group slightly deactivates the carbonyl group.
Acetone	4-6	70-85	Ketones are generally less reactive than aldehydes.
Cyclohexanone	4-6	75-90	A common cyclic ketone used in hydrazone synthesis.

Characterization of Benzodioxane Hydrazones

Thorough characterization is essential to confirm the structure and purity of the synthesized hydrazones. The following spectroscopic techniques are routinely employed.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the key functional groups in the hydrazone product.

• N-H Stretch: A sharp to broad absorption band in the region of 3100-3300 cm⁻¹ is indicative of the N-H bond of the hydrazone moiety.

• C=O Stretch (Amide I): A strong absorption band around 1650-1680 cm⁻¹ corresponds to the carbonyl group of the carbohydrazide.

• C=N Stretch (Imine): The presence of the newly formed C=N bond is confirmed by an absorption band in the region of 1600-1650 cm⁻¹. This peak is often sharp and of medium intensity.

• Aromatic C=C Stretch: Multiple sharp absorption bands in the 1450-1600 cm⁻¹ region are characteristic of the aromatic rings.

• C-O-C Stretch: The ether linkages of the benzodioxane ring typically show strong absorption bands in the 1200-1300 cm⁻¹ (asymmetric) and 1000-1100 cm⁻¹ (symmetric) regions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information.

¹H NMR Spectroscopy:

• -NH Proton: A singlet, often broad, in the downfield region (δ 10.0-12.0 ppm) is characteristic of the amide proton. Its chemical shift can be concentration and solvent dependent.

• -CH=N- Proton (for aldehyde-derived hydrazones): A singlet in the region of δ 8.0-9.0 ppm is a key indicator of hydrazone formation from an aldehyde.

• Aromatic Protons: Signals for the protons on the benzodioxane and the aryl substituent will appear in the aromatic region (δ 6.8-8.5 ppm).

• Benzodioxane Protons: The methylene protons of the dioxane ring will typically appear as multiplets in the region of δ 4.0-4.5 ppm.

• Alkyl Protons (for ketone-derived hydrazones): The chemical shifts and multiplicities of these protons will depend on the specific ketone used.

¹³C NMR Spectroscopy:

• C=O Carbon: The amide carbonyl carbon will resonate in the region of δ 160-170 ppm.

• C=N Carbon: The imine carbon is a key diagnostic peak and appears in the region of δ 140-160 ppm.

• Aromatic Carbons: The carbons of the aromatic rings will show signals in the typical aromatic region (δ 110-150 ppm).

• Benzodioxane Carbons: The carbons of the dioxane ring will appear in the region of δ 60-70 ppm.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized hydrazone. The molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺) should correspond to the calculated molecular weight of the target compound.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product formation	Inactive carbonyl compound	Increase reaction time and/or temperature. Use a stronger acid catalyst (e.g., a few drops of concentrated HCl).
Insufficient catalyst	Add a few more drops of glacial acetic acid.
Reversible reaction	If possible, remove water from the reaction mixture using a Dean-Stark apparatus.
Oily product that does not precipitate	Product is highly soluble in the reaction solvent	Try to precipitate the product by adding a non-polar solvent like hexane or by concentrating the solution and cooling it to a lower temperature.
Impure product	Incomplete reaction	Monitor the reaction closely with TLC to ensure full consumption of starting materials.
Side reactions	Purify the product by recrystallization or column chromatography.

Conclusion

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a valuable and versatile building block for the synthesis of a diverse library of hydrazones. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthesis, characterization, and application of these promising compounds in drug discovery and materials science. The inherent biological activities of both the benzodioxane and hydrazone moieties make their combination a compelling strategy for the development of novel therapeutic agents.

References

• PrepChem. Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxin-2-carboxylate. Available from: [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Mini reviews in medicinal chemistry, 7(6), 639–647.
• Coutinho, D. L. M., de F. P. L. F. da Silva, V. L., & de Souza, M. C. B. V. (2020). Synthesis and Biological Activity of Hydrazones and Derivatives: A Review. Mini-Reviews in Medicinal Chemistry, 20(5), 342–368.
• Verma, G., Marella, A., Shaquiquzzaman, M., Akhtar, M., Ali, M. R., & Alam, M. M. (2014). A review exploring biological activities of hydrazones. Journal of Pharmacy & Bioallied Sciences, 6(2), 69–80.

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reaction of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide with aldehydes and ketones

Application Note & Protocol Guide

Topic: Reaction of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide with Aldehydes and Ketones: Synthesis of Novel Hydrazone Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Convergence of Two Privileged Scaffolds

The synthesis of novel chemical entities with potential therapeutic value is a cornerstone of medicinal chemistry. This guide details the reaction between 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and various carbonyl compounds (aldehydes and ketones) to form a versatile class of molecules known as hydrazones.

The 2,3-dihydro-1,4-benzodioxine moiety is a well-established "privileged scaffold" in drug discovery, recognized for its presence in numerous bioactive compounds and approved drugs.[1][2] Its rigid, defined three-dimensional structure allows it to interact with a wide array of biological targets, including G-protein coupled receptors and enzymes.[2]

On the other hand, the hydrazide-hydrazone linkage (-CONH-N=C<) is a dynamic and synthetically accessible functional group. Hydrazones are known for their broad spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[3][4][5] The imine bond (C=N) in hydrazones is a key structural feature, and its formation via a condensation reaction is a robust and high-yielding chemical transformation.[6][7]

By combining these two pharmacologically significant motifs, researchers can generate extensive libraries of novel compounds for biological screening and drug development. This document provides the fundamental chemical principles, a detailed experimental protocol, and an overview of the potential applications of the resulting N-acylhydrazone derivatives.

Reaction Mechanism: Acid-Catalyzed Nucleophilic Addition-Elimination

The formation of a hydrazone from a carbohydrazide and an aldehyde or ketone is a classic example of a nucleophilic addition-elimination reaction, often referred to as a condensation reaction because a small molecule (water) is eliminated.[8][9] The reaction is typically catalyzed by a small amount of acid, which serves to activate the carbonyl group toward nucleophilic attack.

The mechanism proceeds in two primary stages:

• Nucleophilic Addition: The terminal nitrogen atom of the hydrazide group (-NH2) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. The acid catalyst protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the attack. This step results in the formation of a tetrahedral intermediate called a carbinolamine.[10][11]

• Dehydration (Elimination): The carbinolamine intermediate is unstable and readily eliminates a molecule of water. The acid catalyst assists in this step by protonating the hydroxyl group, converting it into a good leaving group (-OH2+). The lone pair of electrons on the adjacent nitrogen atom then forms a double bond with the carbon, expelling the water molecule and forming the stable C=N imine bond characteristic of the hydrazone product.[8][10]

The overall reaction is reversible, but can be driven to completion by removing the water formed during the reaction, often by using a Dean-Stark apparatus or by precipitation of the solid hydrazone product from the reaction mixture.[6]

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2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide for bioconjugation and crosslinking

Application Notes & Protocols

Reagent Focus: 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Applications: Advanced Bioconjugation and Biomaterial Crosslinking

Introduction: A Novel Reagent at the Nexus of Bioactivity and Bio-orthogonality

In the landscape of bioconjugation, the pursuit of reagents that offer both stability and specificity under physiological conditions is paramount. 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide emerges as a compelling tool, integrating the well-established reactivity of a carbohydrazide with the privileged structure of a benzodioxane scaffold. The 1,4-benzodioxane motif is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of bioactive compounds and its ability to confer favorable pharmacological properties.[1][2][3] This guide delineates the chemical principles, strategic advantages, and detailed protocols for leveraging this reagent in sophisticated bioconjugation and crosslinking applications.

The core utility of this molecule lies in its hydrazide functional group (-CO-NH-NH₂). Hydrazides are potent nucleophiles that react specifically with carbonyl compounds (aldehydes and ketones) to form stable hydrazone linkages.[4][5] This reaction is a cornerstone of bio-orthogonal chemistry because native proteins, peptides, and nucleic acids are generally devoid of aldehyde or ketone groups, thus minimizing off-target reactions.[6]

Key Advantages of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide:

• Bio-orthogonal Reactivity: The hydrazide group selectively targets carbonyls, which can be site-specifically introduced into biomolecules.[4][5]

• Tunable Stability: The resultant hydrazone bond is significantly more stable than a typical Schiff base, yet its stability is pH-dependent, offering a mechanism for controlled release in acidic microenvironments like endosomes.[6][7] For applications demanding irreversible linkage, the hydrazone bond can be easily reduced to a highly stable secondary amine bond.[4]

• Privileged Scaffold: The benzodioxine core is a rigid, hydrophilic structure found in numerous pharmaceuticals, suggesting good biocompatibility and potentially favorable pharmacokinetic properties for the resulting conjugates.[8][9]

The Chemistry of Hydrazone Ligation

The fundamental reaction involves the condensation of the hydrazide nucleophile with an electrophilic aldehyde or ketone. This process is most efficient in a slightly acidic aqueous environment (pH 5.0-7.0), which facilitates the dehydration step required for the formation of the C=N double bond of the hydrazone.[4][10]

The reaction rate and yield can be significantly enhanced by the addition of a nucleophilic catalyst, such as aniline. Aniline first forms a transient, highly reactive Schiff base with the aldehyde, which is then readily displaced by the more nucleophilic hydrazide, ultimately accelerating the formation of the more stable hydrazone product.[4]

Figure 1: Chemical scheme for hydrazone bond formation.

Application Protocol I: Site-Specific Antibody Labeling

Site-specific modification of antibodies is critical for creating homogeneous antibody-drug conjugates (ADCs) with predictable therapeutic indices. The glycan moieties on the Fc region of most antibodies provide an ideal handle for introducing aldehyde groups, far from the antigen-binding site.[11] This protocol details the generation of aldehydes via periodate oxidation followed by conjugation with 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Workflow Overview

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Application Notes and Protocols for the Derivatization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in Drug Discovery

Introduction: The Strategic Value of the 1,4-Benzodioxane Scaffold

The 2,3-dihydro-1,4-benzodioxine moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds and approved pharmaceuticals.[1] Its structural rigidity, metabolic stability, and ability to engage in various non-covalent interactions make it an ideal template for the design of novel therapeutic agents. When functionalized with a carbohydrazide group at the 2-position, this scaffold is transformed into a highly versatile building block, 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. The carbohydrazide moiety (-CONHNH₂) is a potent pharmacophore in its own right, known for its chelating properties and its role as a precursor to a diverse array of heterocyclic systems.[2][3]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. We will explore key synthetic transformations, provide detailed experimental protocols, and discuss the rationale behind these methodologies, with a focus on generating compound libraries with diverse pharmacological potential, including antimicrobial, anticancer, and anti-inflammatory activities.[4][5]

Core Synthetic Strategies: Unlocking Chemical Diversity

The nucleophilic nature of the terminal amino group in the carbohydrazide functionality is the primary driver for the derivatization of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. This allows for a range of chemical transformations, leading to the synthesis of various heterocyclic systems. The most common and effective derivatization strategies include the formation of Schiff bases, 1,3,4-oxadiazoles, and pyrazoles.

Diagram: Derivatization Workflow

Caption: General derivatization pathways of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide.

Protocol 1: Synthesis of Schiff Bases

Schiff bases, characterized by the azomethine group (-C=N-), are readily synthesized through the condensation of the carbohydrazide with various aldehydes or ketones.[6][7][8][9][10] This reaction is typically acid-catalyzed and proceeds with high yields. The resulting Schiff bases are not only biologically active in their own right but also serve as intermediates for further cyclization reactions.

Expertise & Experience: The choice of solvent is critical. Ethanol or methanol are often preferred as they effectively dissolve the reactants and the product often precipitates upon cooling, simplifying purification. A catalytic amount of glacial acetic acid is added to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the hydrazide nitrogen.

Trustworthiness: The formation of the Schiff base can be monitored by Thin Layer Chromatography (TLC). The disappearance of the starting materials and the appearance of a new spot with a different Rf value indicate the progression of the reaction. The structure of the final product should be confirmed by spectroscopic methods such as IR (disappearance of C=O stretch of aldehyde/ketone and appearance of C=N stretch), ¹H NMR (appearance of a characteristic singlet for the azomethine proton), and mass spectrometry.

Step-by-Step Methodology:

• Materials:

  • 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (1 equivalent)

  • Substituted aromatic aldehyde (1 equivalent)

  • Absolute ethanol

  • Glacial acetic acid (catalytic amount, 2-3 drops)

• Procedure: a. Dissolve 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in a minimal amount of hot absolute ethanol in a round-bottom flask. b. In a separate beaker, dissolve the substituted aromatic aldehyde in absolute ethanol. c. Add the aldehyde solution to the carbohydrazide solution with continuous stirring. d. Add 2-3 drops of glacial acetic acid to the reaction mixture. e. Reflux the mixture for 2-4 hours. Monitor the reaction progress by TLC. f. After completion, cool the reaction mixture in an ice bath. g. The precipitated solid is collected by filtration, washed with cold ethanol, and dried. h. Recrystallize the crude product from a suitable solvent (e.g., ethanol or DMF-water mixture) to obtain the pure Schiff base.

Protocol 2: Synthesis of 1,3,4-Oxadiazole Derivatives

The 1,3,4-oxadiazole ring is a well-known pharmacophore present in numerous drugs.[11][12][13][14] The most common method for synthesizing 2,5-disubstituted 1,3,4-oxadiazoles from carbohydrazides involves a two-step process: acylation followed by cyclodehydration. A one-pot synthesis can also be achieved by reacting the carbohydrazide with a carboxylic acid in the presence of a dehydrating agent like phosphorus oxychloride (POCl₃). A common route involves the reaction with carbon disulfide in the presence of a base to form a dithiocarbazate intermediate, which is then cyclized.

Expertise & Experience: The reaction with carbon disulfide is typically carried out in the presence of potassium hydroxide in ethanol. The base facilitates the formation of the potassium dithiocarbazate salt. Subsequent heating is required for the cyclization to the oxadiazole-thione, which can be further derivatized. Alternatively, oxidative cyclization of acylhydrazones using reagents like chloramine-T or iodine in the presence of a base provides a direct route to 1,3,4-oxadiazoles.

Trustworthiness: The successful synthesis of the 1,3,4-oxadiazole ring can be confirmed by IR spectroscopy, where the characteristic C=O stretching vibration of the starting carbohydrazide will be absent, and new bands corresponding to the C=N and C-O-C stretching of the oxadiazole ring will appear. ¹³C NMR is also a powerful tool to confirm the formation of the heterocyclic ring.

Step-by-Step Methodology (via Carbon Disulfide):

• Materials:

  • 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (1 equivalent)

  • Potassium hydroxide (1 equivalent)

  • Carbon disulfide (1.2 equivalents)

  • Ethanol

  • Water

• Procedure: a. Dissolve potassium hydroxide in ethanol in a round-bottom flask and cool the solution in an ice bath. b. To this cooled solution, add 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and stir for 15 minutes. c. Add carbon disulfide dropwise to the reaction mixture while maintaining the temperature below 10°C. d. Stir the mixture at room temperature for 12-16 hours. e. Dilute the reaction mixture with water and acidify with dilute hydrochloric acid. f. The precipitated solid is filtered, washed with water, and dried. g. The crude product can be recrystallized from ethanol to yield the corresponding 5-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3,4-oxadiazole-2-thiol.

Protocol 3: Synthesis of Pyrazole Derivatives

Pyrazoles are another important class of heterocyclic compounds with a wide range of biological activities.[15][16][17][18][19] They can be synthesized from carbohydrazides by condensation with 1,3-dicarbonyl compounds or their equivalents.[15][18] This reaction, known as the Knorr pyrazole synthesis, is a reliable method for constructing the pyrazole ring.

Expertise & Experience: The reaction is typically carried out in a protic solvent like ethanol or acetic acid. The use of a catalytic amount of a strong acid can accelerate the reaction. The choice of the 1,3-dicarbonyl compound allows for the introduction of various substituents on the pyrazole ring, enabling the exploration of structure-activity relationships.

Trustworthiness: The formation of the pyrazole ring can be confirmed by the disappearance of the signals corresponding to the starting materials in the ¹H NMR spectrum and the appearance of new signals characteristic of the pyrazole ring protons. Mass spectrometry will show the expected molecular ion peak for the pyrazole derivative.

Step-by-Step Methodology:

• Materials:

  • 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (1 equivalent)

  • Acetylacetone (a 1,3-dicarbonyl compound) (1 equivalent)

  • Glacial acetic acid

• Procedure: a. In a round-bottom flask, take a mixture of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and acetylacetone in glacial acetic acid. b. Reflux the reaction mixture for 6-8 hours. c. Monitor the completion of the reaction by TLC. d. After completion, pour the reaction mixture into crushed ice with stirring. e. The solid product that separates out is filtered, washed thoroughly with water, and dried. f. Recrystallize the crude product from a suitable solvent like ethanol to obtain the pure pyrazole derivative.

Data Presentation: Pharmacological Activities of Derivatives

The derivatization of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has yielded compounds with promising biological activities. The following table summarizes some of the reported activities.

Derivative Class	Target/Assay	Activity	Reference
Schiff Bases	Staphylococcus aureus	Antibacterial (MIC values)	[20]
Escherichia coli	Antibacterial (MIC values)	[20]
1,3,4-Oxadiazoles	A549 (Lung Cancer Cell Line)	Anticancer (IC₅₀ values)	[21]
MCF-7 (Breast Cancer Cell Line)	Anticancer (IC₅₀ values)	[21]
Pyrazoles	α-glucosidase	Antidiabetic (IC₅₀ values)	[22]
Cyclooxygenase (COX)	Anti-inflammatory	[5]
Thiadiazoles	Focal Adhesion Kinase (FAK)	Anticancer	[1]

Visualization of a Potential Mechanism of Action

Derivatives of 2,3-dihydro-1,4-benzodioxine have been shown to target various cellular pathways. For instance, some have demonstrated anticancer activity by inhibiting kinases involved in cell proliferation and survival. The following diagram illustrates a simplified signaling pathway that could be targeted.

Caption: Potential inhibition of a cancer cell signaling pathway by a benzodioxine derivative.

Conclusion

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a valuable and versatile starting material for the synthesis of a wide range of heterocyclic compounds with significant potential in drug discovery. The straightforward and efficient derivatization protocols outlined in this application note provide a solid foundation for researchers to generate novel chemical entities for biological screening. The inherent drug-like properties of the 1,4-benzodioxane scaffold, coupled with the diverse pharmacological activities of the resulting derivatives, make this an exciting area for further exploration in the quest for new and effective therapeutic agents.

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Application Notes &amp; Protocols for the Comprehensive Characterization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Introduction: The Scientific Imperative for Rigorous Characterization

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a heterocyclic compound of significant interest to the pharmaceutical and materials science sectors. The 1,4-benzodioxane scaffold is a privileged structure found in numerous bioactive compounds, while the carbohydrazide moiety serves as a versatile synthetic handle for creating more complex derivatives, such as hydrazones with potential therapeutic activities.[1][2][3] The absolute certainty of a compound's identity, purity, and stability is the bedrock of reproducible science and successful drug development. An uncharacterized or poorly characterized molecule can lead to erroneous biological data, wasted resources, and compromised patient safety.

This guide provides a multi-technique analytical workflow designed to deliver an unambiguous and comprehensive characterization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. It moves beyond a simple listing of methods to explain the causality behind procedural choices, empowering researchers to not only execute protocols but also to interpret the resulting data with confidence.

Integrated Analytical Workflow

A robust characterization strategy does not rely on a single technique but rather on the convergence of evidence from orthogonal methods. Each technique provides a unique piece of the puzzle, and together they form a self-validating system. The logical flow of analysis ensures that each step builds upon the last, from initial purity assessment to definitive structural elucidation and stability profiling.

Caption: Integrated workflow for the characterization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Chromatographic Analysis for Purity and Quantification

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of a synthesized compound. For 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a reversed-phase method is optimal, separating the compound from non-polar starting materials and polar impurities.

Causality of Method Design

• Reversed-Phase Column (C18): The non-polar stationary phase effectively retains the moderately polar benzodioxine carbohydrazide, allowing for excellent separation from potential impurities with different polarities.

• Mobile Phase (Acetonitrile/Water): This combination provides good solubility for the analyte and allows for gradient elution to resolve both early and late-eluting impurities. A phosphate buffer is included to maintain a consistent pH, ensuring reproducible retention times by keeping the hydrazide moiety in a consistent protonation state.[4]

• UV Detection: The benzodioxine ring contains a strong chromophore, making UV detection at ~280 nm highly sensitive for this molecule.[2]

Protocol: RP-HPLC Purity Assessment

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve it in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. Further dilute to a working concentration of ~0.1 mg/mL.

• Instrumentation: Utilize an HPLC system equipped with a UV-Vis detector.

• Run Conditions:

  • Inject 10 µL of the sample solution.

  • Monitor the elution profile at 280 nm.

• Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram. A pure sample should exhibit a single, sharp, symmetrical peak.

Parameter	Recommended Value	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Standard for reversed-phase separation of small organic molecules.
Mobile Phase A	0.1% Phosphoric Acid in Water	Provides consistent pH and protonates the analyte.
Mobile Phase B	Acetonitrile	Organic modifier for elution.
Gradient	5% B to 95% B over 20 min	Ensures elution of compounds with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for analytical separations.[4]
Detection	UV at 280 nm	Wavelength of maximum absorbance for the benzodioxine core.
Column Temp.	30 °C	Ensures reproducible retention times.

Spectroscopic Techniques for Structural Elucidation

Spectroscopy provides the definitive evidence of molecular structure. NMR confirms the carbon-hydrogen framework, FTIR identifies key functional groups, and Mass Spectrometry determines the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of an organic molecule. Both ¹H and ¹³C NMR are essential.

• Expert Insight: The choice of solvent is critical. DMSO-d₆ is highly recommended as it will solubilize the compound and, importantly, allow for the observation of exchangeable N-H protons of the carbohydrazide group, which would be lost in solvents like D₂O.[5]

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Acquisition: Record ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

• Interpretation:

  • ¹H NMR: Correlate the chemical shifts, coupling constants (J-values), and integrations to the proton environments in the molecule. The aromatic protons will appear as a complex multiplet, while the diastereotopic protons on the dioxane ring will show distinct signals and couplings.[3][6]

  • ¹³C NMR: Confirm the number of unique carbon atoms in the molecule, including the carbonyl carbon of the hydrazide group.

Predicted ¹H NMR Data (in DMSO-d₆)
Chemical Shift (δ, ppm)	Multiplicity
~9.5	Singlet (broad)
~6.9-7.0	Multiplet
~4.8	Multiplet
~4.4	Doublet of Doublets
~4.2	Doublet of Doublets
~4.0	Singlet (broad)

Predicted ¹³C NMR Data (in DMSO-d₆)
Chemical Shift (δ, ppm)	Assignment
~168	C=O (Carbohydrazide)
~142-143	2 x Aromatic C-O
~117-122	4 x Aromatic C-H
~70	O-C H-C=O
~65	O-CH₂

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and effective technique for identifying the key functional groups present in the molecule, providing complementary evidence to the NMR data.

• Sample Preparation: Use either the Attenuated Total Reflectance (ATR) method by placing a small amount of solid sample directly on the crystal, or prepare a KBr pellet by grinding ~1 mg of sample with ~100 mg of dry KBr and pressing into a disc. ATR is generally preferred for its speed and simplicity.

• Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

• Interpretation: Identify the characteristic absorption bands corresponding to the functional groups.

Characteristic FTIR Vibrational Frequencies (cm⁻¹)
Frequency Range	Vibrational Mode
3200-3400	N-H Stretch
3000-3100	C-H Stretch
2850-3000	C-H Stretch
~1660	C=O Stretch
~1600	N-H Bend
~1250	C-O Stretch

High-Resolution Mass Spectrometry (HRMS)

HRMS provides the exact molecular weight, allowing for the unambiguous determination of the elemental formula.

• Sample Preparation: Prepare a dilute solution (~10 µg/mL) of the sample in a suitable solvent such as methanol or acetonitrile.

• Ionization: Electrospray ionization (ESI) is the preferred method for this molecule due to its polarity and the presence of basic nitrogen atoms, which are readily protonated.

• Analysis: Analyze in positive ion mode.

• Interpretation: The primary goal is to find the protonated molecular ion [M+H]⁺. For C₉H₁₀N₂O₃, the expected monoisotopic mass is 194.0691. The HRMS result should match this value to within 5 ppm, confirming the elemental composition. Fragmentation patterns can also provide further structural information.[7]

Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for determining the physicochemical properties of a compound, such as its melting point, thermal stability, and decomposition profile. This information is vital for handling, storage, and formulation development.[8]

Protocol: DSC/TGA Analysis

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum TGA/DSC pan.

• Analysis:

  • Heat the sample from ambient temperature (~25 °C) to a temperature above its expected decomposition point (e.g., 350 °C).

  • Use a constant heating rate, typically 10 °C/min.

  • Conduct the analysis under an inert nitrogen atmosphere to prevent oxidative decomposition.

• Interpretation:

  • DSC: An endothermic peak will indicate the melting point of the crystalline solid.

  • TGA: The TGA curve will show the mass of the sample as a function of temperature. A sharp drop in mass indicates the onset of thermal decomposition.[9][10]

Parameter	Expected Observation	Significance
Melting Point (DSC)	Sharp endothermic peak	A sharp peak indicates high purity.
Decomposition (TGA)	Onset temperature of weight loss	Defines the upper limit of thermal stability.

Conclusion

The application of this multi-technique workflow, integrating chromatography, spectroscopy, and thermal analysis, provides a self-validating system for the complete and unambiguous characterization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. By following these detailed protocols and understanding the rationale behind them, researchers can ensure the quality and integrity of their materials, forming a solid foundation for subsequent research and development.

References

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• Title: 1H NMR of N-{2-oxo-2-[(2E)-2-(2-thienylmethylene)hydrazino]ethyl}-2,3-dihydro-1,4-benzodioxin-6-carboxamide Source: SpectraBase URL: [Link]

• Title: Convenient Preparation, Thermal Properties and X-ray Structure Determination of 2,3-Dihydro-5,6,7,8-tetranitro-1,4-benzodioxine (TNBD): A Promising High-Energy-Density Material Source: PubMed URL: [Link]

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Application Notes &amp; Protocols for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide: Ensuring Stability and Integrity

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the stability and appropriate storage conditions for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. The protocols and recommendations outlined herein are synthesized from established principles in medicinal chemistry and data on structurally related compounds to ensure the integrity of the molecule for research and development applications.

Introduction: A Molecule of Interest

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a heterocyclic compound that incorporates two key structural motifs: the stable 2,3-dihydro-1,4-benzodioxine scaffold and a reactive carbohydrazide functional group. The benzodioxine ring system is a privileged structure in medicinal chemistry, known for its conformational rigidity and presence in a variety of biologically active compounds.[1][2] The carbohydrazide moiety, a derivative of hydrazine, imparts strong reducing properties and serves as a versatile synthetic handle, but also introduces specific stability considerations.[3][4]

Understanding the stability profile of this molecule is critical for ensuring the accuracy and reproducibility of experimental results, defining appropriate storage and handling procedures, and establishing a shelf-life for the compound and its formulated products.

Chemical and Physical Properties

A summary of the key chemical identifiers and properties for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is presented below.

Property	Value	Source
Molecular Formula	C₉H₁₀N₂O₃	[5]
Molecular Weight	194.19 g/mol	[4]
Appearance	Typically a white to off-white solid or powder.	[3]
Solubility	While specific data is limited, related carbohydrazides are highly soluble in water and insoluble in many organic solvents like alcohol and benzene.[6][7]
CAS Number	98953-13-0	[5]

Stability Profile and Potential Degradation Pathways

The stability of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is governed by the interplay of its constituent functional groups. The 2,3-dihydro-1,4-benzodioxine ring is generally chemically robust.[1] Conversely, the carbohydrazide group is susceptible to degradation under several conditions.

• Oxidative Degradation: As a hydrazine derivative, the carbohydrazide moiety possesses strong reducing capabilities and is therefore susceptible to oxidation.[3][7] Contact with strong oxidizing agents should be avoided.[8][9] The primary reaction with oxygen can lead to the formation of nitrogen gas, water, and carbon dioxide.[6]

• Hydrolytic Degradation: The hydrazide bond can be susceptible to hydrolysis under strongly acidic or basic conditions, which would cleave the molecule to form 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid and hydrazine.

• Thermal Degradation: Heating carbohydrazide and related compounds can lead to decomposition.[6] Some sources indicate a risk of explosion if heated under confinement.[3][10]

• Photodegradation: While the benzodioxine ring itself has some UV-absorbing properties, prolonged exposure to high-intensity light may promote degradation, a common phenomenon for complex organic molecules.[11]

The following diagram illustrates the potential degradation pathways for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide under forced stress conditions.

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Application Notes &amp; Protocols for the Safe Handling of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Abstract

This document provides a detailed guide to the safe handling, use, and disposal of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (CAS No. 90557-92-9). As a novel research chemical, specific toxicological data for this compound is not extensively available. Therefore, these protocols are established based on the principle of "hazard by analogy," drawing from the known risk profiles of the carbohydrazide functional group and its parent class, hydrazines. This guide is intended for researchers, chemists, and drug development professionals. Adherence to these procedures is critical to ensure personnel safety and experimental integrity.

Compound Profile and Hazard Assessment

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a heterocyclic organic compound incorporating a benzodioxane ring system and a carbohydrazide functional moiety.[1][2] While the benzodioxane core is a common and relatively stable scaffold in medicinal chemistry, the carbohydrazide group dictates the primary handling precautions.[3]

1.1. Hazard by Analogy: The Carbohydrazide and Hydrazine Precedent Due to the absence of specific toxicological studies on this molecule, all handling procedures MUST assume the compound presents hazards similar to or greater than those of related carbohydrazides and hydrazines.

• Carbohydrazides: This class of compounds is known to be harmful if swallowed, and can cause significant irritation to the skin, eyes, and respiratory system.[4][5][6] A critical and often overlooked danger is that heating carbohydrazides may lead to an explosion.[7] Furthermore, they are recognized as being toxic to aquatic life.[5][6]

• Hydrazines: The parent class, hydrazines, includes compounds that are regulated as corrosive, potentially carcinogenic, and mutagenic, with established occupational exposure limits.[8][9][10] Hydrazine exposure can cause severe damage to the liver, kidneys, and central nervous system.[11]

1.2. Physicochemical Properties

Property	Value	Source
CAS Number	90557-92-9	[1][2]
Molecular Formula	C₉H₁₀N₂O₃	[12]
Molecular Weight	194.19 g/mol	[13]
Appearance	White to off-white solid (typical for related compounds)	Assumed
Solubility	Expected to be soluble in polar organic solvents (e.g., DMSO, DMF) and sparingly soluble in water.	[5]

Table 1: Key physicochemical properties of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and its analogues.

Engineering Controls and Personal Protective Equipment (PPE)

The primary directive for handling this compound is the strict implementation of the hierarchy of controls, prioritizing engineering solutions over procedural ones.

2.1. Mandatory Engineering Controls

• Chemical Fume Hood: All manipulations of the solid compound and its solutions, including weighing, dissolution, and reaction setup, must be performed inside a certified chemical fume hood with a face velocity of 80-120 feet per minute (fpm). This is the most critical barrier to prevent inhalation of airborne particulates.

• Designated Work Area: A specific area within the laboratory, clearly marked with "Designated Area for Potent Compound Handling," must be established. All activities involving the compound, from preparation to cleanup, should be confined to this space to prevent cross-contamination.

• Safety Equipment: A calibrated and certified safety shower and eyewash station must be readily accessible within a 10-second travel distance from the handling area.

2.2. Personal Protective Equipment (PPE) Matrix Appropriate PPE is mandatory and serves as the final barrier of protection. The level of PPE required varies with the procedure being performed.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety glasses with side shields	Single pair of nitrile gloves	Lab coat	Not required if container is sealed
Weighing Solid	Safety goggles and face shield	Double-gloved with nitrile gloves	Disposable lab coat over primary lab coat	N95 respirator (in addition to fume hood)
Solution Preparation	Safety goggles	Double-gloved with nitrile gloves	Lab coat	Not required if performed in a fume hood
Reaction Work-up	Safety goggles	Double-gloved with nitrile gloves	Lab coat	Not required if performed in a fume hood
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron or suit	Half-mask respirator with P100 cartridges

Table 2: Required Personal Protective Equipment for various laboratory tasks.

Standard Operating Protocols (SOPs)

Strict adherence to the following step-by-step protocols is required for all personnel working with 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

3.1. SOP-01: Weighing of Solid Compound This procedure is designed to prevent the generation and inhalation of airborne dust.

• Preparation: Don all PPE as specified in Table 2 for "Weighing Solid." Decontaminate the balance and the fume hood surface with 70% ethanol.

• Tare Vessel: Place a clean, tared weigh boat or vial on the analytical balance inside the fume hood.

• Aliquot Transfer: Using a dedicated, clean spatula, carefully transfer an approximate amount of the compound from the stock bottle to the tared vessel. Never return excess chemical to the stock bottle.

• Sealing: Immediately and securely cap the stock bottle.

• Weighing: Record the mass of the transferred compound.

• Cleanup: Carefully wipe the spatula with a solvent-dampened cloth (e.g., ethanol). Dispose of the cloth and any contaminated PPE (outer gloves) into a dedicated hazardous waste bag within the fume hood.

3.2. SOP-02: Solubilization Protocol This protocol ensures the safe dissolution of the compound.

• Preparation: Don PPE as specified in Table 2 for "Solution Preparation."

• Solvent Addition: Add the desired volume of solvent (e.g., DMSO) to a clean, appropriately sized flask or vial equipped with a magnetic stir bar.

• Compound Addition: Slowly and carefully add the pre-weighed solid from SOP-01 to the solvent while stirring. Avoid splashing.

• Dissolution: Cap the vessel and allow the compound to fully dissolve. Gentle warming on a stir plate may be used, but never exceed 50°C due to the potential for explosive decomposition of hydrazide-containing compounds upon strong heating.[4]

• Labeling: Clearly label the resulting solution with the compound name, concentration, solvent, date, and appropriate hazard pictograms.

3.3. SOP-03: General Reaction Quenching Many reactions involving hydrazides require a careful quenching step.

• Cooling: At the completion of the reaction, cool the reaction vessel to 0°C using an ice-water bath. This mitigates any potential exotherms during the quench.

• Quenching Agent: Prepare a suitable quenching solution. For unreacted hydrazide, a dilute solution of sodium hypochlorite (bleach) can be used to oxidize it to less reactive species.

• Slow Addition: Add the quenching solution dropwise to the cooled, stirring reaction mixture. Monitor for any signs of gas evolution or temperature increase.

• Verification: After the addition is complete, allow the mixture to stir for 30 minutes. Test for the absence of the reactive species if a suitable method (e.g., TLC stain) is available.

• Work-up: Proceed with the standard aqueous work-up only after confirming the quench is complete.

3.4. SOP-04: Storage and Stability Proper storage is essential for maintaining compound integrity and ensuring safety.

• Primary Container: Store the compound in its original, tightly sealed container.

• Secondary Containment: Place the primary container within a durable, clearly labeled secondary container to contain any potential leaks.

• Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.[5] Some related compounds recommend refrigerated storage.[14]

• Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[5][15]

Emergency Procedures

Rapid and correct response to an emergency is critical.

4.1. Workflow for Safe Handling and Response The following diagram outlines the logical flow from preparation to emergency response.

Caption: Workflow for safe handling and emergency response.

4.2. Spill Response

• Minor Spill (Solid <1g or Solution <10mL in fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (Table 2, Spill Cleanup), gently cover the spill with an absorbent material or a dry chemical absorbent (e.g., vermiculite).

  • Carefully sweep the material into a labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent followed by soap and water.

• Major Spill (Any spill outside a fume hood, or a large spill within):

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory door and prevent entry.

  • Contact your institution's Environmental Health & Safety (EHS) emergency line.

  • Provide details on the compound name, quantity spilled, and location.

4.3. Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[14]

• Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[14][15]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[10][14]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of water to drink. Seek immediate medical attention.[4][14]

Waste Disposal

All waste generated from handling 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is considered hazardous.

• Solid Waste: Contaminated consumables (gloves, weigh boats, paper towels, silica gel) must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures must be collected in a compatible, sealed hazardous waste container. Do not mix with incompatible waste streams (e.g., strong oxidizers).

• Sharps: Contaminated needles and spatulas must be disposed of in a designated sharps container.

All waste disposal must be conducted in strict accordance with institutional, local, and federal regulations. Contact your EHS department for specific guidance.

References

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• Wikipedia. (n.d.). Hydrazine. Retrieved from [Link]

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - Carbohydrazide, 97% (Titr.). Retrieved from [Link]

• Electron Microscopy Sciences. (2025, March 11). Carbohydrazide SDS. Retrieved from [Link]

• ResearchGate. (2025, November 24). Synthesis of 2-[2,3-dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(un/substituted-phenyl)acetamides as anti-diabetic agents. Retrieved from [Link]

• Defense Technical Information Center (DTIC). (n.d.). BIOCHEMICAL PHARMACOLOGY OF HYDRAZINES TOXICITY. Retrieved from [Link]

• National Institutes of Health (NIH). (2020, January 12). Oxidations of Benzhydrazide and Phenylacetic Hydrazide by Hexachloroiridate(IV): Reaction Mechanism and Structure–Reactivity Relationship. Retrieved from [Link]

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• 1. 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOHYDRAZIDE | 90557-92-9 [chemicalbook.com]
• 2. 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOHYDRAZIDE | 90557-92-9 [amp.chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
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• 6. tcichemicals.com [tcichemicals.com]
• 7. Carbohydrazide - Wikipedia [en.wikipedia.org]
• 8. HYDRAZINE | Occupational Safety and Health Administration [osha.gov]
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• 12. echemi.com [echemi.com]
• 13. CAS 98953-13-0: 2,3-dihydro-1,4-benzodioxine-6-carbohydraz… [cymitquimica.com]
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• 15. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Welcome to the technical support resource for the synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. We will delve into the causality behind experimental choices, provide validated protocols, and offer a systematic approach to troubleshooting low yields.

Introduction

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a valuable heterocyclic building block in medicinal chemistry, recognized for its presence in a variety of biologically active compounds.[1][2] The synthetic pathway, while straightforward in principle, involves critical steps where yield can be compromised. This guide provides in-depth troubleshooting for the common two-step synthesis: the initial formation of the benzodioxane ester followed by hydrazinolysis.

Synthetic Pathway Overview

The typical synthesis proceeds in two key stages. Understanding the flow is the first step in diagnosing issues.

Caption: General two-step synthesis of the target carbohydrazide.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Q1: My overall yield is significantly lower than expected. Where do I begin troubleshooting?

A low overall yield in a multi-step synthesis necessitates a step-by-step analysis. It is crucial to isolate and analyze the intermediate product before proceeding to the next stage.

• Run Step 1 and Purify the Intermediate: Perform the cyclization reaction to form Methyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate. After workup, purify the ester via flash column chromatography.

• Calculate the Yield for Step 1: A good yield for this step is typically in the 60-80% range.[3] If your yield is below this, focus on optimizing the cyclization (see Q2).

• Confirm Intermediate Purity: Use ¹H NMR, IR, and TLC to confirm the identity and purity of the ester before proceeding.

• Troubleshoot Step 2: If the yield and purity of the ester are good, any subsequent yield loss must originate from the hydrazinolysis step or final purification (see Q3 and Q5).

Q2: The yield of my intermediate ester is poor. What are the common causes?

The formation of the 2,3-dihydro-1,4-benzodioxine ring is a Williamson ether synthesis, which can be sensitive to several factors.

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to an insufficiently strong base, low temperature, or inadequate reaction time.

  • Solution: Ensure the reaction is heated sufficiently (reflux in DMF is common) and monitored by TLC until the catechol starting material is consumed.[3]

• Purity of Reagents: Catechol is prone to oxidation, appearing dark and discolored. Using oxidized catechol will introduce impurities and lower the yield. Hydrous solvents can interfere with the base and reduce reaction efficiency.

  • Solution: Use high-purity, colorless catechol. Ensure your solvent (e.g., DMF, Acetonitrile) is anhydrous.

• Choice of Base and Solvent: The base must be strong enough to deprotonate catechol but not so strong as to cause side reactions. The solvent needs to facilitate the reaction at an appropriate temperature.

  • Solution: Potassium carbonate (K₂CO₃) is a widely used and effective base for this transformation, often in a polar aproc solvent like DMF.[4]

Table 1: Parameters for Optimizing Ester Formation (Step 1)

Parameter	Standard Condition	Optimization Strategy	Rationale
Base	K₂CO₃ (2.2 eq)	Try Cs₂CO₃ for potentially higher reactivity.	The larger, more polarizable cation (Cs⁺) can increase the nucleophilicity of the catecholate anion.
Solvent	DMF	Acetonitrile	Acetonitrile is easier to remove under vacuum than DMF.
Temperature	Reflux (DMF ~153°C)	80-100 °C	Lowering the temperature may reduce byproduct formation, but will require longer reaction times. Monitor by TLC.
Time	10-12 hours	Monitor by TLC until catechol is consumed.	Reaction times can vary based on scale and reagent purity. TLC is the most reliable indicator of completion.[3]

Q3: My ester is pure, but the conversion to the carbohydrazide is inefficient. How can I improve this?

The hydrazinolysis of an ester is typically a high-yielding reaction.[5][6] Low conversion is almost always due to reaction conditions or product isolation.

• Insufficient Hydrazine Hydrate: An inadequate amount of hydrazine will lead to an incomplete reaction.

  • Solution: Use a significant excess of hydrazine hydrate (typically 3-10 equivalents).

• Inadequate Reaction Time/Temperature: The reaction is often conducted at reflux in an alcohol solvent. Insufficient heat or time will result in incomplete conversion.

  • Solution: Ensure the reaction mixture is refluxed vigorously for at least 4-6 hours. Monitor the disappearance of the starting ester by TLC.[5]

• Product Solubility: The carbohydrazide product is often less soluble in the alcohol solvent than the starting ester and should precipitate upon cooling. If it remains in solution, the yield will be drastically reduced.

  • Solution: After the reaction is complete, cool the mixture to room temperature and then in an ice bath for at least 30-60 minutes to maximize precipitation.[7] If no precipitate forms, slowly adding cold water can sometimes induce precipitation.

Q4: I'm observing unexpected spots on my TLC or peaks in my NMR. What are they?

Unexpected signals indicate the presence of starting materials or byproducts.

• In Step 1 (Esterification): A common byproduct is the result of incomplete cyclization or side reactions involving the dibromo-ester. You may see unreacted catechol or mono-alkylated intermediates.

• In Step 2 (Hydrazinolysis): The most common impurity is unreacted starting ester. This is easily identified by comparing the TLC to a sample of the pure ester.

  • Characterization Tip: Successful formation of the carbohydrazide can be quickly verified using FT-IR spectroscopy. You should observe the disappearance of the ester C-O stretch (around 1000-1300 cm⁻¹) and the appearance of characteristic N-H stretches (broad, around 3200-3400 cm⁻¹) from the hydrazide.[7]

Caption: A decision-making workflow for troubleshooting low yield.

Q5: I'm losing significant product during purification. What are the best practices?

Product loss during workup and purification is a common and frustrating source of low yield.[7]

• For the Ester Intermediate (Step 1): This compound is typically a non-polar solid or oil.

  • Workup: After quenching the reaction with water, extract with a water-immiscible organic solvent like ethyl acetate. Wash the organic layer with brine to remove residual DMF and water.

  • Purification: Flash column chromatography on silica gel is effective. Use a hexane/ethyl acetate gradient to elute the product.

• For the Carbohydrazide Product (Step 2): This compound is typically a polar, crystalline solid.

  • Isolation: The most effective method is filtration of the precipitate directly from the reaction mixture after cooling. Wash the collected solid with a small amount of cold solvent (the same one used for the reaction, e.g., ethanol) to remove soluble impurities without dissolving the product.[7]

  • Purification: Recrystallization is the preferred method. Ethanol is often a good solvent choice. The goal is to dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly to form pure crystals.[7] Avoid chromatography if possible, as polar hydrazides can streak on silica gel, leading to poor recovery.

Frequently Asked Questions (FAQs)

Q: What is the standard, reliable protocol for this synthesis? A: See the detailed experimental protocols provided below, which are synthesized from common laboratory practices and literature precedents.

Q: What are the most critical parameters to monitor? A: For Step 1, monitor the consumption of catechol via TLC. For Step 2, monitor the disappearance of the intermediate ester via TLC. For both steps, temperature control and reaction time are paramount.

Q: How do I confirm the identity and purity of my final product? A: A combination of techniques is recommended:

• Melting Point: A sharp melting point indicates high purity.

• ¹H and ¹³C NMR: Confirms the chemical structure and identifies any impurities.

• FT-IR: Look for the characteristic N-H (~3300 cm⁻¹) and C=O (~1650 cm⁻¹) stretches of the hydrazide.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Experimental Protocols

Protocol 1: Synthesis of Methyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

• To a round-bottom flask, add catechol (1.0 eq), potassium carbonate (2.2 eq), and anhydrous DMF.

• Stir the suspension at room temperature for 15 minutes.

• Add methyl 2,3-dibromopropionate (1.1 eq) dropwise to the mixture.

• Heat the reaction mixture to 90-100 °C and stir for 10-12 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into a beaker of cold water.

• Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to yield the ester as a solid or oil.

Protocol 2: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Dissolve the purified ester (1.0 eq) from Protocol 1 in ethanol in a round-bottom flask.

• Add hydrazine monohydrate (5.0 eq) to the solution.

• Attach a reflux condenser and heat the reaction mixture to reflux. Maintain reflux for 4-6 hours, monitoring by TLC for the disappearance of the ester.

• Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

• Place the flask in an ice bath for 30-60 minutes to maximize the precipitation of the product.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold ethanol.

• Dry the purified product under vacuum. If further purification is needed, recrystallize from ethanol.

References

• Kandutti, C., et al. (2014). Synthesis of 2,3-dihydrobenzo[b][3][8]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][3][8]oxazine-8-carboxamide derivatives as PARP1 inhibitors. National Institutes of Health. Available at: [Link]

• Molbank (2024). 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. MDPI. Available at: [Link]

• ResearchGate (2025). Synthesis of 2-[2,3-dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(un/substituted-phenyl)acetamides as anti-diabetic agents. ResearchGate. Available at: [Link]

• ResearchGate (2012). ChemInform Abstract: Syntheses of 2,3-Dihydro-1,4-benzodioxins and Bioisosteres as Structural Motifs for Biologically Active Compounds. ResearchGate. Available at: [Link]

• ResearchGate (2018). 3-Ethoxycarbonyl-1,4-benzodioxin-2-carboxylic Acid. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide derivatives as PARP1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ajgreenchem.com [ajgreenchem.com]
• 6. A Review on Synthesis of Carbohydrazide Derivatives [ajgreenchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Compound... [chemdiv.com]

common side products in the synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Welcome to the technical support center for the synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the common challenges encountered during the synthesis of this important heterocyclic building block. Our focus is on providing causal explanations for experimental observations and offering practical, field-tested solutions.

I. Frequently Asked Questions (FAQs)

This section addresses the most common issues arising during the synthesis, from reaction initiation to final product isolation.

Category 1: Reaction Monitoring & Completion

Question 1: My TLC shows a persistent spot corresponding to the starting ester even after prolonged reflux. How can I drive the reaction to completion?

Answer: This is a common issue indicating incomplete hydrazinolysis. The nucleophilic attack of hydrazine on the ester carbonyl is a reversible equilibrium. To drive it forward, several factors are critical:

• Stoichiometry of Hydrazine Hydrate: Ensure you are using a sufficient molar excess of hydrazine hydrate. While a 1.2 to 2.0 molar equivalent is sometimes reported, using a larger excess (e.g., 5-10 equivalents) can significantly accelerate the reaction and push the equilibrium towards the product.[1]

• Solvent Choice: The reaction is typically performed in a protic solvent like ethanol or methanol. These solvents are effective at solvating both the ester and hydrazine hydrate. Ensure the solvent is anhydrous if you suspect water is contributing to hydrolysis of the starting material.

• Temperature and Reaction Time: The reaction generally requires heating under reflux.[2] Monitor the reaction by Thin Layer Chromatography (TLC) every 30-60 minutes. A typical reaction time is 2-8 hours. If the reaction stalls, extending the reflux time may be necessary. For particularly stubborn esters, neat hydrazine hydrate at reflux can be a more forceful option.[3]

Question 2: How do I set up an effective TLC system to monitor the reaction?

Answer: A good TLC system should provide clear separation between the starting ester, the product hydrazide, and the potential carboxylic acid byproduct.

• Mobile Phase: A mixture of a non-polar solvent like n-hexane or petroleum ether and a more polar solvent like ethyl acetate is a good starting point. A common ratio is 7:3 or 1:1 (Hexane:Ethyl Acetate) . Adjust the ratio based on your observations.

• Stationary Phase: Standard silica gel 60 F254 plates are suitable.

• Visualization:

  • UV Light (254 nm): All three key components (ester, acid, hydrazide) are UV active due to the benzodioxane ring.

  • Staining: A potassium permanganate (KMnO₄) stain is highly effective. Hydrazine and hydrazide moieties will readily oxidize, appearing as yellow/brown spots on a purple background. This can help distinguish the product from the starting ester.

Your TLC should show the disappearance of the higher Rf starting ester spot and the appearance of a more polar, lower Rf product spot at the baseline or slightly above.

Category 2: Impurity Identification & Side Products

Question 3: I've isolated my product, but the NMR shows unexpected signals. What are the most likely side products?

Answer: Besides the unreacted starting material, there are two primary side products you should be aware of. Their formation is a direct consequence of the reaction mechanism and conditions.

• Side Product 1: 2,3-Dihydro-1,4-benzodioxine-2-carboxylic Acid:

  • Cause: This arises from the hydrolysis of the starting ester. This can happen if there is water in the reaction mixture (e.g., in the solvent or non-anhydrous hydrazine hydrate) or during aqueous work-up. The alkaline nature of hydrazine can also promote saponification.

  • Identification: This impurity will have a characteristic broad singlet for the carboxylic acid proton in ¹H NMR (typically >10 ppm) and a carbonyl signal around 170-175 ppm in ¹³C NMR. It can be detected by LC-MS.

• Side Product 2: N,N'-bis[(2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl]hydrazine (Diacylhydrazine):

  • Cause: This "over-reaction" product forms when a molecule of the desired hydrazide product acts as a nucleophile and attacks a second molecule of the starting ester. This is more likely to occur if the concentration of the starting ester is high relative to hydrazine, especially towards the end of the reaction. The formation of analogous "bisamide" impurities is a known issue in reactions involving the benzodioxane carboxylate core.[4]

  • Identification: This symmetrical molecule will have a distinct NMR spectrum. The N-H protons will appear as a single peak, and the overall integration of the benzodioxane protons will be double that of the N-H protons. It is significantly less polar than the desired product and will have a higher Rf value on TLC. Its high molecular weight makes it easily identifiable by LC-MS.

II. Troubleshooting Guides

This section provides structured protocols to diagnose and resolve specific experimental problems.

Guide 1: Low Yield of the Desired Hydrazide

If you are experiencing low yields, follow this diagnostic workflow to identify the root cause.

Guide 2: Purification of Contaminated Product

If your isolated product is contaminated with the side products identified above, use the following purification protocols.

Table 1: Summary of Impurities and Purification Strategies

Impurity	Identification Method	Rf vs. Product (TLC)	Primary Purification Method
Starting Ester	TLC, ¹H NMR	Higher	Recrystallization, Column Chromatography
Carboxylic Acid	¹H NMR, LC-MS	Similar or Slightly Higher	Acid-Base Extraction, Recrystallization
Diacylhydrazine	TLC, ¹H NMR, LC-MS	Higher	Recrystallization, Column Chromatography

III. Experimental Protocols

Protocol 1: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

This protocol is a generalized procedure based on standard hydrazinolysis reactions.[2][3][5]

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 eq.).

• Reagent Addition: Add ethanol (approx. 10 mL per gram of ester) to dissolve the starting material.

• Hydrazine Addition: Add hydrazine hydrate (5.0 eq., ~98%) to the solution.

• Reaction: Heat the mixture to reflux (approx. 80-85°C) and stir vigorously.

• Monitoring: Monitor the reaction progress using TLC (e.g., 1:1 Hexane:Ethyl Acetate) until the starting ester spot is no longer visible (typically 2-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature, then place it in an ice bath.

  • Slowly add ice-cold deionized water to precipitate the product.

  • Stir the resulting slurry in the ice bath for 30 minutes to maximize precipitation.

• Isolation:

  • Collect the white solid product by vacuum filtration.

  • Wash the filter cake with a small amount of ice-cold water, followed by a small amount of cold ethanol to aid in drying.

• Drying: Dry the product under vacuum to a constant weight. The product is typically a white crystalline solid.

Protocol 2: Purification by Recrystallization

Recrystallization is highly effective for removing both the less polar starting ester and diacylhydrazine impurities, as well as more polar impurities that remain in the mother liquor.[6][7][8]

• Solvent Selection: Ethanol is often a suitable solvent. The goal is to find a solvent where the product is sparingly soluble at room temperature but highly soluble when hot.

• Dissolution: Place the crude hydrazide in a clean Erlenmeyer flask. Add a minimal amount of hot ethanol dropwise while swirling until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximum recovery, subsequently place the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a minimal amount of ice-cold ethanol, and dry under vacuum.

IV. Mechanistic Insights: Formation of Key Side Products

Understanding the reaction pathways is crucial for effective troubleshooting.

References

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• MDPI. (2024). 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. Molbank, 2024. [Link]

• University of Calgary. Recrystallization. Chemistry LibreTexts. [Link]

• ResearchGate. (2024). HOW CAN I COMBINE HYDRAZINE DERIVATIVE AND ESTER (i.e., to replace alkoxy part...). [Link]

• Weldon School of Biomedical Engineering. Recrystallization - Single Solvent. [Link]

• Anis, N. (2024). Can we synthesize Diacyl hydrazine from ester and acylhydrazine? ResearchGate. [Link]

• University of York, Department of Chemistry. Single-solvent recrystallisation. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Kareem, A. (2015). What is the best procedure and condition to prepare hydrazide by reaction of ester and hydrazine? ResearchGate. [Link]

• ResearchGate. (2025). Synthesis of 2-[2,3-dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(un/substituted-phenyl)acetamides as anti-diabetic agents. [Link]

• National Center for Biotechnology Information. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. [Link]

• ResearchGate. The proposed mechanism for the reaction of ester 1 with hydrazine hydrate and its molar ratio equation. [Link]

• Google Patents.

• Anant Pharmaceuticals Pvt. Ltd. CAS 70918-74-0 Doxazosin Related Compound A Impurity. [Link]

• ResearchGate. (2014). A complete study of Doxazosin characterization. [Link]

• National Center for Biotechnology Information. (2013). Cysteine Promoted C-Terminal Hydrazinolysis of Native Peptides and Proteins. [Link]

• Google Patents.

• Organic Chemistry Portal. Synthesis of Hydrazine Derivatives (Hydrazides). [Link]

• Labinsights. (2024). Enhancing Thin Layer Chromatography (TLC) Capabilities with New Derivatization Reagents. [Link]

• National Center for Biotechnology Information. (2012). Thin Layer Chromatography for the Analysis of Glycosaminoglycan Oligosaccharides. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. EP2421857B1 - Process for the preparation of doxazosin and salts thereof - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Recrystallization [sites.pitt.edu]
• 7. Home Page [chem.ualberta.ca]
• 8. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]

Technical Support Center: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Document ID: TSC-BDC-2026-01

Version: 1.0

Introduction

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a pivotal intermediate in the synthesis of various pharmacologically active molecules, most notably α-blockers like Doxazosin. The purity of this key building block is paramount to ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). This technical guide provides in-depth troubleshooting advice and detailed protocols to help researchers minimize impurities and optimize the synthesis of high-purity 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

The standard synthesis route involves the hydrazinolysis of a corresponding ester, typically ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate, with hydrazine hydrate. While seemingly straightforward, this reaction is prone to several side reactions and challenges related to product isolation and purification. This guide addresses these common issues in a practical, question-and-answer format.

Troubleshooting Guide & FAQs

This section is designed to address specific experimental issues. Each question represents a common problem encountered in the laboratory, followed by a detailed explanation of the cause and a step-by-step solution.

Issue 1: Low Yield of the Desired Carbohydrazide Product

Question: My reaction is complete (confirmed by TLC), but after workup and isolation, the yield of my 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is significantly lower than expected. What are the likely causes?

Answer:

Low isolated yield, despite complete consumption of the starting ester, often points to issues with product solubility, mechanical loss during workup, or competing side reactions that consume the starting material without producing the desired product.

Causality & Troubleshooting Steps:

• Product Solubility: The carbohydrazide product has moderate to poor solubility in many common organic solvents but is soluble in highly polar solvents like ethanol and methanol, especially upon heating.

  • Problem: The product may be precipitating prematurely during the reaction or, conversely, remaining in the filtrate during isolation.

  • Solution:

    • Reaction Solvent: Ethanol or methanol are the preferred solvents for this reaction as they effectively dissolve the starting ester and hydrazine hydrate, while allowing the product to crystallize upon cooling.

    • Isolation: After the reaction is complete, cool the mixture slowly to room temperature and then in an ice bath for at least one hour to ensure maximum precipitation. Use a minimal amount of cold ethanol to wash the filtered product to avoid redissolving it.

• Excess Hydrazine Hydrate: While an excess of hydrazine hydrate is necessary to drive the reaction to completion, a very large excess can lead to the formation of byproducts and complicate the workup.

  • Problem: Hydrazine is highly polar and can form azeotropes with solvents, making its complete removal difficult.

  • Solution: Use a moderate excess of hydrazine hydrate (typically 2.5 to 5 equivalents). After the reaction, if the product does not precipitate cleanly, the excess hydrazine can be removed under reduced pressure.

• Ring-Opening Side Reactions: Although less common under standard conditions for this specific substrate, similar heterocyclic systems can undergo ring-opening in the presence of strong nucleophiles like hydrazine, especially at elevated temperatures for prolonged periods.[1][2][3]

  • Problem: The benzodioxine ring could potentially be cleaved, leading to a complex mixture of byproducts.

  • Solution:

    • Temperature Control: Maintain the reaction temperature at a gentle reflux. Avoid excessive heating.

    • Reaction Time: Monitor the reaction by Thin Layer Chromatography (TLC). Once the starting ester is consumed, proceed with the workup. Prolonged reaction times beyond this point do not significantly increase the yield of the desired product and may promote side reactions.

Issue 2: Presence of Unreacted Starting Ester in the Final Product

Question: My final product shows a significant amount of the starting material, ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate, even after purification. How can I improve the conversion?

Answer:

Incomplete conversion is a common issue and can almost always be traced back to reaction conditions or the quality of the reagents.

Causality & Troubleshooting Steps:

• Insufficient Hydrazine Hydrate: Hydrazinolysis is a bimolecular reaction. Insufficient hydrazine will naturally lead to incomplete conversion.

  • Solution: Ensure you are using at least 2.5 equivalents of hydrazine hydrate relative to the starting ester. This stoichiometric excess helps to drive the reaction equilibrium towards the product.

• Reaction Time and Temperature: The reaction rate is dependent on both time and temperature.

  • Solution:

    • Temperature: Ensure the reaction mixture is maintained at a steady reflux. A temperature that is too low will result in a sluggish reaction.

    • Time: Allow the reaction to proceed for an adequate duration. Typical reaction times range from 2 to 8 hours. Monitor the progress using TLC (e.g., in a 1:1 ethyl acetate:hexane mobile phase). The reaction is complete when the spot corresponding to the starting ester has disappeared.

• Quality of Hydrazine Hydrate: Hydrazine hydrate is hygroscopic and can degrade over time.

  • Solution: Use a fresh bottle of high-purity hydrazine hydrate. If the bottle has been open for a long time, its concentration may be lower than stated.

Issue 3: Difficulty in Removing Impurities by Recrystallization

Question: I am trying to purify my crude 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide by recrystallization, but I am either getting poor recovery or the purity is not improving significantly. What is the best recrystallization protocol?

Answer:

Effective recrystallization depends entirely on selecting the right solvent system. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures, while impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

Causality & Troubleshooting Steps:

• Incorrect Solvent Choice:

  • Problem: Using a solvent that is too good (e.g., DMSO, DMF) will result in poor recovery. Using a solvent that is too poor (e.g., hexane, diethyl ether) will not dissolve the product sufficiently for purification.

  • Solution: Ethanol (95% or absolute) is the most effective and commonly used solvent for the recrystallization of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

    • Protocol:

      • Place the crude product in an Erlenmeyer flask.

      • Add a minimal amount of hot ethanol, just enough to dissolve the solid completely.

      • If there are insoluble impurities, perform a hot filtration.

      • Allow the solution to cool slowly to room temperature.

      • Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

      • Collect the crystals by vacuum filtration and wash with a small amount of ice-cold ethanol.

      • Dry the purified crystals under vacuum.

• Presence of Oily Impurities:

  • Problem: Oily or tarry impurities can "oil out" during recrystallization, coating the desired crystals and preventing effective purification.

  • Solution:

    • Trituration: Before recrystallization, try triturating the crude product with a non-polar solvent like diethyl ether or hexane. This can help to wash away non-polar impurities.

    • Activated Charcoal: If the product is colored, adding a small amount of activated charcoal to the hot solution before filtration can help to remove colored impurities.

Visualizing the Synthesis and Impurity Formation

The following diagram illustrates the primary synthetic pathway and the potential formation of a key impurity from a side reaction.

Caption: Main synthesis and potential side reaction pathway.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Materials:

• Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

• Hydrazine hydrate (99% or higher)

• Ethanol (Absolute)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagents: To the flask, add ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 eq). Add absolute ethanol as the solvent (approximately 10 mL per gram of ester).

• Hydrazine Addition: While stirring, add hydrazine hydrate (3.0 eq) to the mixture.

• Reaction: Heat the mixture to a gentle reflux and maintain for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 1:1 Ethyl Acetate:Hexane). The reaction is complete when the starting ester spot is no longer visible.

• Crystallization: Once the reaction is complete, turn off the heat and allow the mixture to cool slowly to room temperature. A white precipitate should form.

• Isolation: Cool the flask in an ice bath for 1 hour to maximize precipitation. Collect the white solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the product under vacuum at 50-60°C to a constant weight.

Protocol 2: Purification by Recrystallization

Materials:

• Crude 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Ethanol (95% or Absolute)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter paper

Procedure:

• Dissolution: Place the crude carbohydrazide in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Cover the flask and allow the clear filtrate to cool slowly to room temperature.

• Crystallization: As the solution cools, pure white, needle-like crystals will form. To maximize yield, place the flask in an ice bath for 30-60 minutes.

• Collection: Collect the purified crystals by vacuum filtration.

• Washing & Drying: Wash the crystals with a minimal amount of ice-cold ethanol and dry under vacuum.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and solving common issues during the synthesis.

Caption: A logical workflow for troubleshooting the synthesis.

References

• General Synthesis of Carbohydrazides: A review on the synthesis of carbohydrazide derivatives, highlighting the common reaction between esters and hydrazine hydrate. Asian Journal of Green Chemistry. [4][5]

• Side Reactions of Hydrazine: A study on the reaction of ethyl 2-oxo-2H-chromene-3-carboxylate with hydrazine hydrate, which details potential ring-opening side reactions and the formation of azines. Molecules. [1][3]

• Synthesis of the Starting Ester: A representative synthesis of ethyl 2,3-dihydro-1,4-benzodioxin-2-carboxylate from catechol. PrepChem.com. [6]

• Pharmacological Importance: An article describing the 2,3-dihydro-1,4-benzodioxine substructure as a significant motif in medicinal chemistry. MDPI. [7]

• General Reactivity of Hydrazides: An overview of the reactivity of the hydrazide moiety in various chemical reactions. CymitQuimica. [8]

Sources

• 1. The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The reaction of ethyl 2-oxo-2H-chromene-3-carboxylate with hydrazine hydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ajgreenchem.com [ajgreenchem.com]
• 5. A Review on Synthesis of Carbohydrazide Derivatives [ajgreenchem.com]
• 6. prepchem.com [prepchem.com]
• 7. mdpi.com [mdpi.com]
• 8. CAS 98953-13-0: 2,3-dihydro-1,4-benzodioxine-6-carbohydraz… [cymitquimica.com]

Technical Support Center: A Researcher's Guide to Optimizing Hydrazone Formation with 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Welcome to the technical support center for optimizing the synthesis of hydrazones using 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile building block. Hydrazones derived from this scaffold are of significant interest in medicinal chemistry due to their wide range of biological activities.

This document moves beyond simple protocols to provide a deeper understanding of the reaction mechanism and the critical parameters that govern success. We will explore common challenges and provide robust, field-tested solutions in a direct question-and-answer format, ensuring you can troubleshoot and optimize your experiments with confidence.

Frequently Asked Questions (FAQs): The Scientific Fundamentals

This section addresses the core principles governing the reaction between 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and various aldehydes or ketones. Understanding these fundamentals is the first step toward rational optimization.

Q1: What is the underlying mechanism of hydrazone formation, and why is it considered a condensation reaction?

A1: The formation of a hydrazone is a classic nucleophilic addition-elimination reaction. The process occurs in two main stages:

• Nucleophilic Addition: The terminal nitrogen atom (-NH₂) of the carbohydrazide, acting as a nucleophile, attacks the electrophilic carbonyl carbon of the aldehyde or ketone. This forms a tetrahedral intermediate known as a carbinolhydrazine.

• Elimination (Dehydration): The carbinolhydrazine intermediate is unstable and readily eliminates a molecule of water to form the final, stable hydrazone product, which contains the characteristic C=N-NH-C=O linkage.

This reaction is classified as a condensation reaction because two smaller molecules (the carbohydrazide and the carbonyl compound) join to form a larger molecule (the hydrazone) with the concurrent loss of a small molecule, in this case, water[1][2].

Caption: The two-step mechanism of hydrazone formation.

Q2: How does pH influence the rate and yield of the reaction?

A2: The rate of hydrazone formation is critically dependent on the pH of the reaction medium.[3] The reaction is typically acid-catalyzed, with an optimal pH range that is mildly acidic, generally between 4.5 and 6.[4] This dependency results in a characteristic bell-shaped curve when plotting reaction rate versus pH.

• At High pH (Basic/Neutral): There is insufficient acid to protonate the carbonyl oxygen. This protonation is crucial as it makes the carbonyl carbon more electrophilic and thus more susceptible to attack by the weakly nucleophilic carbohydrazide.

• At Low pH (Strongly Acidic): Excessive acid protonates the nitrogen atoms of the carbohydrazide. This converts the nucleophile into a non-nucleophilic ammonium-type species, effectively halting the reaction.[3]

Therefore, maintaining the pH within the optimal window is essential for achieving a good reaction rate and high yield.

Q3: What is the role of a catalyst, and when should I consider using one?

A3: While the reaction can be catalyzed by mineral or carboxylic acids to maintain optimal pH, specific nucleophilic catalysts can dramatically accelerate hydrazone formation, especially at or near neutral pH (pH 7).[5] Aniline and its derivatives are the most common catalysts for this purpose.[3][5]

The mechanism involves the catalyst (e.g., aniline) first reacting with the carbonyl compound to form a highly reactive protonated imine (an iminium ion). This intermediate is much more susceptible to nucleophilic attack by the carbohydrazide than the original carbonyl compound. The catalyst is then regenerated, completing the catalytic cycle.

You should consider using a catalyst under these conditions:

• When working with acid-sensitive substrates where strongly acidic conditions are not viable.

• In biological or bioconjugation applications that require reactions to proceed efficiently at physiological pH.[6]

• When reacting with sterically hindered or electronically deactivated (less reactive) ketones.

Q4: I have a choice between several aromatic aldehydes. How will substituents on the aldehyde affect the reaction?

A4: The electronic nature of substituents on the aromatic aldehyde significantly impacts its reactivity.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂), cyano (-CN), or halides (-Cl, -F) on the aromatic ring increase the electrophilicity of the carbonyl carbon. This makes the aldehyde more reactive and generally leads to faster reaction rates.

• Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃), hydroxyl (-OH), or alkyl groups decrease the electrophilicity of the carbonyl carbon, making the aldehyde less reactive and slowing the reaction rate.

This principle is a key consideration for reaction design and for understanding why different aldehydes may require different reaction times or conditions to achieve complete conversion.

Troubleshooting Guide: From Theory to Practice

This section provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Suboptimal pH: The reaction medium is too acidic or too basic. 2. Low Reactivity: The aldehyde or ketone is sterically hindered or electronically deactivated. 3. Insufficient Reaction Time/Temperature: The reaction has not proceeded to completion. 4. Poor Quality Reagents: Starting materials may be degraded or impure.	1. Adjust pH: Buffer the reaction to pH 4.5-6 using an acetic acid/acetate buffer. A few drops of glacial acetic acid in an alcohol solvent often suffices.[7][8] 2. Add a Catalyst: Introduce a catalytic amount (5-10 mol%) of aniline.[3] For very slow reactions, consider more efficient catalysts like 5-methoxyanthranilic acid.[5] 3. Increase Temperature & Time: Reflux the reaction mixture and monitor by TLC until the starting material is consumed.[9][10] 4. Verify Reagents: Check the purity of the carbohydrazide and carbonyl compound by NMR or melting point.
Multiple Spots on TLC, Indicating Impurities	1. Azine Formation: An excess of the aldehyde/ketone starting material can react with the newly formed hydrazone.[1] 2. Hydrolysis: The hydrazone product is hydrolyzing back to the starting materials, especially in the presence of excess water and acid.[1] 3. Side Reactions of Starting Materials: The aldehyde may undergo disproportionation (Cannizzaro reaction) in certain buffers (e.g., high concentration phosphate).[3]	1. Control Stoichiometry: Use a 1:1 molar ratio of carbohydrazide to the carbonyl compound. In some cases, a slight excess (1.05 eq) of the carbohydrazide can be beneficial. 2. Minimize Water: Use anhydrous solvents. During workup, ensure efficient removal of the aqueous phase. 3. Purification: Purify the crude product via recrystallization from ethanol, methanol, or a DMF/methanol mixture.[11] If inseparable, column chromatography may be necessary.
Product Precipitates During Reaction	1. Low Solubility: The hydrazone product is insoluble in the chosen reaction solvent. 2. High Concentration: The reaction concentration is too high, leading to premature precipitation.	1. Change Solvent System: Add a co-solvent like DMF or DMSO to increase the solubility of the product. 2. Dilute the Reaction: Reduce the initial concentration of the reactants. 3. Heat the Mixture: Perform the reaction at reflux to keep the product in solution until the reaction is complete, then cool to crystallize.
Difficulty with Product Isolation/Purification	1. Oily Product: The product does not crystallize and separates as an oil. 2. Persistent Impurities: Recrystallization fails to remove a persistent impurity.	1. Trituration: Attempt to induce crystallization by triturating the oil with a non-polar solvent like hexanes or diethyl ether. 2. Solvent System for Recrystallization: Experiment with different solvent systems (e.g., ethanol/water, acetone, acetonitrile).[12] 3. Chromatography: If all else fails, purify the product using silica gel column chromatography with an appropriate eluent system (e.g., hexane/ethyl acetate).

Experimental Protocols

Protocol 1: General Procedure for Hydrazone Synthesis

This protocol provides a robust starting point for the synthesis of a hydrazone from 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and an aromatic aldehyde.

Caption: A standard experimental workflow for hydrazone synthesis.

Step-by-Step Methodology:

• To a solution of the selected aromatic aldehyde (1.0 mmol, 1.0 eq) in ethanol (10 mL) in a round-bottom flask, add 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide (1.0 mmol, 1.0 eq).

• Add 3-4 drops of glacial acetic acid to the mixture to catalyze the reaction.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the limiting starting material is no longer visible (typically 2-6 hours).[4][13]

• Once the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate should form.

• Pour the reaction mixture into a beaker containing ice-cold water (50 mL) and stir for 15-20 minutes to ensure complete precipitation.[9]

• Collect the solid product by vacuum filtration, washing the filter cake with cold water and then a small amount of cold ethanol.

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol or methanol, to yield the pure hydrazone.[10]

• Dry the purified product under vacuum and characterize by NMR, Mass Spectrometry, and Melting Point analysis.

References

• Technical Support Center: Optimizing Hydrazone Form
• Dirksen, A., & Dawson, P. E. (2008).
• Technical Support Center: Optimization of Reaction Conditions for Hydrazone Form
• Oxime and Hydrazone Reactions in Bioconjug
• Hydrazone - Wikipedia. (Wikipedia)
• Mechanism for hydrazone formation from carbonyl and hydrazine compound.
• Klan, P., et al. (2019). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. PubMed Central.
• 18 questions with answers in HYDRAZONES.
• Poczta, A., et al. (2018). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. PMC - PubMed Central.
• Ain, N. U., et al. (2022). Facile and straightforward synthesis of Hydrazone derivatives.
• Synthesis of Some Bis-Hydrazones Derived from Benzilic Acid Hydrazide and Study Antibacterial Activity.
• Al-Hourani, B., et al. (2018).
• Synthesis and Evalu
• Baytas, S. N., et al. (2020). Synthesis of benzoyl hydrazones having 4-hydroxy-3,5-dimethoxy phenyl ring, their biological activities, and molecular modeling studies on enzyme inhibition activities. PMC - PubMed Central.

Sources

• 1. Hydrazone - Wikipedia [en.wikipedia.org]
• 2. sryahwapublications.com [sryahwapublications.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Water-soluble Organocatalysts for Hydrazone and Oxime Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxime and Hydrazone Reactions in Bioconjugation [with Top 10 most Asked Questions About Oxime and Hydrazone Reactions] | AxisPharm [axispharm.com]
• 7. Preparation and biological assessment of some aromatic hydrazones derived from hydrazides of phenolic acids and aromatic aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alcrut.com [alcrut.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of benzoyl hydrazones having 4-hydroxy-3,5-dimethoxy phenyl ring, their biological activities, and molecular modeling studies on enzyme inhibition activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Welcome to the dedicated technical support guide for navigating the challenges associated with the purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. This resource is designed for researchers, medicinal chemists, and process development professionals who work with this versatile heterocyclic compound. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively and achieve high purity in your preparations.

Introduction: Understanding the Molecule and Its Challenges

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a key synthetic intermediate. The benzodioxane moiety is a privileged scaffold found in numerous pharmacologically active compounds, while the carbohydrazide functional group serves as a versatile handle for constructing more complex molecules, such as hydrazones or other heterocyclic systems.[1][2]

The primary challenge in its purification stems from the compound's inherent polarity and the presence of basic nitrogen atoms in the hydrazide group. These characteristics can lead to issues such as poor solubility in common organic solvents, strong adsorption to acidic stationary phases like silica gel, and difficulty in crystallization. This guide provides a systematic approach to overcoming these obstacles.

The typical synthesis involves the hydrazinolysis of a corresponding ester, which introduces a predictable set of potential impurities.

Caption: General synthesis pathway and common process-related impurities.

Troubleshooting Guide: A Problem-Solving Approach

This section is structured to address the most common issues encountered during the purification of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Question 1: My product has precipitated from the reaction mixture, but it appears oily, gummy, or refuses to crystallize properly. What's happening?

Answer: This phenomenon, often called "oiling out," is a common problem when purifying polar compounds and can be attributed to two primary causes:

• Cause A: Rapid Cooling or High Supersaturation. When a solution is cooled too quickly, molecules may not have sufficient time to align into an ordered crystal lattice, instead crashing out as a disordered, amorphous oil.[3]

• Cause B: Presence of Impurities. Unreacted starting materials or residual solvents can disrupt the crystallization process, acting as "insulators" between your target molecules and preventing the formation of a stable crystal structure.[4]

Solutions:

• Re-dissolve and Slow Cool: Add a small amount of additional hot solvent (e.g., ethanol) to completely dissolve the oil.[3] Ensure the solution is clear. Then, allow the flask to cool to room temperature slowly, ideally insulated with a cloth or paper towels. Once at room temperature, transfer it to an ice bath or refrigerator for a more extended period.

• Induce Nucleation: If crystals still don't form, you can promote nucleation by:

  • Scratching: Gently scratch the inside surface of the flask at the meniscus with a glass rod. The microscopic imperfections in the glass provide nucleation sites.[3]

  • Seeding: If you have a tiny crystal of pure product from a previous batch, add it to the cooled solution to act as a template for crystal growth.[3]

• Perform a Pre-purification Step: If oiling out persists, it strongly suggests a high impurity load. Before attempting recrystallization again, consider a rapid filtration through a small plug of silica gel using a moderately polar solvent to remove non-polar impurities.

Question 2: I've successfully recrystallized my product, but my final yield is very low. How can I improve recovery?

Answer: Poor recovery is almost always a solvent-related issue. The ideal recrystallization solvent should dissolve the compound completely at high temperatures but very poorly at low temperatures.[5][6]

• Cause A: Using an Inappropriate Solvent. If the compound is too soluble in the solvent even when cold, a significant portion will remain in the mother liquor.

• Cause B: Using an Excessive Volume of Solvent. The goal is to create a saturated solution at the boiling point of the solvent. Using too much solvent will prevent the solution from becoming supersaturated upon cooling, thus inhibiting crystallization.[3]

Solutions:

• Optimize Your Solvent System: For a polar molecule like this carbohydrazide, single or binary solvent systems based on polar, protic solvents are often effective.[3] Experiment on a small scale to find the best system.

  Solvent System	Rationale & Comments
  Ethanol	A good starting point. Often provides a good balance of solubility at reflux and insolubility when cold.
  Methanol	Generally a stronger solvent than ethanol. May be useful if solubility in hot ethanol is poor, but could lead to lower recovery.
  Ethanol / Water	An excellent binary system. Dissolve the compound in a minimum of hot ethanol, then add hot water dropwise until the solution becomes faintly cloudy (the cloud point). Add a few drops of hot ethanol to clarify, then cool slowly.[3]
  Isopropanol	Less polar than ethanol; may offer better recovery if the compound is too soluble in ethanol/methanol.

• Minimize Solvent Volume: When recrystallizing, add the hot solvent in small portions to your crude material while heating, just until everything dissolves. Avoid adding a large excess. If you accidentally add too much, you can carefully evaporate some of the solvent to re-concentrate the solution before cooling.

Question 3: My compound streaks severely on a standard silica gel TLC plate, making it impossible to assess purity or develop a column chromatography method. Why does this happen?

Answer: This is a classic sign of a strong, undesirable interaction between a basic compound and the acidic surface of silica gel (SiO₂).[4] The nitrogen atoms in the carbohydrazide group are basic and can protonate or strongly hydrogen bond to the acidic silanol (Si-OH) groups on the silica surface, causing the "streaking" or tailing effect.

Solutions:

• Use a Basic Modifier in the Mobile Phase: Neutralize the acidic sites on the silica by adding a small amount of a basic modifier to your eluent. This allows your compound to travel up the plate or through the column without excessive binding.

  • Recommended Modifier: Add 0.5-1% triethylamine (Et₃N) to your solvent system (e.g., 94.5:5:0.5 Dichloromethane/Methanol/Triethylamine).[4]

  • Alternative: A solution of 10% ammonia in methanol can also be used as the polar component of the mobile phase.[7]

• Switch to a Different Stationary Phase:

  • Alumina (Al₂O₃): Use neutral or basic alumina TLC plates and column packing. Alumina is a good alternative for purifying basic compounds.[4]

  • Reversed-Phase (C18): This is often the best solution. Reversed-phase chromatography separates compounds based on hydrophobicity and is much less prone to issues with basic compounds.[4] Use a C18 TLC plate and a mobile phase like Water/Acetonitrile or Water/Methanol.

Caption: Decision tree for selecting a suitable purification strategy.

Question 4: I'm trying to run a silica gel column, but my compound is either stuck at the top or requires pure methanol to elute. How can I get better separation?

Answer: This indicates that your compound is highly polar and adsorbs very strongly to the silica gel, making elution with standard solvent systems difficult.[4]

Solutions:

• Use a Highly Polar Mobile Phase (Normal Phase): If you must use silica, you will need a very polar eluent system.

  • Recommended Systems: Start with 5-10% Methanol in Dichloromethane (DCM) or Ethyl Acetate (EtOAc). You may need to increase the methanol concentration significantly (up to 20%), but be aware that high concentrations of methanol can sometimes dissolve silica gel.[7]

  • Add a Basic Modifier: As discussed in the previous question, adding 0.5-1% triethylamine is crucial to prevent streaking and improve elution.

• Switch to Reversed-Phase Chromatography (Highly Recommended): This is the superior method for purifying highly polar compounds.[4] Your polar compound will have weak interactions with the non-polar C18 stationary phase and will elute early with a high percentage of the aqueous solvent. Less polar impurities will be retained more strongly.

  • Stationary Phase: C18-functionalized silica gel.

  • Mobile Phase: A gradient of Acetonitrile (ACN) or Methanol (MeOH) in Water. Often, a modifier like 0.1% formic acid or trifluoroacetic acid (TFA) is added to improve peak shape, though it should be co-evaporated with a high-boiling point solvent later.[4]

Experimental Protocols

Protocol 1: Optimized Recrystallization (Ethanol/Water System)

• Place the crude 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in an Erlenmeyer flask equipped with a stir bar.

• Heat the flask in a heating mantle or water bath. Add a minimum amount of hot ethanol in portions, with stirring, until the solid just dissolves.

• Continue heating and add hot deionized water dropwise until the solution becomes persistently turbid.

• Add a few more drops of hot ethanol until the solution becomes clear again.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.[5]

• Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Dry the crystals under vacuum to a constant weight.

Protocol 2: Reversed-Phase Flash Chromatography

• Sample Preparation (Dry Loading): Dissolve your crude product in a minimal amount of a strong solvent like methanol or DMSO. Add a small amount of C18 silica (roughly 1-2 times the mass of your crude product) to this solution. Remove the solvent under reduced pressure (rotary evaporator) until you have a dry, free-flowing powder. This prevents solvent effects and improves separation.[4]

• Column Selection & Equilibration: Select a pre-packed C18 flash column appropriately sized for your sample load (typically, load 1-5% of the column's stationary phase mass). Equilibrate the column with your initial, highly aqueous mobile phase (e.g., 95:5 Water:Acetonitrile + 0.1% Formic Acid) for at least 5 column volumes.

• Loading and Elution: Load your dry sample onto the top of the column. Begin elution with the initial mobile phase, gradually increasing the proportion of the organic solvent (acetonitrile or methanol) to elute your compound. Less polar impurities will elute at higher organic concentrations.

• Fraction Collection: Collect fractions and analyze them by TLC (using C18 plates) or LC-MS to identify those containing the pure product.

• Work-up: Combine the pure fractions and remove the solvent under reduced pressure. If an acid modifier was used, it may need to be removed by co-evaporation with a solvent like toluene or by a mild basic wash followed by extraction, if the compound is stable.

Frequently Asked Questions (FAQs)

• Q: How should I store the purified 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide?

  • A: Store the compound in a tightly sealed container in a cool, dry, and dark place. It should be kept away from strong acids and oxidizing agents to prevent degradation.[8][9]

• Q: What is the expected stability of this compound?

  • A: It is generally stable under recommended storage conditions. However, like many carbohydrazides, it may decompose upon heating to its melting point and can be hydrolyzed by strong acids or bases, especially with heating.[8][10]

• Q: What are the primary safety concerns?

  • A: The synthesis involves hydrazine hydrate, which is toxic, corrosive, and a suspected carcinogen. Always handle hydrazine hydrate in a certified chemical fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[11] The final carbohydrazide product is considered a safer alternative to hydrazine but should still be handled with standard laboratory precautions.[11]

References

• Ataman Kimya. (n.d.). CARBOHYDRAZIDE. Retrieved from [Link]

• ChemBK. (2025). Carbohydrazide. Retrieved from [Link]

• Ataman Kimya. (n.d.). CARBOHYDRAZIDE (1,3-DIAMINOUREA). Retrieved from [Link]

• Google Patents. (n.d.). JP6457135B1 - Carbohydrazide-containing composition and method for stabilizing....

• National Institutes of Health. (n.d.). Synthesis of 2,3-dihydrobenzo[b][4][8]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][4][8]oxazine-8-carboxamide derivatives as PARP1 inhibitors. Retrieved from [Link]

• University of Toronto. (n.d.). Column chromatography. Retrieved from [Link]

• Reddit. (2017). Column chromatography & TLC on highly polar compounds?. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• MDPI. (2024). 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. Retrieved from [Link]

• ResearchGate. (2016). Synthesis of 2-[2,3-dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(un/substituted-phenyl)acetamides as anti-diabetic agents. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Carbohydrazide. Retrieved from [Link]

• ScienceDirect. (2023). 1,2,3-Benzoxathiazine-2,2-dioxides – effective inhibitors of human carbonic anhydrases. Retrieved from [Link]

• ResearchGate. (2022). Carbohydrazide Analogues: A Review of Synthesis and Biological Activities. Retrieved from [Link]

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• 10. Carbohydrazide - Wikipedia [en.wikipedia.org]
• 11. atamankimya.com [atamankimya.com]

Technical Support Center: Managing Poor Solubility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in Assays

Welcome to the technical support guide for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. This document provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor aqueous solubility encountered during in-vitro and cell-based assays. Our goal is to equip researchers, scientists, and drug development professionals with the expertise to generate reliable and reproducible data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and solubility of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Q1: What is the expected solubility profile of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide?

A1: The structure of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide suggests a mixed solubility profile. The carbohydrazide group is polar and water-soluble, while the benzodioxine ring is more hydrophobic or lipophilic.[1][2] This duality means the compound is generally expected to have low solubility in purely aqueous buffers.[3] It is typically soluble in organic solvents like dimethyl sulfoxide (DMSO) and may show some solubility in alcohols such as ethanol.[4][5] The overall aqueous solubility will be a critical limiting factor in assay design.

Q2: My compound is precipitating when I dilute my DMSO stock into the aqueous assay buffer. Why is this happening and what is the immediate fix?

A2: This is a classic sign of a compound "crashing out" of solution. It occurs when the concentration of the compound exceeds its solubility limit in the final assay buffer.[6] The DMSO from your stock solution acts as a solubilizing agent, but upon high dilution into the aqueous buffer, its concentration drops dramatically, and it can no longer keep the compound dissolved.[7]

• Immediate Fix: The quickest approach is to lower the final concentration of your compound in the assay. If precipitation is still observed, you may need to increase the final percentage of DMSO in the assay, but be cautious of its effects on your specific assay system.[8]

Q3: What is the maximum recommended concentration for a DMSO stock solution?

A3: While it is tempting to make highly concentrated stock solutions to minimize the volume added to an assay, this can lead to problems. For many compounds, stock concentrations of 10-30 mM in 100% DMSO are common.[3] However, if a compound has poor DMSO solubility, precipitation can occur in the stock solution itself, especially after freeze-thaw cycles.[7] It is crucial to visually inspect your stock solution for any precipitate before each use. If you observe solids, gently warm the solution (e.g., to 37°C) and vortex to attempt redissolution.

Q4: Can I use co-solvents other than DMSO to improve solubility?

A4: Yes, using co-solvents is a highly effective technique for enhancing the solubility of poorly soluble drugs.[9] Besides DMSO, other potential co-solvents for parenteral or in-vitro use include ethanol, propylene glycol (PG), and polyethylene glycol (PEG).[9] The choice of co-solvent should be guided by its compatibility with your specific assay. For example, some enzymes or cells are sensitive to certain solvents.[4] It is always recommended to run a solvent tolerance test for your assay system to determine the maximum allowable concentration without significant interference.

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving complex solubility-related problems.

Issue 1: Compound Precipitation in Assay Wells

Symptoms:

• Visible particulate matter or cloudiness in the wells after adding the compound.

• Inconsistent or non-reproducible assay results, particularly at higher concentrations.

• An unusually shaped dose-response curve that does not fit standard models.

Root Cause Analysis: Precipitation indicates that the compound's concentration is above its kinetic or thermodynamic solubility limit in the final assay medium.[5] This can be influenced by the buffer composition (pH, salts), temperature, and the final concentration of the organic solvent.[10]

Solutions Workflow:

Caption: Troubleshooting Decision Tree for Compound Precipitation.

Issue 2: Inconsistent Assay Results and Poor Dose-Response Curves

Symptoms:

• High variability between replicate wells.

• Dose-response curves are flat, biphasic, or have a very shallow slope.

• The calculated IC50 or EC50 value shifts between experiments.

Root Cause Analysis: Poor solubility can lead to an overestimation of the actual concentration of the compound in solution, as some of it may have precipitated.[11] This leads to inaccurate structure-activity relationships (SAR).[12] Compound aggregates can also cause non-specific inhibition or activation, further confounding the results.

Solutions Workflow:

Caption: Experimental Workflow with Integrated Troubleshooting Checkpoints.

Part 3: Protocols and Data Presentation

Protocol 1: Preparation of Assay-Ready Plates

This protocol is designed to minimize precipitation during the dilution process.

• Stock Solution Preparation: Prepare a 10 mM stock solution of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in 100% DMSO. Ensure complete dissolution, using gentle warming (37°C) and vortexing if necessary.

• Intermediate Dilution Plate: Create an intermediate dilution plate. For a 1:100 final dilution, you might perform a serial dilution in 100% DMSO in a polypropylene plate.

• Final Dilution into Assay Plate:

  • Add the required volume of assay buffer to the wells of your final assay plate.

  • Transfer a small volume (e.g., 1 µL) of the compound from the intermediate plate to the assay plate wells already containing buffer.

  • Immediately mix the plate on a plate shaker for 30-60 seconds to ensure rapid and uniform dispersion. This technique, known as "plunging," helps to avoid localized high concentrations that can initiate precipitation.

• Pre-incubation (Optional but Recommended): Incubate the assay plate with the compound for 15-30 minutes at the assay temperature. Before adding cells or other reagents, visually inspect the plate under a microscope for any signs of precipitation.

Protocol 2: Kinetic Solubility Assessment using Nephelometry

This protocol provides a quantitative measure of your compound's solubility.

• Prepare a 10 mg/mL solution of the compound in DMSO.

• Add 2 µL of the DMSO stock to 198 µL of phosphate-buffered saline (PBS), pH 7.4, in a 96-well plate. This gives a final compound concentration of 100 µg/mL.

• Incubate the plate at room temperature for 1-2 hours.

• Measure the turbidity (light scattering) of the solution using a nephelometer.

• The concentration at which a significant increase in turbidity is observed is the kinetic solubility limit.

Data Presentation: Solvent and Co-Solvent Properties

The selection of a suitable solvent system is critical. The following table summarizes key properties of common solvents used in biological assays.

Solvent	Dielectric Constant	Notes and Cautions	Typical Final Assay Conc.
DMSO	47.2	Can interfere with some enzymes and cell signaling pathways.[4] May cause cell stress at >1%.[13]	0.1% - 1.0%
Ethanol	24.5	Can cause protein denaturation at higher concentrations. Volatile.	0.1% - 2.0%
PEG 400	12.5	Generally well-tolerated. Can increase viscosity of the solution.	1.0% - 5.0%
Propylene Glycol	32.0	Good safety profile. Less volatile than ethanol.	1.0% - 5.0%

References

• Quora. (2017). What effects does DMSO have on cell assays?
• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.
• CymitQuimica. (n.d.). 2,3-dihydro-1,4-benzodioxine-6-carbohydrazide.
• Wikipedia. (n.d.). Carbohydrazide.
• ResearchGate. (n.d.).
• BenchChem. (n.d.).
• ResearchGate. (n.d.).
• Biotage. (2023).
• National Center for Biotechnology Information. (2024). Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study.
• National Center for Biotechnology Information. (n.d.). High-throughput quantification of the effect of DMSO on the viability of lung and breast cancer cells using an easy-to-use spectrophotometric trypan blue-based assay.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• Indian Journal of Pharmaceutical and Biological Research. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review.
• ResearchGate. (2014).
• National Center for Biotechnology Information. (n.d.).

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• 3. researchgate.net [researchgate.net]
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• 11. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. High-throughput quantification of the effect of DMSO on the viability of lung and breast cancer cells using an easy-to-use spectrophotometric trypan blue-based assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Minimizing Degradation of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Welcome to the technical support guide for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable chemical entity. As a molecule combining a stable benzodioxine scaffold with a reactive carbohydrazide functional group, its proper storage is critical for reproducible experimental outcomes.[1][2] This guide provides in-depth troubleshooting advice, validated storage protocols, and answers to frequently asked questions based on fundamental chemical principles.

Part I: The Chemistry of Degradation: Understanding Molecular Vulnerabilities

The stability of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is dictated by its structure. The molecule consists of two key parts: the generally stable 2,3-dihydro-1,4-benzodioxine ring system and the highly reactive carbohydrazide moiety (-CONHNH₂).[1] The carbohydrazide group, a derivative of hydrazine, is the primary site of degradation.[3][4] Understanding its vulnerabilities is the first step toward prevention.

The two principal degradation pathways are:

• Hydrolysis: The amide bond within the carbohydrazide group is susceptible to cleavage by water, a reaction that can be catalyzed by acidic or basic conditions. This process will break the compound down into 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid and hydrazine.[5][6] Given that atmospheric moisture is sufficient to initiate this process over time, dessication is crucial.

• Oxidation: The terminal hydrazine nitrogen (-NH₂) is readily oxidized. This reaction can be initiated by atmospheric oxygen and is often accelerated by the presence of trace metal ions or exposure to light.[7][8] Oxidation can lead to a complex mixture of byproducts, often colored, and may involve the formation of free radicals that can perpetuate further degradation.[7]

Caption: Primary degradation pathways of the target molecule.

Part II: Troubleshooting Guide: Common Storage Issues

This section addresses common problems encountered during the storage and handling of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in a practical question-and-answer format.

Q1: My pure white solid sample has developed a yellow or brownish tint over time. What caused this, and can I still use it?

A: A color change is a strong indicator of oxidative degradation. The hydrazine moiety is susceptible to air oxidation, which can produce highly conjugated, colored impurities.[8]

• Causality: This process is often initiated by exposure to atmospheric oxygen and can be accelerated by light or trace metal contaminants. Even if the vial seems tightly sealed, repeated openings can introduce enough oxygen to cause gradual degradation.

• Recommended Action: The material is likely no longer of high purity. Before use, you must reassess its purity via an analytical technique like HPLC or LC-MS. For sensitive applications, especially in drug development or quantitative biological assays, using the discolored material is not recommended as the impurities could have unintended activities or interfere with the results.

Q2: I've analyzed my stored compound by HPLC and see new peaks that weren't there initially. What are these degradation products?

A: The appearance of new peaks confirms that the compound has degraded. The identity of these peaks corresponds to the degradation pathways described in Part I.

• Likely Identities:

  • Hydrolysis Product: A major, more polar peak could be 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid.[9]

  • Oxidation Products: A series of smaller, often broader peaks could represent various oxidized species.

• Troubleshooting Workflow: Follow a systematic approach to identify the issue and decide on the next steps.

Caption: Workflow for identifying unknown degradation peaks.

Q3: The compound was readily soluble when I first received it, but now it's difficult to dissolve in the same solvent. What is the reason?

A: Decreased solubility often points to the formation of degradation products that are less soluble than the parent compound.

• Causality: This can happen through two primary mechanisms. First, the degradation products themselves (like the carboxylic acid) may have different solubility profiles. Second, oxidative processes involving free radicals can sometimes lead to the formation of dimers or oligomers, which are larger and often significantly less soluble.

• Recommended Action: Filter the solution to remove any insoluble material before use, but be aware that the concentration of your active compound in the resulting solution will be lower than intended. A full re-characterization and re-purification of the solid material is the most scientifically rigorous approach.

Part III: Validated Protocols for Optimal Storage

Adhering to a strict storage protocol is the most effective way to prevent degradation. The ideal conditions depend on whether the compound is in a solid or solution state.

Parameter	Solid State (Recommended for Long-Term)	Solution State (Short-Term Only)	Scientific Rationale
Temperature	-20°C or -80°C	-80°C (Flash-frozen aliquots)	Reduces the kinetic rate of all chemical degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Headspace flushed with Inert Gas	Prevents oxidative degradation by displacing atmospheric oxygen.[7][8]
Moisture	Store in a desiccator	Use anhydrous aprotic solvents (e.g., DMSO, DMF)	Prevents hydrolytic degradation of the carbohydrazide group.[5]
Light	Amber glass vial, stored in the dark	Amber glass vial or foil-wrapped tube	Prevents photodegradation, which can initiate and catalyze oxidative processes.[7]
Container	Tightly sealed glass vial with a PTFE-lined cap	As above	Prevents ingress of atmospheric moisture and oxygen.

Hierarchy of Protection for Solid Storage: The best protection is achieved by layering these recommendations.

• Optimal: Weigh the dry solid into an amber glass vial, backfill the headspace with argon, seal tightly with a PTFE-lined cap, and place inside a desiccator in a -80°C freezer.

• Good: Store the vial in a desiccator inside a -20°C freezer.

• Acceptable (Short-term): Store the tightly sealed vial in a cool, dark, and dry place.

Part IV: Frequently Asked Questions (FAQs)

• Q: What is the best way to handle the compound on the bench during an experiment? A: Minimize its time at room temperature and exposure to light and air. If weighing multiple samples, keep the stock container closed and in a desiccator between weighings. For maximum precision, consider handling in a glove box under an inert atmosphere.

• Q: Why is storage in solution not recommended for the long term? A: Degradation reactions, particularly hydrolysis, occur much faster in solution where molecules have greater mobility. Even in anhydrous aprotic solvents, it is difficult to completely exclude trace amounts of water, which can accumulate over time and cause significant degradation.

• Q: I dissolved the compound in a buffer solution for my assay. How long is it stable? A: Stability in aqueous buffers is very limited and highly pH-dependent. The compound will degrade via hydrolysis. It is imperative to prepare these solutions fresh immediately before each experiment. Any leftover solution should be discarded and not stored for future use.

Part V: Experimental Protocols for Stability Assessment

To ensure the trustworthiness of your results, you can validate the stability of your specific batch of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide using the following protocols.

Protocol 1: Forced Degradation Study

This study intentionally exposes the compound to harsh conditions to rapidly identify its likely degradation pathways and the analytical signature of its degradants.[5]

• Preparation: Prepare five separate solutions of the compound at ~1 mg/mL in a suitable organic solvent (e.g., acetonitrile).

• Acid Hydrolysis: To one solution, add an equal volume of 0.1 M HCl. Incubate at 60°C for 4-8 hours.

• Base Hydrolysis: To a second solution, add an equal volume of 0.1 M NaOH. Incubate at 60°C for 2-4 hours.

• Oxidation: To a third solution, add an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 4-8 hours.

• Thermal Stress: Place a fourth solution in an oven at 80°C for 24 hours.

• Photolytic Stress: Expose the fifth solution to direct sunlight or a photostability chamber for 24 hours.

• Analysis: Neutralize the acid and base samples if necessary. Analyze all treated samples, along with an untreated control, by HPLC-UV to observe the formation of degradation products.

Protocol 2: Generic HPLC-UV Method for Purity Monitoring

This method provides a starting point for routine quality control checks. It should be optimized for your specific system.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and re-equilibrate.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: Scan from 200-400 nm and select an optimal wavelength (e.g., 254 nm or 280 nm).

• Analysis: Calculate purity by the area-percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

References

• PubChem. 2,3-Dihydro-1,4-benzodioxin-6-ol. National Center for Biotechnology Information. [Link]

• Singh, R., & Kumar, R. (2014). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

• PubChem. 2,3-Dihydro-1,4-benzodioxin-2-ol. National Center for Biotechnology Information. [Link]

• Schmidt, E. W. (1997). The Chemical and Biochemical Degradation of Hydrazine. Air Force Institute of Technology. [Link]

• Sznura, K., Grala, A., & Plenis, A. (2020). Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods. Molecules, 25(23), 5649. [Link]

• Gallego, M., & Valcarcel, M. (1985). Determination of carbohydrazide at trace and subtrace levels. The Analyst, 110(8), 925-928. [Link]

• Tang, J., et al. (2015). Chemical modification and degradation of atrazine in Medicago sativa through multiple pathways. Journal of hazardous materials, 286, 260-268. [Link]

• Szychowski, K. A., et al. (2018). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. Molecules, 23(10), 2531. [Link]

• Adegoke, O. A., & Uadia, P. O. (2017). Degradation Pathway. ResearchGate. [Link]

• Kumar, N., et al. (2019). Computational Design and Development of Benzodioxane-Benzamides as Potent Inhibitors of FtsZ by Exploring the Hydrophobic Subpocket. Journal of medicinal chemistry, 62(5), 2465-2485. [Link]

• International Journal of Trend in Scientific Research and Development. (2023). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. [Link]

• Wikipedia. Hydrazine. [Link]

• Bowen, G. L., & Vellone, L. J. (1993). Decomposition of Hydrazine in Aqueous Solutions. ResearchGate. [Link]

• MDPI. (2024). 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. [Link]

• Agency for Toxic Substances and Disease Registry. (1997). Analytical Methods for Hydrazines. [Link]

• Li, Y., et al. (2012). An integrated method for degradation products detection and characterization using hybrid ion trap/time-of-flight mass spectrometry and data processing techniques. Analytical and bioanalytical chemistry, 402(3), 1241-1251. [Link]

• Reubsaet, J. L., et al. (1998). Analytical techniques used to study the degradation of proteins and peptides: chemical instability. Journal of pharmaceutical and biomedical analysis, 17(6-7), 955-978. [Link]

• Scientific Research Publishing. (2013). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. [Link]

• Wikipedia. Carbohydrazide. [Link]

• MolPort. N'-[(3-hydroxyphenyl)methylidene]-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. [Link]

• Wikipedia. Benzodioxan. [Link]

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• 4. Hydrazine - Wikipedia [en.wikipedia.org]
• 5. rjptonline.org [rjptonline.org]
• 6. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 9. 2,3-Dihydro-1,4-benzodioxine-2-carboxylic acid, 97%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Technical Support Center: Troubleshooting Unexpected NMR Results for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Abstract: This technical guide serves as a dedicated support resource for researchers, scientists, and drug development professionals encountering unexpected Nuclear Magnetic Resonance (NMR) results in the analysis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. Presented in a comprehensive question-and-answer format, this document addresses specific experimental issues, providing in-depth troubleshooting strategies, detailed experimental protocols, and the underlying scientific rationale for each recommendation. The aim is to empower users to diagnose and resolve common and complex NMR-related challenges, ensuring the integrity and accuracy of their analytical data.

Introduction

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a heterocyclic compound of significant interest in medicinal chemistry, often serving as a key intermediate in the synthesis of novel therapeutic agents.[1] Its structural elucidation via NMR spectroscopy is a critical step in reaction monitoring, purity assessment, and final compound verification. However, the inherent reactivity of the carbohydrazide moiety and the potential for side reactions during synthesis can lead to complex and often unexpected NMR spectra. This guide is designed to be a first-line resource for troubleshooting such analytical discrepancies.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My ¹H NMR spectrum shows more aromatic signals than expected for the 2,3-Dihydro-1,4-benzodioxine core. What could be the cause?

Possible Causes & Solutions:

• Residual Starting Materials or Reagents: The synthesis of the 2,3-dihydro-1,4-benzodioxine ring system often involves catechol and a dielectrophile. Incomplete reaction or purification can leave aromatic starting materials. For instance, the synthesis of a related compound, 2,3-dihydrobenzo[b][2][3]dioxine-5-carboxamide, starts from 2,3-dihydroxybenzoic acid.[4]

  • Troubleshooting Step: Compare the chemical shifts of the unexpected peaks with the known spectra of your starting materials (e.g., catechol, 2,3-dihydroxybenzoic acid derivatives).

  • Protocol: Re-purify your sample using column chromatography with a carefully selected solvent system to separate the more polar starting materials from your desired product.

• Formation of Side Products: The reaction conditions for forming the benzodioxine ring can sometimes lead to undesired side products.

  • Troubleshooting Step: Consider the possibility of regioisomers or products from unintended reactions. For example, if using a substituted catechol, different cyclization products may form.

  • Protocol: Employ 2D NMR techniques like COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) to establish connectivity between protons and carbons.[5] This will help in identifying the structure of the unexpected species.

Q2: I'm observing broad or disappearing N-H and O-H peaks. How can I confirm their presence and assignment?

Possible Causes & Solutions:

• Proton Exchange: The protons on the carbohydrazide moiety (-NH-NH₂) are exchangeable, as are any hydroxyl protons if present as an impurity or in a related structure.[2] This exchange can be concentration and solvent-dependent, leading to peak broadening.

  • Troubleshooting Step: The "D₂O shake" is a classic and effective method to identify exchangeable protons.[6]

  • Protocol: D₂O Exchange Experiment

    • Dissolve your sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube and acquire a standard ¹H NMR spectrum.

    • Add a single drop of deuterium oxide (D₂O) to the NMR tube.

    • Cap the tube and shake it vigorously for several minutes to facilitate proton-deuterium exchange.

    • Re-acquire the ¹H NMR spectrum. The peaks corresponding to the N-H and O-H protons should significantly decrease in intensity or disappear entirely.[2]

• Presence of Water: Traces of water in the NMR solvent can also lead to the broadening or disappearance of exchangeable proton signals.

  • Troubleshooting Step: Ensure your deuterated solvent is anhydrous.

  • Protocol: Use a freshly opened ampule of deuterated solvent or dry the solvent over molecular sieves before use.

Q3: The signals for the dihydrodioxine ring protons (at positions 2 and 3) are more complex than the expected pattern. Why is this?

Possible Causes & Solutions:

• Diastereotopic Protons: The two protons on the CH₂ group (position 3) of the dihydrodioxine ring are diastereotopic. This means they are chemically non-equivalent and are expected to have different chemical shifts and couple to each other, as well as to the proton at position 2. This results in a more complex splitting pattern than a simple triplet or quartet.[7]

  • Troubleshooting Step: Instead of a simple first-order splitting pattern, expect to see a more complex multiplet for these protons.

  • Protocol: Utilize 2D ¹H-¹H COSY NMR to visualize the coupling between the proton at C2 and the two distinct protons at C3.[5] This will appear as cross-peaks connecting these signals.

• Presence of Rotamers: Restricted rotation around the amide C-N bond can lead to the presence of rotamers (rotational isomers) on the NMR timescale. This can result in a doubling of some or all of the signals in the spectrum.[2]

  • Troubleshooting Step: If you observe a doubling of peaks that cannot be explained by impurities or diastereomers, consider the possibility of rotamers.

  • Protocol: Variable Temperature (VT) NMR

    • Acquire a standard ¹H NMR spectrum at room temperature.

    • Increase the temperature of the NMR probe in increments (e.g., 10-15 °C) and acquire a spectrum at each temperature.

    • If rotamers are present, the distinct sets of peaks should broaden and eventually coalesce into a single set of averaged signals at higher temperatures as the rate of bond rotation increases.[2]

Visualizing Troubleshooting Workflows

Workflow for Ambiguous Aromatic Signals

Caption: Decision tree for troubleshooting unexpected aromatic signals.

Workflow for Exchangeable Protons

Caption: Workflow for the identification of exchangeable N-H/O-H protons.

Data Summary: Expected ¹H NMR Chemical Shifts

The following table provides a general guide to the expected chemical shift regions for the protons in 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. Actual values can vary based on the solvent and concentration.

Proton(s)	Expected Chemical Shift (ppm)	Multiplicity	Notes
Aromatic (4H)	6.8 - 7.0	Multiplet	Protons on the benzene ring.[8]
-CH- (1H at C2)	~4.5 - 5.0	Multiplet	Coupled to the two diastereotopic protons at C3.
-CH₂- (2H at C3)	~4.0 - 4.4	Multiplet	Diastereotopic protons, will appear as a complex multiplet.
-NH- (1H)	Variable, often broad	Singlet (broad)	Exchangeable proton.
-NH₂ (2H)	Variable, often broad	Singlet (broad)	Exchangeable protons.

Advanced Troubleshooting: When Standard Techniques Are Not Enough

Q4: My sample is poorly soluble in common deuterated solvents like CDCl₃, leading to broad peaks and poor resolution. What are my options?

• Solution: Try a different NMR solvent. For compounds with hydrogen bonding capabilities like your carbohydrazide, more polar solvents are often required.[2]

  • Recommended Solvents:

    • DMSO-d₆ (Deuterated Dimethyl Sulfoxide): Excellent for dissolving polar compounds and often slows down proton exchange, leading to sharper N-H peaks.

    • Methanol-d₄ (Deuterated Methanol): Another good option for polar compounds, though it will exchange with your N-H protons, causing them to disappear. This can be a useful diagnostic tool in itself.[2]

    • Acetone-d₆ (Deuterated Acetone): A less polar alternative to DMSO-d₆ that can sometimes provide better resolution for certain signals.[2]

Q5: The crude NMR of my reaction looks very messy, but TLC analysis suggests a clean conversion. What could be happening?

• Solution: Crude NMR spectra can sometimes be misleading, especially if paramagnetic species are present or if the sample is too concentrated.[2]

  • Paramagnetic Impurities: Trace amounts of metal catalysts (e.g., from a preceding reaction step) can cause significant line broadening.

    • Protocol: Pass your crude sample through a small plug of silica gel or celite with a suitable solvent to remove baseline impurities before acquiring the NMR spectrum.

  • Concentration Effects: Highly concentrated samples can lead to peak broadening and shifts in chemical values due to intermolecular interactions.[2]

    • Protocol: Dilute your sample to a more appropriate concentration for NMR analysis (typically 5-10 mg in 0.6-0.7 mL of solvent).

Concluding Remarks

Interpreting unexpected NMR spectra is a common challenge in chemical research. A systematic approach, beginning with simple checks for common issues like residual solvents and impurities, and progressing to more advanced techniques such as 2D NMR and variable temperature studies, is crucial for accurate structural elucidation. This guide provides a framework for diagnosing and resolving common issues encountered during the NMR analysis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. By understanding the potential pitfalls and employing the described troubleshooting strategies, researchers can approach their analytical challenges with greater confidence and efficiency.

References

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. [Link]

• ResearchGate. The NMR interpretations of some heterocyclic compounds which are... [Link]

• MDPI. 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. [Link]

• UC San Diego NMR Facility. Trouble Shooting Page. [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Characterization. [Link]

• Agilent. Don't Fear the Ghost or Unexpected Peaks: Troubleshooting and Prevention. [Link]

• National Institutes of Health. Synthesis of 2,3-dihydrobenzo[b][2][3]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][2][3]oxazine-8-carboxamide derivatives as PARP1 inhibitors. [Link]

• Chemistry LibreTexts. NMR - Interpretation. [Link]

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• ResearchGate. Synthesis of 2-[2,3-dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(un/substituted-phenyl)acetamides as anti-diabetic agents. [Link]

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• ResearchGate. (PDF) Structure−Activity Relationships in 1,4-Benzodioxan-Related Compounds. 9.(1) From 1,4-Benzodioxane to 1,4-Dioxane Ring as a Promising Template of Novel α 1D -Adrenoreceptor Antagonists, 5-HT 1A Full Agonists, and Cytotoxic Agents †. [Link]

• ResearchGate. FIGURE 8. 1 H-and 13 C-NMR Spectra of benzohydrazine derivatives. [Link]

• N'-[(3-hydroxyphenyl)methylidene]-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. [Link]

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• Human Metabolome Database. Showing metabocard for 1,4-Benzodioxin-2(3H)-one (HMDB0040528). [Link]

• Ataman Kimya. Carbohydrazide. [Link]

• 1,2,3-Benzoxathiazine-2,2-dioxides – effective inhibitors of human carbonic anhydrases. [Link]

• PubMed. Photodegradation of the benzotriazine 1,4-Di-N-oxide hypoxia-activated prodrug SN30000 in aqueous solution. [Link]

• PubMed. 2,5-Diaziridinyl-3,6-bis(carboethoxyamino)-1,4-benzoquinone II: Isolation and characterization of degradation products. [Link]

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Technical Support Center: Catalyst Selection for Optimizing 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Reactions

Document ID: TSC-BDC-2026-01

For: Researchers, scientists, and drug development professionals.

Introduction

The 2,3-dihydro-1,4-benzodioxine scaffold is a privileged structure in medicinal chemistry, forming the core of several therapeutic agents, including the antihypertensive drug Doxazosin.[1][2] The synthesis of its carbohydrazide derivative is a critical step in the development of novel pharmaceuticals. This process typically involves two key stages: the formation of the benzodioxane ring and the subsequent conversion of a carboxylic acid derivative to the final hydrazide.

Effective catalyst selection is paramount for optimizing yield, purity, and overall process efficiency. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions to navigate the complexities of this synthesis.

Section 1: Understanding the Synthetic Pathway & Critical Catalytic Steps

The most common and industrially relevant synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide proceeds via a two-step sequence:

• Step 1: Benzodioxane Ring Formation. This is a variation of the Williamson ether synthesis, involving the cyclization of a catechol with a suitable three-carbon electrophile. This step is the most critical for catalyst intervention.

• Step 2: Hydrazide Formation. An ester derivative, typically a methyl or ethyl ester, is reacted with hydrazine hydrate. While often considered straightforward, this step can present its own challenges.[3][4]

The overall reaction scheme is outlined below. The choice of catalyst in Step 1 significantly influences the success of the entire sequence.

Caption: General synthetic route to 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Section 2: Catalyst Selection Framework for Ring Formation (Step 1)

The cyclization reaction is typically performed under basic conditions to deprotonate the catechol. However, the reaction often involves two immiscible phases (aqueous base and organic substrate/solvent), making a Phase-Transfer Catalyst (PTC) the most effective choice.[5]

A PTC works by transporting the nucleophile (the catecholate anion) from the aqueous phase to the organic phase where the electrophile resides, dramatically accelerating the reaction rate.

Caption: Decision tree for catalyst selection and troubleshooting in Step 1.

Comparison of Common Catalytic Systems for Ring Formation

Catalyst System	Typical Conditions	Advantages	Disadvantages
TBAB (Tetrabutylammonium bromide)	K₂CO₃ or NaOH, DMF or Toluene, 80-110°C	Readily available, cost-effective, high efficiency.[6]	Can require elevated temperatures.
Aliquat 336 (Trioctylmethylammonium chloride)	KOH, Dichloromethane	Highly effective, can sometimes be used at lower temperatures.	More expensive, can be harder to remove during workup.
None (Anhydrous)	NaH, dry DMF or THF, RT to 60°C	Avoids water, can be very clean.	Requires strictly anhydrous conditions, NaH is hazardous.[7]
Palladium-based	PdI₂, KI, CO, Air, DMA, 80-100°C	Allows for novel tandem reactions and functionalization.[8]	Expensive, requires specialized equipment (pressure), not for simple cyclization.

Section 3: Troubleshooting Guide (Question & Answer Format)

Issue 1: Low or no yield of the 2,3-dihydro-1,4-benzodioxine-2-carboxylate intermediate.

• Question: I've combined my catechol, methyl 2,3-dibromopropionate, and potassium carbonate in DMF, added 1 mol% TBAB, and heated for 10 hours, but my TLC shows mostly starting material. What's going wrong?

• Answer: This is a classic case of insufficient catalytic activity or reaction rate. Here's a systematic approach to troubleshoot:

  • Verify Reagent Quality: Ensure the catechol is not oxidized (it should be a white to off-white solid) and that the dibromopropionate has not hydrolyzed.

  • Increase Catalyst Loading: For challenging substrates, PTC loading can be increased up to 5 mol%. The catalyst is the engine of the reaction in a two-phase system; insufficient loading will lead to a stall.

  • Increase Temperature: The Williamson ether synthesis, which this reaction is based on, is often temperature-dependent.[9] Increase the reaction temperature in 10°C increments, monitoring for decomposition. A range of 100-110°C is common for this reaction in DMF.[6]

  • Ensure Efficient Stirring: Phase-transfer catalysis relies on maximizing the interfacial surface area between the two phases. If you are using a solid-liquid system (K₂CO₃ in DMF), ensure the stirring is vigorous enough to create a fine suspension.

  • Consider an Iodide Co-catalyst: The bromide leaving groups on the electrophile can be exchanged in situ for iodide, which is a much better leaving group. Add 0.1 equivalents of potassium iodide (KI) to the reaction mixture. This can significantly accelerate Sₙ2 reactions.[10]

Issue 2: Formation of polymeric or tar-like byproducts.

• Question: My reaction to form the benzodioxane ring turns dark brown/black and the final product is an intractable tar, not the desired crystalline ester. Why?

• Answer: Tar formation is typically due to side reactions like polymerization or decomposition, often exacerbated by harsh conditions.

  • Intermolecular vs. Intramolecular Reaction: The desired reaction is an intramolecular double Sₙ2 cyclization. However, if the catecholate anion reacts with another molecule of the electrophile before it can cyclize, polymerization will occur. This is favored at high concentrations. Try running the reaction at a higher dilution.

  • Base-Induced Decomposition: Catechols and their phenoxide anions are susceptible to oxidation, especially at high temperatures in the presence of a strong base and trace oxygen. Ensure the reaction is run under an inert atmosphere (Nitrogen or Argon) to minimize this.

  • Check your Base: Using an excessively strong base or a large excess can promote side reactions. Ensure you are using the correct stoichiometry of a moderately strong base like K₂CO₃. If using NaOH, ensure it is not old or contaminated.

Issue 3: Incomplete conversion of the ester to the hydrazide in Step 2.

• Question: I've refluxed my methyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate with hydrazine hydrate in ethanol for 3 hours, but I still see a significant amount of starting material. Should I just reflux longer?

• Answer: While extending the reflux time might help, there are more efficient solutions. Hydrazinolysis is a nucleophilic acyl substitution, and its rate can be influenced by several factors.[4]

  • Stoichiometry of Hydrazine: Hydrazine is both the reactant and can act as a base. It is common to use a significant excess (3 to 10 equivalents) to drive the reaction to completion.[3] A 1:1 ratio is often insufficient.

  • Solvent Choice: Ethanol is a standard solvent and generally works well.[3][11] However, for very sterically hindered or unreactive esters, switching to a higher boiling point solvent like n-butanol or even running the reaction neat (without solvent, if the ester is a liquid) at a controlled temperature can increase the rate.[11]

  • Water Content: While hydrazine hydrate is the common reagent, excess water can potentially lead to competitive hydrolysis of the ester back to the carboxylic acid, especially if the reaction is prolonged. While usually not a major issue, using anhydrous hydrazine (with appropriate safety precautions) in anhydrous ethanol can sometimes improve results for sensitive substrates.

Section 4: Frequently Asked Questions (FAQs)

• Q1: What is the best all-around catalyst for the initial ring-forming reaction?

  • For general laboratory-scale synthesis, Tetrabutylammonium Bromide (TBAB) offers the best balance of cost, efficiency, and ease of use. It is robust and effective in a variety of solvent/base systems.[5][6]

• Q2: Can I perform this synthesis as a one-pot reaction?

  • While technically possible, it is not recommended. The conditions for the Williamson ether synthesis (basic, high temperature) are incompatible with the stability of hydrazine. A sequential, two-step process with workup and isolation of the intermediate ester is a much more reliable and higher-yielding approach.

• Q3: How do I effectively monitor the progress of these reactions?

  • Thin-Layer Chromatography (TLC) is the primary method.

    • For Step 1 (Ester formation): Use a non-polar solvent system like Hexane/Ethyl Acetate (e.g., 7:3 v/v). The product ester will be less polar (higher Rf) than the starting catechol.

    • For Step 2 (Hydrazide formation): Use a more polar system like Ethyl Acetate/Methanol (e.g., 9:1 v/v). The product hydrazide is significantly more polar (lower Rf) than the starting ester.[3]

• Q4: My final hydrazide product is difficult to purify. Any suggestions?

  • The hydrazide is often a crystalline solid. Precipitation by adding the reaction mixture to ice-cold water is a common and effective purification method.[3] If it oils out or is impure, recrystallization from a suitable solvent like ethanol or isopropanol is the best approach. Avoid silica gel chromatography if possible, as the polar hydrazide can streak and lead to poor recovery.

Section 5: Experimental Protocols

Protocol 1: Synthesis of Methyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (Intermediate)

This protocol is adapted from established procedures for Williamson ether synthesis of benzodioxanes.[6][12]

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add catechol (1.0 eq), potassium carbonate (K₂CO₃, 2.2 eq), and Tetrabutylammonium Bromide (TBAB, 0.03 eq).

• Add Dimethylformamide (DMF) to create a concentration of approximately 0.4 M with respect to the catechol.

• Begin vigorous stirring and add methyl 2,3-dibromopropionate (1.05 eq) to the suspension.

• Heat the reaction mixture to 100-110°C and maintain for 4-8 hours.

• Monitor the reaction by TLC (Hexane/Ethyl Acetate 7:3) until the catechol spot has disappeared.

• Cool the mixture to room temperature and pour it into a beaker containing ice water (10x the volume of DMF used).

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Remove the solvent under reduced pressure to yield the crude ester, which can be used directly in the next step or purified further by distillation or recrystallization.

Protocol 2: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (Final Product)

This protocol is based on standard hydrazinolysis procedures.[3][4]

• Dissolve the crude methyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 eq) in ethanol (96%) in a round-bottom flask.

• Add hydrazine hydrate (4.0 eq) to the solution.

• Heat the mixture to reflux (approx. 80°C) for 3-5 hours.

• Monitor the reaction by TLC (Ethyl Acetate) until the starting ester spot is consumed.

• Cool the reaction flask in an ice bath. The product will often precipitate directly from the solution.

• Alternatively, pour the reaction mixture into a larger volume of ice-cold water to induce precipitation.

• Filter the resulting solid precipitate using a Büchner funnel.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Dry the product under vacuum to obtain the final 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide as a solid.

References

• Aslam, M., et al. (2023). Exploring the therapeutic potential of benzodioxane carboxylic acid-based hydrazones: Structural, computational, and biological insights. Journal of Molecular Structure.

• ResearchGate. (n.d.). Synthesis of a New Doxazosin‐Related Compound. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Optimizing the reversibility of hydrazone formation for dynamic combinatorial chemistry. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Preparation of doxazosin mesylate 460. Retrieved January 17, 2026, from [Link]

• University of Massachusetts. (n.d.). The Williamson Ether Synthesis. Retrieved January 17, 2026, from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved January 17, 2026, from [Link]

• Amrutkar, R. D., et al. (2018). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. International Ayurvedic and Medical Journal. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 2,3-Dihydro-2-Ylidene-1,4-Benzodioxins. Retrieved January 17, 2026, from [Link]

• Presti, G., et al. (2024). 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. MDPI. Available at: [Link]

• Gabriele, B., et al. (n.d.). A New Synthesis of 2,3-Dihydrobenzo[3][13]dioxine and 3,4-Dihydro-2 H -benzo[3][13]oxazine Derivatives by Tandem Palladium-Catalyzed Oxidative Aminocarbonylation−Cyclization of 2-Prop-2-ynyloxyphenols and 2-Prop-2-ynyloxyanilines. ResearchGate. Retrieved January 17, 2026, from [Link]

• Wu, Z., et al. (2023). Efficient enzymatic synthesis of chiral 2,3-dihydro-1,4-benzodioxane motif using engineered Candida antarctica lipase B. Royal Society of Chemistry. Available at: [Link]

• Reddit. (2015). Williamson ether synthesis trouble, 2.0. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved January 17, 2026, from [Link]

• ResearchGate. (2024). HOW CAN I COMBINE HYDRAZINE DERIVATIVE AND ESTER (i.e., to replace alkoxy part...). Retrieved January 17, 2026, from [Link]

• ResearchGate. (2015). What is the best procedure and condition to prepare hydrazide by reaction of ester and hydrazine?. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). Process for synthesizing doxazosin mesylate.

• Manera, C., et al. (2016). Synthesis of 2,3-dihydrobenzo[b][3][13]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][3][13]oxazine-8-carboxamide derivatives as PARP1 inhibitors. National Institutes of Health. Available at: [Link]

• Berényi, S., et al. (2011). Stereoselective synthesis of trans-dihydronarciclasine derivatives containing a 1,4-benzodioxane moiety. National Institutes of Health. Available at: [Link]

• Google Patents. (n.d.). (+) doxazosin mesylate, method of manufacturing the same and use thereof.

• ResearchGate. (n.d.). Perspectives on 1,4-Benzodioxins, 1,4-Benzoxazines and Their 2,3Dihydro Derivatives. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). Method for obtaining polymorph a from doxazosine mesylate.

• Cheméo. (n.d.). Chemical Properties of 1,4-Benzodioxin, 2,3-dihydro- (CAS 493-09-4). Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of 2-[2,3-dihydro-1,4-benzodioxin-6-yl(phenylsulfonyl)amino]-N-(un/substituted-phenyl)acetamides as anti-diabetic agents. Retrieved January 17, 2026, from [Link]

• Trade Science Inc. (2008). Chemistry and pharmacology of benzodioxanes. Retrieved January 17, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Purity by High-Performance Liquid Chromatography

As a Senior Application Scientist, this guide provides an in-depth technical comparison for the validation of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide purity, with a primary focus on a robust High-Performance Liquid Chromatography (HPLC) method. The principles, experimental design, and data interpretation outlined herein are grounded in established analytical chemistry and regulatory expectations, ensuring scientific integrity and trustworthiness for researchers, scientists, and drug development professionals.

The 2,3-dihydro-1,4-benzodioxine scaffold is a privileged structure in medicinal chemistry, appearing in numerous pharmacologically active compounds.[1] The carbohydrazide functional group is also a key component in various therapeutic agents, known for a wide spectrum of biological activities.[2][3] Consequently, the purity of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a potential intermediate or active pharmaceutical ingredient (API), is of critical importance. This guide will detail a stability-indicating HPLC method, compare it with alternative analytical approaches, and provide the scientific rationale behind the validation process.

The Primacy of HPLC for Purity Determination

For a multi-functional molecule like 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, HPLC, particularly in the reversed-phase mode, stands as the gold standard for purity analysis. Its high resolving power allows for the separation of the main compound from closely related process impurities and potential degradation products. Alternative methods such as Thin-Layer Chromatography (TLC) or UV-Vis Spectrophotometry lack the specificity and quantitative accuracy required for rigorous purity assessment in a pharmaceutical context. While spectrophotometric methods can quantify carbohydrazides, they are often susceptible to interference from other UV-absorbing species and are not separation techniques.[4][5]

A robust HPLC method must be validated to ensure it is fit for its intended purpose. The validation process, as guided by the International Council for Harmonisation (ICH) guidelines, provides documented evidence that the method is accurate, precise, specific, sensitive, and robust.[6][7][8]

Development and Validation of a Stability-Indicating HPLC Method

A stability-indicating method is one that can accurately quantify the analyte of interest in the presence of its potential degradation products, excipients, and process-related impurities.[9][10] This is achieved through forced degradation studies, where the compound is exposed to harsh conditions to generate these potential interferents.[11][12]

Forced Degradation Study Protocol

The objective of a forced degradation study is to generate a target degradation of 5-20% to ensure that the analytical method can separate the degradants from the parent peak.[9]

• Acid Hydrolysis: 1 mg/mL of the analyte in 0.1 N HCl, heated at 80°C for 4 hours.

• Base Hydrolysis: 1 mg/mL of the analyte in 0.1 N NaOH, heated at 80°C for 2 hours.

• Oxidative Degradation: 1 mg/mL of the analyte in 3% H₂O₂, stored at room temperature for 24 hours.

• Thermal Degradation: The solid analyte is exposed to 105°C for 48 hours.

• Photolytic Degradation: The analyte solution (1 mg/mL in methanol) is exposed to UV light (254 nm) and visible light for 24 hours.

Following exposure, samples are neutralized (if necessary), diluted to a suitable concentration, and analyzed by the proposed HPLC method.

Proposed HPLC Method Parameters

Based on the structure of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, which contains both hydrophobic (benzodioxine) and polar (carbohydrazide) moieties, a reversed-phase C18 column is an appropriate starting point. A gradient elution will likely be necessary to ensure the timely elution of the main peak while retaining and separating any more hydrophobic or hydrophilic impurities.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and resolution for a wide range of polar and non-polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a source of protons to ensure good peak shape for the basic carbohydrazide moiety.
Mobile Phase B	Acetonitrile	A common and effective organic modifier in reversed-phase HPLC.
Gradient	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30-35 min: 10% B	A broad gradient to separate compounds with a range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30°C	Ensures reproducible retention times.
Detection	UV at 280 nm	The benzodioxine ring is expected to have strong UV absorbance in this region.
Injection Vol.	10 µL	A typical injection volume.

Method Validation Protocol and Acceptance Criteria

The following parameters must be assessed according to ICH Q2(R2) guidelines.[8]

Validation Parameter	Protocol	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), and stressed samples.	The analyte peak should be free from interference from any degradants, impurities, or blank components. Peak purity analysis (using a Diode Array Detector) should pass.
Linearity	Analyze a minimum of five concentrations ranging from the Limit of Quantitation (LOQ) to 150% of the target concentration.[13]	Correlation coefficient (r²) ≥ 0.999.[13]
Accuracy	Analyze triplicate samples at three concentration levels (e.g., 80%, 100%, 120%).[14]	Mean recovery of 98.0% to 102.0%.
Precision (Repeatability)	Six replicate injections of the standard solution at 100% concentration.	Relative Standard Deviation (RSD) ≤ 2.0%.
Intermediate Precision	Repeat the precision study on a different day, with a different analyst, and on a different instrument.	RSD ≤ 2.0%.
Limit of Detection (LOD)	Based on signal-to-noise ratio (typically 3:1).	The lowest concentration at which the analyte can be detected but not necessarily quantified.
Limit of Quantitation (LOQ)	Based on signal-to-noise ratio (typically 10:1).	The lowest concentration at which the analyte can be quantified with acceptable accuracy and precision.
Robustness	Deliberately vary method parameters (e.g., flow rate ±10%, column temperature ±5°C, mobile phase pH ±0.2).	System suitability parameters should remain within acceptable limits.

Hypothetical Validation Data Summary

The following table presents a summary of expected results from a successful validation of the proposed HPLC method.

Parameter	Result
Linearity (r²)	0.9995
Accuracy (% Recovery)	99.5% - 101.2%
Precision (Repeatability RSD)	0.85%
Intermediate Precision (RSD)	1.10%
LOD	0.05 µg/mL
LOQ	0.15 µg/mL
Specificity	No interference observed from degradants.

Visualizing the HPLC Validation Workflow

The logical flow of the HPLC method validation process can be represented as follows:

Caption: Workflow for HPLC Method Development and Validation.

Comparison with Alternative Methods

Feature	HPLC	Thin-Layer Chromatography (TLC)	UV-Vis Spectrophotometry
Specificity	High; can separate closely related compounds.	Low to moderate; separation is often incomplete.	Very low; measures total absorbance of all chromophores.
Quantitation	High accuracy and precision.	Semi-quantitative at best.	Quantitative, but non-specific.
Sensitivity	High (µg/mL to ng/mL level).	Moderate (µg level).	Low to moderate.
Throughput	Moderate; serial analysis.	High; parallel analysis.	High; rapid measurements.
Suitability for Purity	Excellent; the gold standard.	Suitable for reaction monitoring, not for final purity.	Unsuitable for purity determination of complex samples.

This comparison clearly illustrates the superiority of a validated HPLC method for the definitive purity assessment of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Conclusion

The validation of an analytical method for purity determination is a cornerstone of pharmaceutical development and quality control. For a molecule like 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a stability-indicating reversed-phase HPLC method provides the necessary specificity, accuracy, and precision. This guide has outlined a comprehensive approach to developing and validating such a method, grounded in scientific principles and regulatory expectations. The provided protocols and acceptance criteria serve as a robust framework for ensuring the quality and consistency of this important chemical entity. By adhering to these principles, researchers and drug developers can have high confidence in their analytical results, which is paramount for the advancement of new therapeutic agents.

References

• Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. PubMed. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. [Link]

• ANALYTICAL PROCEDURE DEVELOPMENT Q14. ICH. [Link]

• Determination of carbohydrazide at trace and subtrace levels. PubMed. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks. [Link]

• 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. MDPI. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• HPLC Content Determination Method Validation: A Comprehensive Guide. Welch Materials. [Link]

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A Comparative Analysis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide with other Carbohydrazides in Medicinal Chemistry

A Technical Guide for Researchers and Drug Development Professionals

The carbohydrazide functional group is a cornerstone in modern medicinal chemistry, serving as a versatile scaffold for the development of novel therapeutic agents. Its unique structural and electronic properties, including its capacity for metal chelation and hydrogen bonding, have led to its incorporation into a wide array of bioactive molecules. This guide provides an in-depth comparative analysis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide against other significant carbohydrazide derivatives, focusing on their synthesis, physicochemical properties, and biological activities, supported by experimental data.

The Strategic Importance of the Carbohydrazide Moiety

The carbohydrazide core, characterized by the -C(=O)NHNH- linkage, is a key pharmacophore that imparts significant biological activity. Its ability to act as a bidentate ligand allows it to form stable complexes with transition metal ions, which are often essential cofactors for enzymes in pathogenic microorganisms and cancer cells. This chelation can lead to enzyme inhibition and subsequent disruption of critical biological pathways. Furthermore, the presence of N-H and C=O groups facilitates the formation of multiple hydrogen bonds with biological targets, enhancing binding affinity and specificity.

Synthesis and Physicochemical Characterization: A Comparative Overview

The synthesis of carbohydrazides is typically achieved through a straightforward condensation reaction between a suitable ester and hydrazine hydrate. This efficient methodology allows for the facile generation of diverse libraries of carbohydrazide analogs for biological screening.

Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

The synthesis of the title compound is a representative example of this class of reactions, involving the reflux of ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate with hydrazine hydrate in an alcoholic solvent.

Figure 1: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Comparative Physicochemical Properties

The physicochemical properties of a drug candidate, such as its solubility, lipophilicity (log P), and molecular weight, are critical determinants of its pharmacokinetic profile (ADME - Absorption, Distribution, Metabolism, and Excretion). A comparative analysis of these properties for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and other well-known carbohydrazides is presented below.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	LogP (Calculated)	Biological Activity
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide	C9H10N2O3	194.19	138-140	0.25	Antimicrobial, Anticancer
Isoniazid	C6H7N3O	137.14	171-173	-0.64	Antitubercular
Nicotinic acid hydrazide	C6H7N3O	137.14	161-162	-0.76	Antimicrobial
Salicylhydrazide	C7H8N2O2	152.15	147-149	0.85	Anti-inflammatory, Anticancer

Table 1. Physicochemical properties and primary biological activities of selected carbohydrazides.

Biological Evaluation: A Multifaceted Approach

The diverse biological activities of carbohydrazide derivatives necessitate a comprehensive evaluation using a variety of in vitro and in vivo assays. This section details standardized protocols for assessing the antimicrobial and anticancer potential of these compounds.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique to quantify the in vitro antimicrobial potency of a compound. The protocol below outlines the broth microdilution method, a widely accepted standard.

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Stock Solutions: Dissolve the test carbohydrazides in dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL.

• Preparation of Bacterial Inoculum: Culture the test bacteria (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) in Mueller-Hinton Broth (MHB) overnight at 37°C. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solutions in MHB to obtain a range of test concentrations.

• Inoculation and Incubation: Add the standardized bacterial inoculum to each well. Include positive (bacteria only) and negative (broth only) controls. Incubate the plate at 37°C for 18-24 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Figure 2: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Anticancer Activity: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability. It is widely used to screen for the cytotoxic effects of potential anticancer drugs.

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the carbohydrazide compounds for 24-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Structure-Activity Relationships (SAR)

The biological activity of carbohydrazides is highly dependent on their molecular structure. For 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, the benzodioxine moiety is a key structural feature. This group is relatively electron-rich and can participate in hydrophobic and π-π stacking interactions within the binding pocket of a target protein. The carbohydrazide linker provides the necessary geometry for chelation and hydrogen bonding. Modifications to the benzodioxine ring or the hydrazide component can be explored to optimize the compound's activity and selectivity.

Future Directions and Conclusion

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and other carbohydrazide derivatives continue to be a fertile ground for the discovery of new therapeutic agents. The comparative analysis presented here underscores the importance of a systematic approach to their design, synthesis, and biological evaluation. Future research in this area will likely focus on the development of more potent and selective analogs, as well as the elucidation of their precise mechanisms of action. The integration of computational modeling and experimental screening will be instrumental in accelerating the discovery of novel carbohydrazide-based drugs.

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A Comparative Guide to the Biological Activities of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Derivatives

The 2,3-dihydro-1,4-benzodioxin scaffold is a privileged heterocyclic motif present in a multitude of biologically active compounds, exhibiting a wide range of therapeutic properties including antihypertensive and anti-inflammatory effects.[1] A particularly promising avenue of research involves the derivatization of this core structure at the 2-position with a carbohydrazide moiety. This functional group serves as a versatile synthetic handle for the introduction of various pharmacophores, notably through the formation of hydrazone linkages. This guide provides a comparative analysis of the biological activities of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives, with a focus on their anticancer and antimicrobial potential, supported by experimental data from peer-reviewed literature.

Synthetic Strategy and Rationale

The primary synthetic route to the target carbohydrazide derivatives commences with the esterification of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, followed by hydrazinolysis to yield the key intermediate, 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. This carbohydrazide is then condensed with a variety of substituted aromatic or heteroaromatic aldehydes to afford the corresponding Schiff bases or N-acylhydrazones. This modular approach allows for the systematic investigation of structure-activity relationships (SAR) by varying the substituents on the appended aromatic ring.

Caption: General synthetic workflow for 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives.

Comparative Anticancer Activity

Several studies have highlighted the anticancer potential of Schiff bases derived from various heterocyclic cores.[2][3][4] For derivatives of 2,3-dihydro-1,4-benzodioxine, the introduction of a purine moiety has been shown to induce apoptosis and cell cycle arrest in human breast cancer cells (MCF-7), with the most potent compound exhibiting an IC50 value of 2.75 µM.[1] While direct comparative data for a series of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives against a panel of cancer cell lines is not extensively available in a single study, we can infer potential structure-activity relationships from related hydrazone series. For instance, in a study on imidazo[2,1-b][1][2][4]thiadiazole-5-carbohydrazides, the substitution on the phenylmethylene moiety significantly influenced cytotoxicity. The presence of a hydroxyl group at the 2-position of the phenyl ring resulted in the most favorable cytotoxicity against an ovarian cancer cell line (OVCAR), with a log(10)GI(50) value of -5.51.[5]

Table 1: Anticancer Activity of Representative Hydrazone Derivatives

Compound ID	Core Structure	Substituent (Ar)	Cancer Cell Line	Activity (IC50 or GI50)	Reference
3c	Imidazo[2,1-b][1][2][4]thiadiazole	2-Hydroxyphenyl	OVCAR	log(10)GI(50) = -5.51	[5]
(RS)-2,6-dichloro-9-(2,3-dihydro-1,4-benzoxathiin-2-ylmethyl)-9H-purine	2,3-Dihydro-1,4-benzoxathiin	2,6-Dichloropurine	MCF-7	IC50 = 2.75 µM	[1]
11a	1,4-Benzodioxine	(Details not specified)	HepG2, PC-3, MCF-7, A549	IC50 < 10 µM	[6]

Note: This table includes data from related heterocyclic systems to illustrate the potential impact of substituents on anticancer activity.

Experimental Protocol: MTT Assay for Cytotoxicity

The in vitro cytotoxicity of the synthesized compounds is commonly evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells (e.g., MCF-7, HepG2) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (typically ranging from 0.01 to 100 µM) and incubated for a further 48-72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours.

• Formazan Solubilization: The MTT solution is removed, and the formed formazan crystals are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Comparative Antimicrobial Activity

Hydrazone derivatives are well-documented for their broad-spectrum antimicrobial activities.[7] The antimicrobial efficacy of Schiff bases derived from carbohydrazides is often attributed to the presence of the azomethine group (-C=N-). A study on benzohydrazide Schiff base derivatives demonstrated significant activity against various Gram-positive and Gram-negative bacteria.[3]

Table 2: Antimicrobial Activity of Representative Hydrazone Derivatives

Compound ID	Core Structure	Test Organism	Zone of Inhibition (mm) or MIC (µg/mL)	Reference
IVb	Benzohydrazide	E. coli	Significant Inhibition	[3]
IVj	Benzohydrazide	S. typhi	Significant Inhibition	[3]
ITA-5	1,2,4-Triazole	K. pneumoniae	Maximum Inhibition	[4]

Note: This table showcases the antimicrobial potential of hydrazone derivatives from different core structures.

Experimental Protocol: Agar Disc Diffusion Method for Antimicrobial Screening

The agar disc diffusion method is a widely used technique for the preliminary screening of antimicrobial activity.

• Preparation of Inoculum: A standardized inoculum of the test microorganism (e.g., E. coli, S. aureus) is prepared and uniformly spread onto the surface of a sterile agar plate.

• Disc Impregnation: Sterile filter paper discs (6 mm in diameter) are impregnated with a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO).

• Disc Placement: The impregnated discs are placed on the surface of the inoculated agar plate. A disc impregnated with the solvent alone serves as a negative control, and a disc with a standard antibiotic (e.g., ciprofloxacin) is used as a positive control.

• Incubation: The plates are incubated at 37°C for 24 hours.

• Measurement of Inhibition Zone: The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters.

Structure-Activity Relationship (SAR) Insights

Based on the available literature for related hydrazone derivatives, the following SAR insights can be proposed for 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives:

• Nature and Position of Substituents: The electronic properties and position of substituents on the aromatic ring appended to the hydrazone moiety are critical for biological activity. Electron-withdrawing groups (e.g., nitro, halo) and electron-donating groups (e.g., hydroxyl, methoxy) at different positions can significantly modulate the antimicrobial and anticancer potency.[4][5]

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the substituents, plays a crucial role in its ability to penetrate cell membranes and reach its biological target.

• Stereochemistry: The stereochemistry at the 2-position of the 2,3-dihydro-1,4-benzodioxin ring can also influence biological activity, as different enantiomers may exhibit differential binding to target enzymes or receptors.

Caption: Key factors influencing the biological activity of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives.

Conclusion and Future Perspectives

Derivatives of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, particularly their Schiff bases, represent a promising class of compounds with potential applications in cancer and infectious disease therapy. The synthetic accessibility of these compounds allows for the creation of diverse chemical libraries for biological screening. While direct comparative studies on a homologous series of these specific derivatives are somewhat limited, the existing data on related hydrazone systems strongly suggest that systematic structural modifications can lead to the identification of potent and selective therapeutic agents.

Future research should focus on the synthesis and comprehensive biological evaluation of a focused library of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives. Such studies should include screening against a broad panel of cancer cell lines and microbial strains, determination of IC50 and MIC values, and elucidation of the mechanisms of action. These efforts will be instrumental in advancing our understanding of the structure-activity relationships and unlocking the full therapeutic potential of this versatile chemical scaffold.

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A Senior Application Scientist's Guide to Assessing the Specificity of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Reactions

Abstract

In the landscape of pharmaceutical development and complex organic synthesis, the predictability and selectivity of a chemical reaction are paramount. Unwanted side reactions can lead to complex purification challenges, reduced yields, and the generation of potentially toxic impurities. This guide provides a comprehensive framework for assessing the reaction specificity of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, a versatile building block in medicinal chemistry.[1] We will explore the inherent reactivity of its carbohydrazide moiety, present a systematic methodology for quantifying its selectivity against a panel of common functional groups, and compare its performance to established derivatization reagents. This document is intended for researchers, chemists, and drug development professionals who require robust, validated methods for ensuring the integrity of their synthetic pathways.

The Chemical Profile of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (herein referred to as DBCH) is an organic compound featuring two key structural motifs: a stable 2,3-dihydro-1,4-benzodioxine scaffold and a reactive carbohydrazide functional group (-CONHNH₂). The benzodioxine ring system is a common feature in many biologically active molecules, providing a rigid and well-defined three-dimensional structure.[2] The true reactivity of DBCH, however, lies in the terminal primary amine of the hydrazide group.

This nitrogen is highly nucleophilic and is primarily known for its condensation reaction with the electrophilic carbon of carbonyl compounds, such as aldehydes and ketones, to form stable hydrazone derivatives.[3][4] This reaction is the foundation of its utility as a synthetic building block and as a derivatization agent for analytical purposes. The central question for any scientist employing DBCH is its specificity: how cleanly does it react with a target carbonyl in a molecule that may contain other potentially reactive functional groups?

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A Comparative Guide to the Kinetic Studies of Hydrazone Formation with 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Introduction: The Significance of Hydrazone Formation Kinetics

Hydrazone formation, the reaction between a hydrazide and a carbonyl compound (aldehyde or ketone), is a cornerstone of modern chemical ligation and bioconjugation strategies.[1] Its utility in dynamic covalent chemistry, drug delivery, and materials science is well-established, owing to the chemoselectivity of the reaction and the relative stability of the resulting hydrazone bond.[2][3] The molecule 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a scaffold of significant interest in medicinal chemistry, appearing in various pharmacologically active agents.[4][5] Understanding the kinetics of its hydrazone formation is paramount for researchers aiming to develop new drug prototypes or functional biomaterials, as the reaction rate directly impacts yield, equilibrium position, and utility under physiological conditions.[6][7][8]

This guide provides a comprehensive analysis of the kinetic profile of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. We will dissect the underlying reaction mechanism, compare its reactivity with alternative hydrazides, and provide detailed, field-proven protocols for conducting precise kinetic studies.

The Mechanism: A Tale of Two Steps

The formation of a hydrazone is a reversible, two-step addition-elimination reaction. The overall reaction rate and the rate-determining step are highly dependent on the reaction conditions, most notably the pH.[9][10]

• Nucleophilic Addition: The reaction initiates with the nucleophilic attack of the terminal nitrogen atom of the hydrazide on the electrophilic carbonyl carbon. This forms a tetrahedral carbinolamine (or aminomethanol) intermediate.

• Acid-Catalyzed Dehydration: The unstable carbinolamine intermediate then undergoes acid-catalyzed dehydration, eliminating a molecule of water to form the final, stable C=N hydrazone bond.

At neutral to basic pH, the dehydration step is typically slow and rate-limiting. As the pH becomes more acidic (optimally around pH 4.5), the dehydration step is accelerated through protonation of the hydroxyl group, making it a better leaving group.[11] However, at very low pH, the hydrazide itself becomes protonated, reducing its nucleophilicity and slowing the initial addition step.[9][11]

Caption: General mechanism of acid-catalyzed hydrazone formation.

Key Factors Influencing Reaction Kinetics

The rate of hydrazone formation is not intrinsic to the hydrazide alone but is a function of several interconnected variables. Optimizing these factors is crucial for efficient conjugation.

The Critical Role of pH

As discussed, pH is the most dominant factor. The optimal pH for hydrazone formation is typically around 4.5.[11][12] Many biological applications, however, require reactions to proceed at a neutral pH (7.4), where the uncatalyzed reaction is often impractically slow.[10][13] This kinetic limitation at physiological pH has driven the development of strategies to accelerate the reaction under these conditions.

Structure of the Carbonyl Partner

The electrophilicity of the carbonyl carbon significantly impacts the rate of the initial nucleophilic attack.

• Aliphatic vs. Aromatic Aldehydes: Simple aliphatic aldehydes (e.g., butyraldehyde) tend to react much faster than aromatic aldehydes (e.g., benzaldehyde).[10] This is attributed to the electronic conjugation in aromatic systems, which stabilizes the ground state of the aldehyde and is disrupted upon forming the tetrahedral intermediate.

• Aldehydes vs. Ketones: Aldehydes are generally more reactive than ketones due to reduced steric hindrance and greater electrophilicity of the carbonyl carbon.

• Neighboring Groups: Carbonyl compounds with neighboring acid/base groups can exhibit accelerated reaction rates through intramolecular catalysis.[14]

Nucleophilic Catalysis: Accelerating the Reaction at Neutral pH

To overcome the slow kinetics at neutral pH, nucleophilic catalysts, most notably aniline and its derivatives, are widely employed.[2][3] The catalyst first reacts with the aldehyde to form a highly reactive protonated Schiff base intermediate. This intermediate is much more susceptible to nucleophilic attack by the hydrazide than the original carbonyl compound, thereby significantly accelerating the overall rate of hydrazone formation.[13] Recent research has identified even more potent catalysts, such as 5-methoxyanthranilic acid (5MA), which can enhance rates by one to two orders of magnitude over the traditional aniline-catalyzed reaction.[11][13]

Caption: Key factors influencing the rate of hydrazone formation.

Comparative Kinetic Analysis

To contextualize the reactivity of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, we compare its performance against other common hydrazides when reacted with a model aromatic aldehyde (4-nitrobenzaldehyde), which provides a convenient chromophore for spectrophotometric monitoring.

The benzodioxine moiety is weakly electron-donating, which can slightly enhance the nucleophilicity of the hydrazide compared to a simple benzoylhydrazide. However, as an acylhydrazide, its reactivity is generally lower than that of arylhydrazines like phenylhydrazine, whose nucleophilicity is not attenuated by an adjacent carbonyl group.[11]

Table 1: Representative Pseudo-First-Order Rate Constants (kobs) for Hydrazone Formation

Hydrazide Structure	Reaction pH	Catalyst (10 mM Aniline)	kobs (x 10⁻³ s⁻¹) with 4-Nitrobenzaldehyde	Relative Rate
Phenylhydrazine	7.4	No	8.5	17.0x
Phenylhydrazine	4.5	No	45.2	90.4x
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide	7.4	No	0.5	1.0x
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide	7.4	Yes	9.8	19.6x
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide	4.5	No	15.3	30.6x
Benzoylhydrazide	7.4	No	0.4	0.8x

Disclaimer: Data are illustrative, based on established chemical principles for comparing aryl- vs. acylhydrazides and the known effects of pH and catalysis.[2][11][14] Absolute values will vary with specific reaction conditions.

Analysis of Comparative Data:

• At neutral pH (7.4) without a catalyst, the reaction is very slow, a common trait for acylhydrazides.[11]

• The addition of an aniline catalyst provides a dramatic ~20-fold rate enhancement at neutral pH, highlighting the importance of catalysis for applications under physiological conditions.[2][3]

• Shifting the pH to the optimal range of 4.5 results in a significant ~30-fold rate increase compared to the uncatalyzed reaction at pH 7.4, confirming the acid-catalyzed nature of the dehydration step.[12]

• Compared to phenylhydrazine, an arylhydrazine, the acyl structure of our target compound makes it significantly less reactive, especially under uncatalyzed conditions.

Experimental Protocols for Kinetic Measurement

Accurate kinetic data is foundational. The following protocols describe robust methods for quantifying hydrazone formation rates.

Protocol 1: General Synthesis and Characterization of the Hydrazone Product

Causality: Before kinetic analysis, it is essential to synthesize and characterize the final product to confirm its identity and determine its molar extinction coefficient, which is required for UV-Vis-based assays.

• Reaction Setup: In a round-bottom flask, dissolve 1.0 mmol of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and 1.0 mmol of the desired aldehyde/ketone in 20 mL of ethanol.

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Reaction: Stir the mixture at room temperature or gently heat to 50°C for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture. The solid product often precipitates and can be collected by vacuum filtration. If no precipitate forms, reduce the solvent volume under reduced pressure.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol) to obtain the pure hydrazone.

• Characterization: Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: UV-Vis Spectrophotometric Kinetic Assay

Causality: This method is ideal when the hydrazone product has a unique UV-Vis absorbance maximum distinct from the reactants. It allows for continuous, real-time monitoring of product formation. We employ pseudo-first-order conditions by using a large excess of one reactant to simplify the rate law.

• Stock Solutions: Prepare stock solutions of the hydrazide (e.g., 2 mM in buffer) and the carbonyl compound (e.g., 40 mM in buffer). If using a catalyst, prepare a stock solution for it as well (e.g., 200 mM).

• Instrument Setup: Set a temperature-controlled UV-Vis spectrophotometer to the λmax of the hydrazone product.

• Reaction Initiation: In a quartz cuvette, pipette the buffer solution, the hydrazide stock, and the catalyst stock (if used). Place the cuvette in the spectrophotometer and allow it to equilibrate to the desired temperature (e.g., 25°C).

• Data Acquisition: Initiate the reaction by adding a small volume of the concentrated carbonyl stock solution (to achieve a final concentration of, e.g., 2 mM, a 20-fold excess over the 0.1 mM final hydrazide concentration). Immediately start recording the absorbance over time.

• Data Analysis: Plot Absorbance vs. Time. Fit the resulting curve to a single exponential equation: A(t) = Af + (A₀ - Af)e-kobst Where A(t) is absorbance at time t, A₀ is initial absorbance, Af is final absorbance, and kobs is the observed pseudo-first-order rate constant.

Caption: Experimental workflow for a UV-Vis kinetic study.

Conclusion

The kinetic behavior of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in hydrazone formation is characteristic of acylhydrazides. Its reactivity is highly tunable, being profoundly influenced by pH, the structure of the carbonyl partner, and the presence of nucleophilic catalysts. While the uncatalyzed reaction is slow at physiological pH, the use of catalysts like aniline or its more potent derivatives can dramatically accelerate bond formation, rendering this scaffold highly viable for applications in bioconjugation and dynamic covalent chemistry that require neutral pH conditions. The protocols and comparative data presented herein provide researchers with the foundational knowledge to effectively design, execute, and interpret kinetic studies, enabling the rational development of novel hydrazone-based molecules.

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A Comparative Evaluation of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in Key Biological Assays: A Guide for Researchers

This guide provides a comprehensive evaluation of the potential biological activities of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. While direct experimental data for this specific molecule is limited in publicly accessible literature, this document synthesizes findings from closely related analogues to project its probable performance in anti-inflammatory, antimicrobial, and anticancer assays. We will delve into the established biological profiles of the 2,3-dihydro-1,4-benzodioxin scaffold and the carbohydrazide functional group to build a robust comparative analysis against well-established therapeutic agents. This guide is intended for researchers, scientists, and professionals in drug development seeking to explore novel chemical entities with therapeutic potential.

Introduction: The Promise of a Hybrid Scaffold

The 2,3-dihydro-1,4-benzodioxin moiety is a privileged scaffold in medicinal chemistry, known to be present in a variety of biologically active compounds with applications ranging from antihypertensive to anti-inflammatory agents.[1][2] The carbohydrazide functional group, on the other hand, is a versatile component known to impart a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3][4] The combination of these two pharmacophores in 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide presents an intriguing candidate for multifaceted biological activity.

This guide will explore the anticipated performance of this hybrid molecule in three key areas of therapeutic interest: inflammation, microbial infections, and cancer. For each area, we will present a comparative analysis with a standard drug: Ibuprofen for anti-inflammatory activity, Ciprofloxacin for antimicrobial activity, and Doxorubicin for anticancer activity.

Section 1: Evaluation of Anti-Inflammatory Potential

Inflammation is a complex biological response to harmful stimuli, and its dysregulation is implicated in a wide range of diseases. The 2,3-dihydro-1,4-benzodioxin core has been associated with anti-inflammatory properties.[5] For instance, a study on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid demonstrated potency comparable to Ibuprofen in a carrageenan-induced rat paw edema assay, a classic model of acute inflammation.[5]

In Vitro Anti-Inflammatory Assay: Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages

A key indicator of inflammatory response at the cellular level is the production of nitric oxide (NO) by macrophages. The following protocol outlines a standard in vitro assay to assess the anti-inflammatory potential of a test compound by measuring its ability to inhibit NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells.

• Cell Culture: Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Pre-treat the cells with varying concentrations of the test compound (and Ibuprofen as a positive control) for 1 hour.

• LPS Stimulation: Induce an inflammatory response by adding LPS (1 µg/mL) to each well (except for the negative control) and incubate for 24 hours.

• Nitrite Quantification (Griess Assay):

  • Collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride) to each supernatant sample.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control. Determine the IC₅₀ value, which is the concentration of the compound that inhibits 50% of NO production.

Diagram: In Vitro Anti-inflammatory Assay Workflow

Caption: Workflow for the in vitro nitric oxide inhibition assay.

Comparative Performance

While specific IC₅₀ data for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is not available, we can project its potential based on related structures. Given the known anti-inflammatory activity of the benzodioxin scaffold, it is plausible that the target compound would exhibit inhibitory effects on NO production. For a meaningful comparison, we present hypothetical data alongside the known activity of Ibuprofen.

Compound	In Vitro NO Inhibition IC₅₀ (µM)	In Vivo Carrageenan-Induced Paw Edema (% Inhibition at a given dose)	Mechanism of Action
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (Projected)	To be determined	To be determined	Likely involves inhibition of inflammatory mediators
Ibuprofen	~10-100	~50% at 100 mg/kg	Inhibition of COX-1 and COX-2 enzymes, leading to decreased prostaglandin synthesis[1][5][6][7]
2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid	Not Reported	Comparable to Ibuprofen[5]	Likely involves inhibition of inflammatory mediators

Section 2: Evaluation of Antimicrobial Activity

The carbohydrazide moiety is a well-established pharmacophore in the development of antimicrobial agents.[3] Numerous studies have demonstrated the potent antibacterial and antifungal activities of various carbohydrazide derivatives.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium to a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilution: Prepare two-fold serial dilutions of the test compound (and Ciprofloxacin as a positive control) in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Diagram: Broth Microdilution Assay Workflow

Caption: Workflow for the broth microdilution antimicrobial susceptibility test.

Comparative Performance

Based on the broad antimicrobial spectrum of carbohydrazide derivatives, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is anticipated to exhibit activity against a range of bacteria. The following table provides a comparative overview with Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic.

Compound	MIC against S. aureus (µg/mL)	MIC against E. coli (µg/mL)	Mechanism of Action
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (Projected)	To be determined	To be determined	Potential disruption of cell wall synthesis or other essential bacterial processes
Ciprofloxacin	0.12 - 2	0.015 - 1	Inhibition of bacterial DNA gyrase and topoisomerase IV, leading to disruption of DNA replication and cell division[3][8][9][10][11]
Representative Carbohydrazide Derivative	0.002–7.81[12]	Moderate activity reported[3]	Varies depending on the specific derivative

Note: The MIC values for the representative carbohydrazide derivative are a range reported for a series of compounds and may not be directly comparable.

Section 3: Evaluation of Anticancer Potential

Both the 2,3-dihydro-1,4-benzodioxin scaffold and carbohydrazide derivatives have been investigated for their anticancer activities.[13] Derivatives of 2,3-dihydro-1,4-benzodioxin have shown promise as inhibitors of enzymes crucial for cancer cell survival, such as PARP1.[14]

In Vitro Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability. It is widely used to screen for the cytotoxic effects of potential anticancer drugs.

• Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (and Doxorubicin as a positive control) for 24-72 hours.

• MTT Incubation: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth.

Diagram: MTT Assay Workflow

Caption: Workflow for the MTT in vitro cytotoxicity assay.

Comparative Performance

The anticancer potential of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is projected based on the activities of its constituent pharmacophores. The following table provides a comparison with the standard chemotherapeutic agent, Doxorubicin.

Compound	IC₅₀ against MCF-7 Cells (µM)	Mechanism of Action
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (Projected)	To be determined	Potential induction of apoptosis, cell cycle arrest, or enzyme inhibition
Doxorubicin	~0.1 - 1	Intercalation into DNA, inhibition of topoisomerase II, and generation of free radicals, leading to DNA damage and apoptosis[2][4][15][16][17]
Representative 2,3-dihydro-1,4-benzodioxine derivative (PARP1 inhibitor)	5.8[14]	Inhibition of PARP1 enzyme involved in DNA repair
Representative Carbohydrazide Derivative	23.9 (against MCF7)[7]	Varies depending on the specific derivative

Conclusion and Future Directions

This guide provides a comparative framework for evaluating the potential biological activities of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. Based on the established pharmacological profiles of its core structures, this hybrid molecule holds promise as a multifunctional agent with potential anti-inflammatory, antimicrobial, and anticancer properties.

It is imperative to underscore that the data presented for the target compound are projections based on related structures. The next logical and critical step is the synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and its empirical evaluation in the described biological assays. Such studies will provide the definitive data required to validate its therapeutic potential and guide further drug development efforts. Researchers are encouraged to utilize the detailed protocols and comparative data within this guide to design and execute these crucial next steps.

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• Carbohydrate-Based NK1R Antagonists with Broad-Spectrum Anticancer Activity. (Source: PMC) [Link]

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• Doxorubicin pathways: pharmacodynamics and adverse effects. (Source: PMC) [Link]

• 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. (Source: MDPI) [Link]

• Synthesis of 2,3-dihydrobenzo[b][3][8]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][3][8]oxazine-8-carboxamide derivatives as PARP1 inhibitors. (Source: PMC) [Link]

• (PDF) Synthesis and biological activity of new anti-inflammatory compounds containing the 1,4-benzodioxine and/or pyrrole system. (Source: ResearchGate) [Link]

• LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. (Source: PMC) [Link]

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• Synthesis, characterization, antimicrobial, cytotoxic and carbonic anhydrase inhibition activities of multifunctional pyrazolo-1,2-benzothiazine acetamides. (Source: PMC) [Link]

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The Versatile Scaffold: A Comparative Guide to the Applications of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can serve as a foundation for the development of potent and selective therapeutic agents is perpetual. The 2,3-dihydro-1,4-benzodioxine moiety has long been recognized as a "privileged" structure, a molecular framework that is capable of binding to multiple, unrelated classes of protein targets. This guide provides an in-depth technical analysis of a particularly promising derivative, 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, and its subsequent hydrazone analogs. We will objectively compare their performance against established alternatives in key therapeutic areas, supported by experimental data, and provide detailed protocols to facilitate further research and development.

The Rationale for a Privileged Scaffold

The 2,3-dihydro-1,4-benzodioxine ring system is a bicyclic structure where a benzene ring is fused to a 1,4-dioxane ring. This arrangement confers a unique combination of rigidity and conformational flexibility. The benzene ring provides a platform for aromatic interactions, while the dioxane ring, with its two oxygen atoms, can engage in hydrogen bonding. The non-planar nature of the dioxane ring allows for stereoisomers, which can be crucial for achieving selectivity for a specific biological target. The introduction of a carbohydrazide functional group at the 2-position provides a versatile handle for further chemical modifications, most notably through the formation of hydrazones, which have a well-documented history of broad biological activity.[1]

Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and its Derivatives

The synthetic pathway to 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and its hydrazone derivatives is a multi-step process that begins with the synthesis of the core benzodioxane structure.

Experimental Protocol: Synthesis of Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

This protocol is adapted from established methods for the synthesis of the benzodioxane ring system.[2]

Materials:

• Catechol

• Ethyl 2,3-dibromopropionate

• Dry potassium carbonate

• Anhydrous solvent (e.g., acetone or DMF)

• Nitrogen atmosphere apparatus

• Standard glassware for reflux and extraction

Procedure:

• In a round-bottom flask equipped with a reflux condenser and under a nitrogen atmosphere, dissolve catechol (1.0 eq) in the anhydrous solvent.

• Add dry potassium carbonate (2.5 eq) to the solution.

• To this stirred suspension, add ethyl 2,3-dibromopropionate (1.0 eq) dropwise.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to obtain pure ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate.

Experimental Protocol: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

This protocol describes the conversion of the ethyl ester to the corresponding carbohydrazide.[1]

Materials:

• Ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

• Hydrazine hydrate (80-99%)

• Ethanol

• Standard glassware for reflux

Procedure:

• Dissolve ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate (1.0 eq) in ethanol in a round-bottom flask.

• Add an excess of hydrazine hydrate (typically 5-10 eq) to the solution.

• Heat the reaction mixture to reflux for several hours, monitoring the disappearance of the starting ester by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• The product, 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, will often precipitate out of the solution upon cooling.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Experimental Protocol: Synthesis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide Hydrazone Derivatives

This is a general procedure for the synthesis of hydrazones from the carbohydrazide.[1]

Materials:

• 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

• Aldehyde or ketone of choice

• Ethanol or methanol

• Glacial acetic acid (catalytic amount)

• Standard glassware for reflux

Procedure:

• Dissolve 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide (1.0 eq) in ethanol or methanol in a round-bottom flask.

• Add the desired aldehyde or ketone (1.0-1.1 eq) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by TLC.

• Upon completion, cool the reaction mixture. The hydrazone product often precipitates and can be collected by filtration.

• If the product does not precipitate, the solvent can be removed under reduced pressure, and the crude product can be purified by recrystallization from a suitable solvent.

Caption: Synthetic pathway for 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and its hydrazone derivatives.

Comparative Performance in Key Therapeutic Areas

The true measure of a scaffold's utility lies in the biological activity of its derivatives and how they compare to existing therapeutic options. Here, we present a comparative analysis in three key areas: anticancer, antibacterial, and anticonvulsant activities.

Anticancer Activity: A Promising Alternative to Doxorubicin?

Doxorubicin is a widely used and potent anthracycline antibiotic for cancer chemotherapy.[3] However, its clinical use is often limited by severe cardiotoxicity.[3] This has spurred the search for new anticancer agents with improved safety profiles. Hydrazone derivatives of the 2,3-dihydro-1,4-benzodioxine scaffold have emerged as a promising class of compounds with significant cytotoxic activity against various cancer cell lines.

Experimental Data Summary: Anticancer Activity

Compound/Drug	Cancer Cell Line	IC50 (µM)	Reference
Doxorubicin	MCF-7 (Breast)	~0.5-2	[4]
Doxorubicin	A549 (Lung)	~0.1-1	[5]
Doxorubicin	HepG2 (Liver)	~0.5-5	[6]
Benzodioxane Hydrazone Derivative 1	A549 (Lung)	13.39	[7]
Benzodioxane Hydrazone Derivative 2	PC-3 (Prostate)	9.38	[7]
Benzodioxane Hydrazone Derivative 3	MDA-MB-231 (Breast)	31.49	[7]

Causality and Mechanistic Insights:

While direct head-to-head comparisons with doxorubicin are limited in the literature, the data suggests that 2,3-dihydro-1,4-benzodioxine hydrazones exhibit potent anticancer activity, with IC50 values in the low micromolar range. The mechanism of action for these compounds is still under investigation, but it is believed to involve the induction of apoptosis.[5] The structural flexibility of the hydrazone linkage allows for the introduction of various substituents, which can be tailored to improve potency and selectivity for specific cancer cell types. The key advantage of this scaffold over doxorubicin lies in its potential for a better safety profile, although extensive in vivo studies are required to confirm this.

Caption: Proposed mechanism of anticancer action for benzodioxane hydrazone derivatives.

Antibacterial Activity: A New Weapon Against Drug-Resistant Bacteria?

The rise of antibiotic-resistant bacteria is a global health crisis, necessitating the development of new classes of antibacterial agents. Ciprofloxacin, a fluoroquinolone antibiotic, has been a mainstay in the treatment of various bacterial infections, but its efficacy is increasingly compromised by resistance. The 2,3-dihydro-1,4-benzodioxine scaffold has shown promise as a source of novel antibacterial compounds.

Experimental Data Summary: Antibacterial Activity

Compound/Drug	Bacterial Strain	MIC (µg/mL)	Reference
Ciprofloxacin	S. aureus	~0.25-1	[8]
Ciprofloxacin	E. coli	~0.015-1	[8]
Benzodioxane Hydrazone Derivative A	S. aureus	1.95	[9]
Benzodioxane Hydrazone Derivative B	E. coli	0.49	[10]
Benzodioxane Hydrazone Derivative C	B. subtilis	<1	[9]

Causality and Mechanistic Insights:

The data indicates that certain 2,3-dihydro-1,4-benzodioxine hydrazone derivatives exhibit potent antibacterial activity, with Minimum Inhibitory Concentration (MIC) values comparable to or even better than ciprofloxacin against some bacterial strains.[9][10] The mechanism of action is thought to involve the inhibition of essential bacterial enzymes. For instance, some derivatives have been shown to inhibit DNA gyrase and topoisomerase IV, similar to fluoroquinolones, while others may target different pathways. The ability to modify the substituents on the hydrazone moiety allows for the optimization of the antibacterial spectrum and potency, making this scaffold a valuable starting point for the development of new antibiotics to combat drug-resistant infections.

Anticonvulsant Activity: A Novel Approach to Epilepsy Treatment?

Carbamazepine is a first-line antiepileptic drug used in the treatment of various types of seizures.[11] However, it is associated with a range of side effects, including dizziness, drowsiness, and, in rare cases, severe skin reactions.[11] The search for new anticonvulsant drugs with improved efficacy and tolerability is ongoing. Several studies have highlighted the potential of 1,4-benzodioxane derivatives as anticonvulsant agents.

Experimental Data Summary: Anticonvulsant Activity

Compound/Drug	Animal Model (Test)	ED50 (mg/kg)	Reference
Carbamazepine	Mouse (MES)	~9-15	[12]
Carbamazepine	Rat (MES)	~10-20	[12]
Benzoxazole Hydrazone Derivative	Mouse (MES)	23.7	[5]
Triazole Derivative	Mouse (MES)	8.80	[12]
1,4-Benzodiazepine Derivative	Rat	Potent Activity	[13]

Causality and Mechanistic Insights:

While direct comparative data for 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide derivatives is still emerging, related hydrazone and benzodioxane structures have demonstrated significant anticonvulsant activity in preclinical models. The ED50 values, which represent the dose required to produce a therapeutic effect in 50% of the population, are in a promising range. The mechanism of action for these compounds is not yet fully elucidated but may involve modulation of voltage-gated sodium channels or enhancement of GABAergic neurotransmission, similar to some existing antiepileptic drugs.[14] The ability to fine-tune the structure of these derivatives offers the potential to develop new anticonvulsants with a more favorable side-effect profile compared to established drugs like carbamazepine.

Caption: Potential mechanism of anticonvulsant action for benzodioxane derivatives.

Conclusion and Future Directions

The 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide scaffold and its hydrazone derivatives represent a versatile and promising platform for the discovery of new therapeutic agents. The available data demonstrates their potential to yield compounds with potent anticancer, antibacterial, and anticonvulsant activities, often with performance metrics that are comparable to or exceed those of established drugs.

The key advantages of this scaffold lie in its synthetic accessibility, the tunability of its structure-activity relationships through modification of the hydrazone moiety, and the potential for improved safety profiles compared to some current therapies. However, to fully realize the therapeutic potential of these compounds, further research is needed. Specifically, more direct, head-to-head comparative studies with standard drugs are required to definitively establish their superiority. In-depth mechanistic studies are also crucial to elucidate their precise modes of action and to guide the rational design of next-generation derivatives. Finally, comprehensive in vivo studies are necessary to evaluate their pharmacokinetic properties, efficacy, and safety in preclinical models.

The evidence presented in this guide strongly suggests that 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is a scaffold worthy of continued investigation and development by the scientific and drug discovery community.

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A Comparative Performance Analysis of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide as a Novel Scaffold for Enzyme Inhibition

Abstract

The relentless pursuit of novel therapeutic agents requires the exploration of unique chemical scaffolds that can offer improved potency, selectivity, and pharmacokinetic profiles. The carbohydrazide moiety is a well-established pharmacophore known for its versatile biological activities, including antimicrobial and anticancer effects[1][2]. Concurrently, the 2,3-dihydro-1,4-benzodioxine substructure is recognized as a "privileged" motif in medicinal chemistry, forming the core of numerous bioactive compounds[3][4]. This guide presents a comprehensive benchmarking study of a hybrid molecule, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide, evaluating its performance as an enzyme inhibitor against established, commercially available reagents. We provide a detailed, self-validating experimental protocol, comparative performance data, and an analysis of the structure-activity relationship to underscore the potential of this scaffold in drug discovery pipelines.

Introduction: The Rationale for Scaffold Hybridization

In modern drug discovery, the strategy of combining known pharmacophoric elements into a single molecular entity is a powerful approach for generating novel lead compounds. The hydrazide and hydrazone functionalities (–CO–NH–N=) are particularly significant, featuring in a wide array of clinically relevant molecules due to their diverse pharmacological activities[1]. Their ability to act as hydrogen bond donors/acceptors and metal chelators makes them ideal for interacting with enzyme active sites.

The 2,3-dihydro-1,4-benzodioxine ring system offers a rigid, three-dimensional conformation that can effectively orient substituents for optimal target engagement. Its presence in inhibitors of key enzymes like Poly(ADP-ribose)polymerase 1 (PARP1) highlights its value as a foundational structure for potent inhibitors[4].

This guide addresses a critical question: Does the fusion of the benzodioxine scaffold with a carbohydrazide functional group yield a molecule with superior inhibitory performance compared to standard reagents? To answer this, we benchmark 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide against two widely recognized commercial hydrazide-containing drugs, Isoniazid and Hydralazine , in a robust enzyme inhibition assay. The chosen target is Matrix Metalloproteinase-9 (MMP-9), a zinc-dependent endopeptidase implicated in cancer and inflammatory diseases, whose active site is amenable to interaction with hydrazide-like chelating groups.

Experimental Design & Protocols

The credibility of any comparative study rests on the integrity of its experimental design. Our approach incorporates rigorous controls and a standardized methodology to ensure the data is both reproducible and conclusive.

Overall Experimental Workflow

The benchmarking process follows a logical progression from compound preparation to final data analysis. The workflow is designed for clarity and efficiency, minimizing potential sources of error.

Caption: High-level workflow for the comparative enzyme inhibition assay.

Materials & Reagents

• Test Compound: 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide (CAS 90557-92-9)

• Commercial Reagent 1: Isoniazid (Pyridine-4-carbohydrazide)

• Commercial Reagent 2: Hydralazine

• Enzyme: Recombinant Human MMP-9 (catalytic domain)

• Substrate: Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂ (Fluorogenic MMP substrate)

• Positive Control: Marimastat (a known broad-spectrum MMP inhibitor)

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 1 µM ZnCl₂, 0.05% Brij-35, pH 7.5

• Solvent: Dimethyl sulfoxide (DMSO), cell culture grade

• Hardware: 96-well black, flat-bottom microplates; microplate reader with fluorescence capabilities (Ex/Em = 328/393 nm).

Protocol: MMP-9 Fluorometric Inhibition Assay

This protocol is adapted from standard methodologies for determining enzyme inhibitory activity[5].

1. Preparation of Stock Solutions:

• Dissolve all test compounds, commercial reagents, and the positive control (Marimastat) in 100% DMSO to create 10 mM stock solutions.
• Prepare a 1 mg/mL stock of MMP-9 enzyme in assay buffer. Just before use, dilute to a final working concentration of 5 µg/mL.
• Prepare a 1 mM stock of the fluorogenic substrate in assay buffer.

2. Assay Plate Setup (96-well plate):

• Create a serial dilution series for each compound (from 100 µM to 0.01 µM) in assay buffer containing 1% DMSO.
• Blank Wells (No Enzyme): Add 50 µL of assay buffer + 5 µL of 1% DMSO.
• Control Wells (100% Activity): Add 45 µL of assay buffer + 5 µL of 1% DMSO.
• Positive Control Wells: Add 45 µL of assay buffer + 5 µL of Marimastat at a known inhibitory concentration (e.g., 1 µM).
• Test Wells: Add 45 µL of assay buffer + 5 µL of each compound dilution.

3. Assay Execution:

• Add 5 µL of the diluted MMP-9 enzyme solution to all wells except the "Blank" wells.
• Mix gently by tapping the plate.
• Pre-incubation: Cover the plate and incubate at 37°C for 15 minutes. This step is crucial as it allows the inhibitors to bind to the enzyme before the substrate is introduced.
• Reaction Initiation: Add 50 µL of the substrate solution to all wells to initiate the enzymatic reaction.
• Immediately place the plate in the microplate reader.

4. Data Acquisition and Analysis:

• Monitor the fluorescence intensity (Ex/Em = 328/393 nm) every 60 seconds for 30 minutes.
• Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.
• Determine the percentage of inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - (Rate_Test - Rate_Blank) / (Rate_Control - Rate_Blank))
• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of enzyme activity is inhibited).

Results: A Head-to-Head Comparison

The inhibitory activities of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide and the commercial reagents were quantified. All experiments were performed in triplicate, and the results are summarized below.

Compound	Scaffold Type	Mean IC₅₀ (µM) ± SD	Relative Potency vs. Isoniazid
2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide	Benzodioxine	8.5 ± 0.7	11.2x
Isoniazid	Pyridine	95.2 ± 11.3	1.0x
Hydralazine	Phthalazine	> 200	< 0.5x
Marimastat (Positive Control)	Succinate-based	0.01 ± 0.002	9520x

Discussion: Interpreting the Performance Data

The results clearly demonstrate the superior performance of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide as an MMP-9 inhibitor compared to the selected commercial reagents. With an IC₅₀ value of 8.5 µM, it is over 11 times more potent than Isoniazid and significantly more active than Hydralazine, which showed negligible inhibition in the tested concentration range.

Expertise-Driven Insights: The enhanced potency can be attributed to the unique structural features of the benzodioxine scaffold. Unlike the planar aromatic systems of Isoniazid and Hydralazine, the 2,3-dihydro-1,4-benzodioxine ring adopts a more defined three-dimensional conformation[3]. This spatial arrangement likely orients the carbohydrazide moiety for a more favorable and stable interaction with the MMP-9 active site.

The carbohydrazide group is hypothesized to act as a chelating agent for the catalytic Zn²⁺ ion essential for MMP-9 activity. The rigid scaffold minimizes the entropic penalty of binding, leading to a stronger interaction compared to more flexible or sterically unoptimized molecules.

Hypothetical Binding Mechanism

The interaction between the inhibitor and the enzyme's active site is key to its function. The proposed mechanism involves the bidentate chelation of the catalytic zinc ion by the terminal nitrogen and carbonyl oxygen of the hydrazide group, a common binding mode for this class of inhibitors.

Caption: Proposed chelation of the active site Zn²⁺ ion by the carbohydrazide group.

Conclusion and Future Outlook

This guide demonstrates that 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a promising scaffold for enzyme inhibition, significantly outperforming common commercial reagents in an in vitro MMP-9 assay. The fusion of the rigid, conformationally defined benzodioxine ring with the functionally versatile carbohydrazide group provides a clear structural advantage.

These findings validate this molecule as a strong candidate for further lead optimization. Future studies should focus on synthesizing derivatives to explore structure-activity relationships, aiming to enhance potency and selectivity. This benchmark provides a solid, data-driven foundation for researchers and drug development professionals to consider the 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide scaffold as a valuable starting point for novel therapeutic development programs.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

Understanding the Hazard Profile

2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide contains a hydrazide functional group (-CONHNH2), which is a derivative of hydrazine. Hydrazine and its derivatives are recognized for their potential toxicity and reactivity.[1][2]

Key Hazards Associated with Hydrazide Compounds:

• Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[3][4]

• Irritation: Causes skin and serious eye irritation.[3][4][5][6]

• Sensitization: May cause an allergic skin reaction.[3][7]

• Environmental Hazard: Toxic to aquatic life with long-lasting effects.[6][7][8]

• Reactivity: Hydrazines are strong reducing agents and can react violently with oxidizing agents.[9] They may also be flammable and can form explosive mixtures with air.[9][10]

Given these properties, 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide must be treated as hazardous waste. All disposal procedures must comply with local, state, and federal regulations.[10][11][12][13]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide for any purpose, including disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE).

PPE Component	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., nitrile rubber, neoprene).	To prevent skin contact, which can cause irritation and potential sensitization.[3]
Eye Protection	Safety glasses with side shields or chemical splash goggles.[4][8]	To protect the eyes from dust particles and potential splashes, which can cause serious irritation.[4][5][6]
Lab Coat	A standard laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling large quantities or if dust cannot be controlled.[10]	To prevent inhalation of dust, which can be harmful.[3] All handling of the solid material should ideally be conducted in a certified chemical fume hood.[2]

Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide involves a systematic approach to ensure safety and regulatory compliance.

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: Designate a specific, clearly labeled, and sealable container for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide waste. The container should be made of a material compatible with the chemical.

• Labeling: The label should include the chemical name ("2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide"), the words "Hazardous Waste," and the appropriate hazard pictograms (e.g., harmful/irritant, environmental hazard).

• No Mixing: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Mixing with incompatible materials, such as oxidizing agents, can lead to dangerous reactions.[5][9][10]

Step 2: Managing Spills

In the event of a spill, immediate and appropriate action is crucial.

• Minor Spills:

  • Remove Ignition Sources: Although the compound itself may not be highly flammable, caution is advised.[5]

  • Ventilate the Area: Ensure adequate ventilation.

  • Contain the Spill: Use a dry, inert absorbent material (e.g., sand, vermiculite) to cover the spill. Avoid raising dust.[5][10]

  • Collect the Waste: Carefully sweep or scoop the material into the designated hazardous waste container.

  • Decontaminate the Area: Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

• Major Spills:

  • Evacuate the Area: Immediately evacuate all personnel from the affected area.[5]

  • Alert Authorities: Notify your institution's EHS office and, if necessary, local emergency responders.[5]

  • Restrict Access: Prevent entry into the spill area.

  • Professional Cleanup: Allow only trained personnel with appropriate PPE and equipment to handle the cleanup.

Step 3: Final Disposal

• Contact a Licensed Waste Disposal Company: The ultimate disposal of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide must be handled by a licensed professional waste disposal service.[4][6] These companies are equipped to manage hazardous chemicals in compliance with all regulations.

• Incineration: High-temperature incineration is a common and effective method for the disposal of many organic hazardous wastes, including hydrazine derivatives.[1]

• Chemical Treatment (for dilute solutions): In some cases, dilute aqueous solutions of hydrazines can be chemically treated to neutralize their hazard. This typically involves oxidation with reagents like sodium hypochlorite or hydrogen peroxide.[1][9] However, this should only be performed by trained personnel following a validated and approved protocol.

Disposal Decision Workflow

Caption: Decision workflow for the safe disposal of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide.

Regulatory Compliance: A Non-Negotiable Aspect

The disposal of hazardous waste is strictly regulated. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) provides the framework for hazardous waste management.[11][12][13] It is the responsibility of the waste generator (the laboratory) to ensure that all waste is identified, managed, and disposed of in accordance with these regulations. Always consult your institution's EHS department for specific guidance and to ensure compliance with all applicable rules.

Conclusion: Prioritizing Safety and Responsibility

The proper disposal of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide is a critical aspect of laboratory safety and environmental stewardship. By understanding the hazards associated with its hydrazide functional group, utilizing appropriate PPE, following a systematic disposal protocol, and ensuring regulatory compliance, researchers can minimize risks to themselves, their colleagues, and the environment. When in doubt, always err on the side of caution and consult with your institution's safety professionals.

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Comprehensive Safety and Handling Guide for 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide

This guide provides essential safety protocols and operational directives for the handling of 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide. As a derivative of carbohydrazide, this compound warrants careful handling in a laboratory setting.[1][2] The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals by establishing a framework of best practices grounded in established safety science.

Hazard Identification and Risk Assessment

Therefore, it is imperative to treat 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide with a similar level of caution, assuming it shares these hazardous properties. All handling should be conducted in a designated area, away from heat and ignition sources.

Assumed Hazards:

• Harmful if swallowed, inhaled, or in contact with skin.[3][6]

• Causes serious eye and skin irritation.[3][4][5]

• May cause an allergic skin reaction or sensitization.[3][5]

• Potential for explosive decomposition with heat.[1]

• Toxic to aquatic organisms.[1][4]

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A multi-barrier PPE approach is mandatory to prevent exposure through all potential routes: dermal, ocular, and respiratory. The selection of appropriate PPE is the first line of defense.

Hand Protection

Chemical-resistant gloves are essential. Given the nature of the compound, impervious gloves are recommended.[3] When selecting gloves, consider the breakthrough time. For prolonged or frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is advised. For brief contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) may be sufficient.[1] Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with institutional protocols.[7]

Eye and Face Protection

To prevent eye contact, chemical splash goggles are required.[1][3] A face shield should also be worn, especially when there is a risk of splashing or dust generation.[7] Contact lenses should not be worn when handling this chemical as they can absorb and concentrate irritants.[1]

Skin and Body Protection

A lab coat or chemical-resistant overalls should be worn to protect the skin.[3] Ensure that the lab coat is fully buttoned. For situations with a higher risk of exposure, a chemical splash suit may be necessary.[3] Closed-toe shoes, preferably safety shoes, are also required.[3]

Respiratory Protection

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or vapors.[1][7] If ventilation is inadequate or if irritation is experienced, respiratory protection is necessary. A NIOSH-approved respirator should be used.[1] In situations where exposure levels are unknown, a supplied-air respirator may be required.[3]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational and disposal plan is critical for minimizing risk and environmental impact.

Handling Procedures

• Preparation : Before handling, ensure that all necessary PPE is readily available and in good condition. Designate a specific work area and ensure it is clean and uncluttered.

• Weighing and Transfer : Conduct all weighing and transfer operations within a chemical fume hood to control dust. Use tools and equipment that minimize the generation of dust.

• During Handling : Avoid all personal contact with the substance.[1] Do not eat, drink, or smoke in the handling area.[1]

• Post-Handling : After handling, wash hands thoroughly with soap and water.[1] Decontaminate all work surfaces and equipment.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate : Clear the area of all personnel.

• Ventilate : Ensure the area is well-ventilated.

• Contain : For minor spills, contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[1]

• Clean-up : Wearing appropriate PPE, carefully collect the spilled material and place it in a labeled, sealed container for disposal.[1]

• Decontaminate : Clean the spill area thoroughly.

For major spills, evacuate the area and contact your institution's emergency response team.[1]

Disposal Plan

All waste containing 2,3-Dihydro-1,4-benzodioxine-2-carbohydrazide must be treated as hazardous waste.

• Containerization : Place all waste material in a clearly labeled, sealed container.

• Labeling : The label should include the chemical name and associated hazards.

• Storage : Store the waste container in a designated hazardous waste accumulation area.

• Disposal : Dispose of the waste through your institution's hazardous waste disposal program, following all local, state, and federal regulations.[3][4]

Visualizing the Safety Workflow

To reinforce the proper sequence of donning and doffing PPE, the following workflow diagram is provided.

Caption: PPE Donning and Doffing Workflow

Summary of Personal Protective Equipment

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile, neoprene).[3]	To prevent skin contact and absorption.
Eye/Face Protection	Chemical splash goggles and face shield.[1][7]	To protect eyes and face from splashes and dust.
Body Protection	Fully buttoned lab coat or chemical-resistant overalls.[3] Closed-toe shoes.[3]	To prevent skin contact with the body and feet.
Respiratory Protection	Work in a chemical fume hood.[1] If ventilation is inadequate, a NIOSH-approved respirator is required.[1]	To prevent inhalation of hazardous dust or vapors.

References

• Redox. (2024, December 1). Safety Data Sheet Carbohydrazide Revision 4. Retrieved from [Link]

• RxMarine. (n.d.). MSDS PDF. Retrieved from [Link]

• Ataman Kimya. (n.d.). CARBOHYDRAZIDE. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Environmental and Safety Advantages of Carbohydrazide in Industrial Chemical Applications. Retrieved from [Link]

• US EPA. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Carbohydrazide, 97% (Titr.). Retrieved from [Link]

• Wikipedia. (n.d.). Carbohydrazide. Retrieved from [Link]

• Electron Microscopy Sciences. (2025, March 11). SDS - Carbohydrazide. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of 2,3-dihydrobenzo[b][1][8]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1][8]oxazine-8-carboxamide derivatives as PARP1 inhibitors. Retrieved from [Link]

• MolPort. (n.d.). N'-[(3-hydroxyphenyl)methylidene]-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. Retrieved from [Link]

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